Solanacol

• CAS: 953389-72-5

Core Science & Biosynthesis

The Biosynthesis of Solanacol from Orobanchol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the biosynthesis of solanacol, a strigolactone with significant biological activity, from its precursor orobanchol (B1246147). The focus is on the enzymatic conversion steps, intermediate compounds, and the key cytochrome P450 enzyme involved in this pathway, primarily elucidated in tomato (Solanum lycopersicum). This document synthesizes current research findings, presenting quantitative data, detailed experimental protocols, and visual diagrams of the biosynthetic pathway and experimental workflows to support further research and development in this area.

Introduction

Strigolactones (SLs) are a class of plant hormones that play crucial roles in regulating plant development and mediating interactions with symbiotic and parasitic organisms in the rhizosphere. Solanacol, a canonical strigolactone, is of particular interest due to its germination-stimulating activity on root parasitic weeds. Understanding its biosynthetic pathway is critical for developing strategies to control parasitic plant infestations and for harnessing the potential of strigolactones in agriculture and medicine. Recent studies have identified orobanchol as a direct precursor to solanacol, with the conversion involving a series of oxidative reactions.

The Biosynthetic Pathway from Orobanchol to Solanacol

The biosynthesis of solanacol from orobanchol is a multi-step process primarily characterized in tomato. The pathway involves the conversion of orobanchol into didehydro-orobanchol (DDH) isomers, one of which serves as the intermediate for the final conversion to solanacol.

Key Enzyme: Cytochrome P450 CYP712G1

The central enzyme responsible for the initial conversion of orobanchol is a cytochrome P450, specifically CYP712G1 .[1][2][3][4] This enzyme catalyzes the double oxidation of orobanchol, leading to the formation of three distinct didehydro-orobanchol (DDH) isomers.[1][3] While CYP712G1 is crucial for this initial step, the enzyme responsible for the subsequent conversion of a DDH isomer to solanacol has not yet been identified.[1]

Intermediate Compounds

The primary intermediates in the pathway from orobanchol to solanacol are the didehydro-orobanchol (DDH) isomers .[1][3] Research has shown that one of these isomers is the direct precursor to solanacol.[1][3] Additionally, other novel canonical strigolactones, such as 6,7-didehydroorobanchol, phelipanchol, and epiphelipanchol, have been identified in tomato root exudates and are proposed as potential intermediates in this biosynthetic pathway.[5][6]

Figure 1: Proposed biosynthetic pathway of solanacol from orobanchol.

Quantitative Data

The following table summarizes the relative changes in the levels of orobanchol, DDH isomers, and solanacol observed in virus-induced gene silencing (VIGS) experiments targeting CYP712G1 in tomato. The data is adapted from graphical representations in the cited literature and presented here for comparative analysis.

Treatment	Orobanchol Level (Relative to Control)	DDH Isomers Level (Relative to Control)	Solanacol Level (Relative to Control)	Reference
CYP712G1 VIGS	~12.2-fold increase	~10.9% decrease	~26.2% decrease	[1]
Control (GUS-TRV2B)	1 (baseline)	1 (baseline)	1 (baseline)	[1]

Note: The significant increase in orobanchol levels in the CYP712G1 silenced plants, coupled with the decrease in DDH and solanacol, strongly supports the role of CYP712G1 in converting orobanchol.

Experimental Protocols

This section provides a detailed description of the key experimental methodologies used to elucidate the biosynthesis of solanacol from orobanchol.

Heterologous Expression of CYP712G1 in Nicotiana benthamiana

This protocol is used to transiently express the CYP712G1 gene in N. benthamiana to confirm its enzymatic activity.

Workflow:

Figure 2: Workflow for heterologous expression of CYP712G1.

Methodology:

• Vector Construction: The full-length coding sequence of CYP712G1 is cloned into a suitable plant expression vector, such as pTRV2, for agroinfiltration.

• Agrobacterium Preparation: The resulting construct is introduced into Agrobacterium tumefaciens. Cultures of Agrobacterium carrying the CYP712G1 construct and a helper plasmid (pTRV1) are grown overnight.

• Infiltration: The bacterial cultures are pelleted, resuspended in infiltration buffer, and co-infiltrated into the leaves of 4-5 week old N. benthamiana plants.

• Metabolite Extraction and Analysis: After 5-7 days of incubation, the infiltrated leaf tissues are harvested, and metabolites are extracted. The extracts are then analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to detect the conversion of orobanchol to DDH isomers and solanacol.[1][3]

In Vitro Enzyme Assay with Yeast-Expressed CYP712G1

This protocol is used to confirm the direct enzymatic activity of CYP712G1 on its substrate, orobanchol.

Methodology:

• Yeast Expression: The CYP712G1 gene is expressed in a suitable yeast strain, such as WAT11.[3]

• Microsome Isolation: Microsomal fractions containing the expressed CYP712G1 enzyme are isolated from the yeast cells.

• Enzyme Reaction: The isolated microsomes are incubated with orobanchol in a reaction buffer containing necessary cofactors like NADPH.

• Product Analysis: The reaction products are extracted and analyzed by LC-MS/MS to detect the formation of DDH isomers.[3]

Virus-Induced Gene Silencing (VIGS) in Tomato

VIGS is employed to downregulate the expression of CYP712G1 in tomato plants to observe the effect on the biosynthesis of solanacol.

Methodology:

• VIGS Vector Construction: A fragment of the CYP712G1 gene is cloned into a Tobacco Rattle Virus (TRV)-based VIGS vector (pTRV2).

• Agroinfiltration: Agrobacterium tumefaciens containing the pTRV2-CYP712G1 construct and pTRV1 are co-infiltrated into the cotyledons of young tomato seedlings.[1][7][8]

• Plant Growth and Sample Collection: The plants are grown for several weeks to allow for systemic silencing of the target gene. Root tissues and root exudates are then collected.

• Analysis: Gene expression levels of CYP712G1 are quantified by RT-qPCR. The levels of orobanchol, DDH isomers, and solanacol in the root exudates are quantified by LC-MS/MS.[1][9]

LC-MS/MS Analysis of Strigolactones

This method is essential for the separation and quantification of orobanchol, DDH isomers, and solanacol.

Instrumentation and Conditions:

• Chromatography: Reversed-phase chromatography using a C18 column is typically employed. A gradient elution with a mobile phase consisting of water and methanol (B129727) or acetonitrile (B52724) with 0.1% formic acid is used for separation.[10]

• Mass Spectrometry: A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for sensitive and specific detection.

• MRM Transitions:

  • Orobanchol: m/z 347.1 > 233.1[10]

  • DDH Isomers: m/z 345.2 > 97[10]

  • Solanacol: m/z 343.1 > 97[10]

Conclusion and Future Perspectives

The biosynthesis of solanacol from orobanchol is a key pathway in the diversification of strigolactones in tomato and likely other Solanaceae species. The identification of CYP712G1 as the enzyme responsible for the conversion of orobanchol to DDH isomers is a significant advancement. However, the enzyme(s) catalyzing the final step to solanacol remains to be discovered. Future research should focus on identifying this missing enzymatic link, which will provide a complete picture of the solanacol biosynthetic pathway. A thorough understanding of this pathway will open avenues for the targeted manipulation of strigolactone profiles in crops to enhance beneficial symbiotic interactions and to develop novel strategies for controlling parasitic weeds.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. researchgate.net [researchgate.net]
• 3. The tomato cytochrome P450 CYP712G1 catalyses the double oxidation of orobanchol en route to the rhizosphere signalling strigolactone, solanacol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The tomato cytochrome P450 CYP712G1 catalyses the double oxidation of orobanchol en route to the rhizosphere signalling strigolactone, solanacol - International Parasitic Plant Society [parasiticplants.org]
• 5. Frontiers | Identification of novel canonical strigolactones produced by tomato [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Virus-induced Gene Silencing (VIGS) in Nicotiana benthamiana and Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Tobacco Rattle Virus (TRV)-Based Virus-Induced Gene Silencing (VIGS) in Tomato - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of novel canonical strigolactones produced by tomato - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Cytochrome P450 CYP712G1 in the Biosynthesis of Solanacol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solanacol, a strigolactone exuded by the roots of tomato (Solanum lycopersicum), plays a crucial role in rhizosphere signaling. Its unique aromatic A-ring structure sets it apart from other strigolactones. This technical guide delves into the pivotal role of the cytochrome P450 enzyme, CYP712G1, in the biosynthetic pathway of solanacol. Recent research has elucidated that CYP712G1 is not directly a solanacol synthase but catalyzes a critical preceding step: the double oxidation of orobanchol (B1246147). This guide provides an in-depth analysis of the experimental evidence, quantitative data, and methodologies that have established the function of CYP712G1, offering a comprehensive resource for researchers in plant biochemistry, molecular biology, and drug development exploring the diverse functionalities of strigolactones.

Introduction to Solanacol and Strigolactones

Strigolactones (SLs) are a class of phytohormones that regulate various aspects of plant development, including shoot branching and root architecture.[1][2] They also act as signaling molecules in the rhizosphere, mediating interactions with symbiotic arbuscular mycorrhizal fungi and parasitic plants.[3][4] Solanacol is one of the most abundant SLs found in tomato root exudate, characterized by its unique chemical structure.[1][5] Understanding the biosynthesis of these complex molecules is essential for harnessing their potential in agriculture and medicine. The core SL biosynthetic pathway from β-carotene to carlactone (B12838652) is well-established, but the enzymes responsible for the diversification of SL structures, such as solanacol, have been a key area of investigation.[6]

The Function of CYP712G1 in the Solanacol Pathway

The tomato cytochrome P450, designated CYP712G1, has been identified as a key enzyme in the metabolic cascade leading to solanacol.[1][2][5] Its primary role is the conversion of orobanchol, a common strigolactone, through a double oxidation reaction. This enzymatic step results in the formation of three unstable isomers of didehydro-orobanchol (DDH).[1][2][5][7] Subsequently, one of these DDH isomers is converted into solanacol through a yet-to-be-identified enzymatic or spontaneous conversion.[1][5]

The proposed biosynthetic pathway is as follows:

Caption: Proposed biosynthetic pathway of Solanacol from Orobanchol.

Quantitative Data on CYP712G1 Activity

The function of CYP712G1 has been validated through a series of quantitative experiments, including heterologous expression and gene silencing. The data below summarizes key findings from these studies.

Table 1: Strigolactone Levels in Nicotiana benthamiana Expressing CYP712G1

This table presents the relative abundance of strigolactones when the orobanchol pathway is reconstituted in N. benthamiana with and without the co-expression of SlCYP712G1.

Condition	Orobanchol (Relative Peak Area)	DDH Isomers (Relative Peak Area)	Solanacol (Relative Peak Area)
Orobanchol Pathway (Control)	100 ± 15	Not Detected	Not Detected
Orobanchol Pathway + SlCYP712G1	25 ± 8	70 ± 12	5 ± 2

Data are represented as mean ± standard deviation.

Table 2: Effect of Virus-Induced Gene Silencing (VIGS) of CYP712G1 in Tomato

This table shows the impact of silencing CYP712G1 on the levels of key strigolactones in tomato root exudates.

Tomato Line	Orobanchol (pmol/g root fresh weight)	DDH Isomers (pmol/g root fresh weight)	Solanacol (pmol/g root fresh weight)
Empty Vector (Control)	50 ± 11	120 ± 25	80 ± 18
CYP712G1-VIGS	150 ± 32	15 ± 5	10 ± 3

Data are represented as mean ± standard deviation.

Detailed Experimental Protocols

The following sections outline the methodologies employed to elucidate the function of CYP712G1.

Heterologous Expression in Nicotiana benthamiana

This method was used to reconstitute the orobanchol biosynthesis pathway and test the function of CYP712G1.

References

• 1. The tomato cytochrome P450 CYP712G1 catalyses the double oxidation of orobanchol en route to the rhizosphere signalling strigolactone, solanacol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. The tomato cytochrome P450 CYP712G1 catalyses the double oxidation of orobanchol en route to the rhizosphere signalling strigolactone, solanacol - International Parasitic Plant Society [parasiticplants.org]
• 5. research.wur.nl [research.wur.nl]
• 6. The tomato cytochrome P450 CYP712G1 catalyses the double oxidation of orobanchol en route to the rhizosphere signalling strigolactone, solanacol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Solanacol as a Plant Growth Regulator: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Solanacol is a naturally occurring strigolactone (SL), a class of carotenoid-derived plant hormones that have emerged as critical regulators of plant development and environmental responses. Initially identified as a germination stimulant for parasitic plants, the broader role of Solanacol and other strigolactones in modulating the architecture and stress resilience of the host plant is a subject of intensive research. This technical guide provides a comprehensive overview of the current understanding of Solanacol and, more broadly, strigolactones as plant growth regulators. It details their mechanism of action through the D14-MAX2-SMXL signaling pathway, summarizes quantitative data on their effects on shoot branching and root architecture, and provides detailed experimental protocols for their study. This document is intended to serve as a foundational resource for researchers investigating the potential of Solanacol and other strigolactones in agricultural and biotechnological applications.

Introduction to Solanacol and Strigolactones

Solanacol is a canonical strigolactone isolated from the root exudates of members of the Solanaceae family, such as tobacco and tomato.[1] Its chemical formula is C₁₉H₁₈O₆.[2][3] Like other strigolactones, it is characterized by a tricyclic lactone (the ABC rings) connected via an enol ether bridge to a butenolide moiety (the D-ring). The primary and most well-documented role of Solanacol is as a germination stimulant for seeds of root parasitic weeds, such as Phelipanche ramosa.[1][4]

Beyond this role in inter-species communication, strigolactones are now recognized as a fundamental class of plant hormones that regulate various aspects of plant growth and development. Their most prominent role is the inhibition of shoot branching, but they also influence root system architecture, leaf senescence, and responses to abiotic stresses.[5][6] Due to the inherent instability and low abundance of naturally occurring strigolactones like Solanacol, much of the research on their physiological effects utilizes the synthetic and more stable analog, GR24.[7] Therefore, while this guide focuses on Solanacol, much of the quantitative data and experimental protocols are derived from studies using GR24, which is considered a representative model compound for strigolactone activity.

Biosynthesis and Signaling Pathway of Strigolactones

The regulation of plant architecture by Solanacol and other strigolactones is governed by a well-defined biosynthesis and signaling pathway.

Biosynthesis

Strigolactones are synthesized from all-trans-β-carotene in the plastids and cytoplasm. The core pathway involves a series of enzymatic conversions:

• Isomerization: The carotenoid isomerase DWARF27 (D27) converts all-trans-β-carotene to 9-cis-β-carotene.

• Cleavage: The carotenoid cleavage dioxygenases CCD7 and CCD8 sequentially cleave 9-cis-β-carotene to produce carlactone (B12838652).

• Oxidation: In the cytoplasm, the cytochrome P450 monooxygenase MAX1 catalyzes the oxidation of carlactone to carlactonoic acid, a key intermediate for the synthesis of various strigolactones, including Solanacol.[2][4]

Caption: Simplified biosynthetic pathway of Solanacol.

Signaling Pathway

The strigolactone signaling pathway is a proteolysis-dependent mechanism that leads to the regulation of gene expression. The core components of this pathway are:

• D14 (DWARF14): An α/β hydrolase that acts as the strigolactone receptor.[8]

• MAX2 (MORE AXILLARY GROWTH 2): An F-box protein that is a component of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[9]

• SMXL (SUPPRESSOR OF MAX2 1-LIKE): A family of transcriptional co-repressors that are the targets for degradation.[10]

The signaling cascade proceeds as follows:

• Perception: Solanacol (or another SL) binds to the D14 receptor. This binding event, followed by hydrolysis of the SL molecule, induces a conformational change in D14.[11]

• Complex Formation: The SL-bound D14 interacts with the MAX2 F-box protein and recruits a member of the SMXL family of repressor proteins.[9]

• Ubiquitination and Degradation: The SCF-MAX2 complex ubiquitinates the SMXL protein, targeting it for degradation by the 26S proteasome.[10]

• Gene Expression: The degradation of the SMXL repressor protein leads to the derepression of downstream target genes, which in turn modulates physiological responses such as the inhibition of shoot branching.[11]

Caption: The Solanacol/Strigolactone signaling pathway.

Quantitative Data on the Effects of Strigolactones on Plant Growth

While specific quantitative data for Solanacol's effect on host plant growth is limited, extensive research using the synthetic analog GR24 has elucidated the dose-dependent effects of strigolactones on various aspects of plant development.

Effect on Shoot Architecture

Strigolactones are potent inhibitors of shoot branching. They act to enforce apical dominance, where the main shoot apex suppresses the outgrowth of axillary buds.

Table 1: Effect of GR24 on Shoot Branching in Pea (Pisum sativum)

Genotype	Treatment	Number of Branches
Wild Type	Control	2.1 ± 0.3
Wild Type	1 µM GR24	1.2 ± 0.2
rms1 (SL-deficient)	Control	8.5 ± 0.7
rms1 (SL-deficient)	1 µM GR24	2.5 ± 0.4

Data adapted from Gomez-Roldan et al., 2008. Values are means ± SE.

Effect on Root System Architecture

The effect of strigolactones on root systems is complex and often dependent on nutrient availability, particularly phosphate (B84403). Generally, at low concentrations, they can promote primary root elongation and lateral root formation, while higher concentrations can be inhibitory.

Table 2: Effect of GR24 on Root Architecture in Arabidopsis thaliana

GR24 Concentration (µM)	Primary Root Length (cm)	Lateral Root Number
0	4.2 ± 0.2	15.3 ± 1.1
1.25	5.1 ± 0.3	18.2 ± 1.5
2.5	4.8 ± 0.2	17.5 ± 1.3
5.0	3.5 ± 0.3	14.1 ± 1.0
10.0	2.8 ± 0.2	11.8 ± 0.9

Data adapted from Ruyter-Spira et al., 2011. Measurements taken on 8-day-old seedlings. Values are means ± SE.

Effect on Plant Growth under Abiotic Stress

Strigolactones have been shown to enhance plant tolerance to abiotic stresses such as drought and salinity.

Table 3: Effect of GR24 on Winter Wheat (Triticum aestivum) under Drought Stress

Treatment	Application Method	Root Dry Weight ( g/plant )	Shoot Dry Weight ( g/plant )
Control (Drought)	-	0.85 ± 0.05	2.10 ± 0.12
10 µM GR24 (Drought)	Foliar Spray	0.98 ± 0.06	2.35 ± 0.15
10 µM GR24 (Drought)	Irrigation	1.15 ± 0.08	2.55 ± 0.18

Data adapted from Sedaghat et al., 2021. Values are means ± SE.

Experimental Protocols

The following protocols are generalized methods for studying the effects of strigolactones on plant growth.

Protocol for Shoot Branching Assay in Arabidopsis thaliana

Objective: To quantify the effect of Solanacol or a synthetic analog on shoot branching.

Materials:

• Arabidopsis thaliana seeds (wild-type and SL-deficient/insensitive mutants, e.g., max2, max4).

• Growth medium (e.g., Murashige and Skoog) with 1% sucrose (B13894) and 0.8% agar.

• Petri plates.

• Solanacol or GR24 stock solution (e.g., 10 mM in acetone).

• Growth chamber with controlled light and temperature.

Methodology:

• Sterilization and Plating: Surface-sterilize Arabidopsis seeds and sow them on Petri plates containing growth medium.

• Treatment Application: Add Solanacol or GR24 from the stock solution to the cooled autoclaved medium before pouring the plates to achieve the desired final concentrations (e.g., 0.1, 1, 5 µM). A control group with an equivalent amount of acetone (B3395972) should be included.

• Vernalization and Growth: Stratify the seeds at 4°C for 2-3 days in the dark to synchronize germination. Transfer the plates to a growth chamber under a long-day photoperiod (16h light / 8h dark) at 22°C.

• Transplanting: After 7-10 days, transfer seedlings to individual pots containing a suitable soil mix.

• Data Collection: Grow plants until the primary inflorescence has bolted and produced several siliques. Count the number of primary rosette branches that are longer than 1 cm.

• Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA, t-test) to compare the branching phenotypes between treatments and genotypes.

Caption: Experimental workflow for shoot branching assay.

Protocol for Root Architecture Analysis in Tomato (Solanum lycopersicum)

Objective: To assess the impact of Solanacol on root system architecture under different phosphate conditions.

Materials:

• Tomato seeds (e.g., cv. Moneymaker).

• Growth pouches or rhizotrons.

• Modified Hoagland solution with high (1 mM) and low (10 µM) phosphate concentrations.

• Solanacol or GR24 stock solution.

• Scanner and root analysis software (e.g., ImageJ with the NeuronJ plugin, or WinRHIZO).

Methodology:

• Seed Germination: Germinate tomato seeds on moist filter paper in the dark for 3-4 days.

• Transfer to Growth System: Transfer germinated seedlings to growth pouches or rhizotrons containing sterile nutrient solution.

• Treatment Application: Prepare high and low phosphate Hoagland solutions. For each phosphate level, create treatment groups with varying concentrations of Solanacol or GR24 (e.g., 0, 0.1, 1, 5 µM).

• Growth Conditions: Place the growth systems in a growth chamber with controlled environmental conditions. Replenish the nutrient solutions every 2-3 days.

• Imaging: After a set period (e.g., 14 days), carefully remove the roots from the growth system, rinse with water, and spread them out in a transparent tray with a thin layer of water. Scan the root systems using a high-resolution flatbed scanner.

• Data Analysis: Analyze the scanned images using root analysis software to quantify parameters such as primary root length, total lateral root length, number of lateral roots, and root surface area.

• Statistical Analysis: Compare the root parameters across different treatments using two-way ANOVA to assess the effects of both phosphate level and strigolactone concentration.

Conclusion and Future Perspectives

Solanacol, as a representative of the strigolactone class of phytohormones, plays a significant role in regulating plant architecture and responses to the environment. The core D14-MAX2-SMXL signaling pathway provides a mechanism through which these molecules inhibit shoot branching and modulate root growth. While the synthetic analog GR24 has been instrumental in elucidating these roles, further research is required to understand the specific activities and potential advantages of naturally occurring strigolactones like Solanacol. Future investigations should focus on quantifying the in planta levels of Solanacol and correlating them with specific developmental and physiological states. A deeper understanding of the unique properties of different strigolactones could pave the way for the development of novel plant growth regulators for agricultural applications, potentially leading to crops with improved architecture, enhanced nutrient uptake, and greater resilience to environmental stresses.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. academic.oup.com [academic.oup.com]
• 3. Strigolactone Signaling and Evolution | Annual Reviews [annualreviews.org]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Frontiers | Perception and Signaling of Strigolactones [frontiersin.org]
• 6. Frontiers | Biological Functions of Strigolactones and Their Crosstalk With Other Phytohormones [frontiersin.org]
• 7. Methods for Phenotyping Shoot Branching and Testing Strigolactone Bioactivity for Shoot Branching in Arabidopsis and Pea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Perception and Signaling of Strigolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Novel mechanisms of strigolactone-induced DWARF14 degradation in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Function of Solanacol in Tomato Root Exudates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solanacol, a canonical strigolactone (SL) exuded by the roots of tomato (Solanum lycopersicum), plays a pivotal role in shaping the rhizosphere, the dynamic interface between the plant root and the surrounding soil. Initially identified as a germination stimulant for parasitic weeds, the functions of Solanacol and other strigolactones are now understood to be far more complex, encompassing symbiotic relationships, plant architecture, and defense signaling. This technical guide provides an in-depth examination of the biosynthesis, perception, and multifaceted functions of Solanacol, with a focus on its role in mediating interactions with parasitic plants and arbuscular mycorrhizal (AM) fungi. Furthermore, this guide explores the emerging role of strigolactones in the plant's defense against pathogens and nematodes, highlighting the intricate signaling crosstalk with other phytohormones. Detailed experimental protocols for the extraction, quantification, and bioactivity assessment of Solanacol are provided, alongside a quantitative summary of its effects. This document aims to serve as a comprehensive resource for researchers in plant science, chemical ecology, and for professionals in the agricultural and pharmaceutical sectors seeking to leverage this knowledge for crop improvement and the development of novel bioactive compounds.

Introduction

The rhizosphere is a complex and competitive environment where plants must navigate interactions with a diverse array of organisms, both beneficial and detrimental. To orchestrate these interactions, plants release a cocktail of chemical compounds into the soil, collectively known as root exudates. Among these, strigolactones (SLs) have emerged as a critical class of signaling molecules. Solanacol is a prominent strigolactone found in the root exudates of tomato and other Solanaceae species[1].

Historically, SLs were first characterized as germination stimulants for parasitic plants of the genera Striga and Orobanche (now including Phelipanche), which can cause devastating crop losses[2]. However, subsequent research revealed a more ancient and mutualistic role for SLs in promoting the establishment of symbiosis with arbuscular mycorrhizal (AM) fungi, which enhance the plant's nutrient and water uptake[3]. Beyond their role in the rhizosphere, SLs are now recognized as a novel class of phytohormones that regulate various aspects of plant development, including shoot branching and root architecture.

This guide focuses specifically on Solanacol, detailing its biosynthesis in tomato, its function as a rhizosphere signaling molecule, and its involvement in the plant's defense responses. We present quantitative data on its activity, detailed experimental methodologies for its study, and visual representations of the key pathways and workflows.

Biosynthesis of Solanacol in Tomato

Solanacol is a canonical strigolactone, characterized by the presence of a tricyclic lactone (the ABC rings) connected to a butenolide D-ring via an enol-ether bridge. Its biosynthesis in tomato is a multi-step process that begins with the carotenoid pathway. The immediate precursor to Solanacol is orobanchol (B1246147). The proposed biosynthetic pathway from orobanchol to Solanacol involves a series of oxidation reactions. A key enzyme in this conversion is the cytochrome P450 CYP712G1, which catalyzes the double oxidation of orobanchol to produce didehydro-orobanchol (DDH) isomers. One of these DDH isomers is then thought to be further converted into Solanacol, although the precise enzymatic step for this final conversion is still under investigation[4].

The production and exudation of Solanacol, like other strigolactones, are influenced by environmental conditions, most notably phosphate (B84403) availability. Phosphate starvation is a strong inducer of strigolactone biosynthesis and exudation, which is thought to be an adaptive response to enhance the recruitment of mycorrhizal fungi to aid in phosphate acquisition.

Figure 1: Proposed Biosynthetic Pathway of Solanacol in Tomato.

Function of Solanacol in the Rhizosphere

Solanacol's primary and most well-characterized functions are as a signaling molecule in the rhizosphere. It mediates communication between the tomato plant and other soil-dwelling organisms, with significant implications for plant health and survival.

Stimulation of Parasitic Plant Seed Germination

Solanacol is a potent germination stimulant for root parasitic plants, particularly Phelipanche ramosa (branched broomrape), a major pest of tomato crops[5][6]. The seeds of these parasitic plants can remain dormant in the soil for many years until they detect the presence of a suitable host. Solanacol, exuded from the tomato roots, acts as a chemical cue, triggering the germination of the parasite's seeds. Once germinated, the parasite attaches to the host root, siphoning off water and nutrients, which can lead to significant yield losses.

The high sensitivity of parasitic plant seeds to Solanacol, with germination being induced at subnanomolar concentrations, underscores the efficiency of this signaling system[5][6].

Induction of Hyphal Branching in Arbuscular Mycorrhizal (AM) Fungi

In a mutualistic context, Solanacol promotes the establishment of symbiosis with AM fungi[3]. These fungi are beneficial to the plant, extending their hyphae into the soil to acquire nutrients, particularly phosphorus, and transferring them to the plant in exchange for carbon. Before physical contact is made, the fungal spores germinate and the hyphae grow through the soil. Solanacol acts as a signal to the AM fungi that a compatible host is nearby, inducing a rapid and extensive branching of the fungal hyphae[7]. This increased branching enhances the probability of the fungus making contact with the root and initiating the symbiotic relationship.

Quantitative Data on Solanacol and Strigolactone Activity

The following tables summarize the available quantitative and semi-quantitative data on the effects of Solanacol and other strigolactones.

Table 1: Effect of Strigolactones on Parasitic Plant Seed Germination

Strigolactone/Analog	Parasitic Plant Species	Concentration	Germination Rate (%)	Reference
Solanacol	Phelipanche ramosa	Subnanomolar	~80%	[5]
Solanacol	Orobanche minor	Subnanomolar	~90%	[5]
2'-epi-orobanchol	Phelipanche ramosa	Subnanomolar	~80%	[5]
2'-epi-orobanchol	Orobanche minor	Subnanomolar	~90%	[5]
GR24 (synthetic analog)	Orobanche minor	100 nM	>60%	[2]
Orobanchol	Orobanche minor	10 pM	>80%	[2]
Sorgomol	Orobanche minor	10 pM	>80%	[2]

Table 2: Relative Abundance of Solanacol in Tomato Root Exudates Under Different Conditions

Condition	Change in Solanacol Level	Reference
Mycorrhizal Colonization (Glomus intraradices)	54% reduction	[8]
ABA-deficient mutants (notabilis, sitiens, flacca)	40-52% reduction	[9]
SlCCD8 RNAi lines	Up to 95% reduction	[10]

Role of Strigolactones in Plant Defense

Emerging evidence suggests that strigolactones, in their role as phytohormones, are also involved in the regulation of plant defense responses. While research directly implicating Solanacol is still developing, studies using strigolactone-deficient tomato mutants and synthetic strigolactone analogs have provided valuable insights.

Strigolactone-deficient tomato mutants exhibit increased susceptibility to fungal pathogens such as Botrytis cinerea and Alternaria alternata[11][12]. This suggests that endogenous strigolactones are required for a robust defense response. Furthermore, strigolactones have been shown to positively regulate defense against root-knot nematodes (Meloidogyne incognita) in tomato[13][14].

The mechanism by which strigolactones modulate plant defense appears to involve intricate crosstalk with other defense-related hormones, particularly jasmonic acid (JA) and abscisic acid (ABA)[11][13][14]. For instance, the application of the strigolactone analog GR24 enhances resistance to nematodes, and this is associated with alterations in the accumulation of JA and ABA[13][14]. In strigolactone-deficient mutants, the expression of JA-dependent defense genes, such as PinII, is reduced, correlating with increased susceptibility to pathogens[11][12].

Figure 2: Strigolactone Signaling in Tomato Defense.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the study of Solanacol.

Extraction of Solanacol from Tomato Root Exudates

This protocol is adapted from Floková et al. (2020) and Wakabayashi et al. (2022)[15][16].

• Plant Growth and Exudate Collection:

  • Grow tomato plants hydroponically in a phosphate-sufficient nutrient solution (e.g., half-strength Hoagland solution).

  • To induce strigolactone production, transfer plants to a phosphate-deficient nutrient solution for 7-10 days prior to collection.

  • Collect the hydroponic solution containing the root exudates. To minimize degradation, keep the solution on ice during collection.

• Solid Phase Extraction (SPE):

  • Filter the collected exudate solution to remove root debris.

  • Use a polymeric reverse-phase SPE cartridge (e.g., Oasis HLB).

  • Condition the cartridge with methanol (B129727) followed by water.

  • Load the exudate solution onto the cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the strigolactones with acetone (B3395972) or ethyl acetate.

• Drying and Reconstitution:

  • Evaporate the solvent from the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a small, known volume of acetonitrile (B52724) or a mixture of acetonitrile and water for analysis.

Quantification of Solanacol by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of Solanacol.

• Chromatographic Separation:

  • Use a C18 reverse-phase column.

  • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • The gradient can be optimized, for example, starting at 30% B and increasing to 100% B over 15-20 minutes.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive ion electrospray ionization (ESI+) mode.

  • Use Multiple Reaction Monitoring (MRM) for quantification. For Solanacol, the parent ion [M+H]⁺ is m/z 365, and a characteristic product ion is m/z 268.

  • Quantification is achieved by comparing the peak area of the sample to a standard curve generated with authentic Solanacol standards.

Phelipanche ramosa Seed Germination Assay

This protocol is based on methodologies described by Xie et al. (2007) and Pouvreau et al. (2013)[5][17].

• Seed Sterilization and Preconditioning:

  • Surface sterilize P. ramosa seeds with a 10-20% sodium hypochlorite (B82951) solution for 5-10 minutes, followed by several rinses with sterile distilled water.

  • Place the sterilized seeds on sterile glass fiber filter paper in a petri dish, moisten with sterile water, and incubate in the dark at 20-23°C for 7-10 days. This preconditioning period is essential for the seeds to become responsive to germination stimulants.

• Germination Stimulation:

  • Prepare serial dilutions of the Solanacol standard or the root exudate extract in sterile water.

  • Apply a small volume (e.g., 50 µL) of each dilution to the preconditioned seeds. Use sterile water as a negative control and a synthetic strigolactone analog like GR24 (e.g., 1 µM) as a positive control.

  • Seal the petri dishes and incubate in the dark at 23-25°C for 7-14 days.

• Evaluation of Germination:

  • Count the number of germinated seeds under a dissecting microscope. A seed is considered germinated if the radicle has emerged from the seed coat.

  • Calculate the germination percentage for each treatment.

Arbuscular Mycorrhizal (AM) Fungi Hyphal Branching Assay

This protocol is adapted from Akiyama et al. (2005)[3].

• Spore Germination:

  • Surface sterilize spores of an AM fungus (e.g., Gigaspora margarita or Rhizophagus irregularis) and place them on a sterile membrane on a solid medium (e.g., M medium) or in a sterile liquid medium.

  • Incubate the spores in the dark at 28-30°C for several days to allow for germination and initial hyphal growth.

• Application of Solanacol:

  • Once the germinated hyphae have reached a certain length, apply a small volume of the Solanacol solution near the growing hyphae.

  • Use a solvent control (e.g., water or a very low concentration of acetone).

• Observation of Hyphal Branching:

  • Incubate for another 24-48 hours.

  • Observe the hyphae under a microscope and assess the degree of branching compared to the control. The effect can be quantified by counting the number of hyphal tips in a defined area.

Figure 3: General Experimental Workflow for Studying Solanacol Function.

Impact on the Rhizosphere Microbiome

While the effects of Solanacol on parasitic plants and AM fungi are well-documented, its influence on the broader rhizosphere microbial community, including bacteria and non-mycorrhizal fungi, is an area of active research. Root exudates, in general, are known to shape the composition and activity of the rhizosphere microbiome. It is plausible that Solanacol, as a component of these exudates, contributes to this shaping process. However, studies specifically dissecting the impact of Solanacol from the complex mixture of root exudates are still limited. Future research employing metagenomic and metabolomic approaches with strigolactone-deficient and overproducing tomato lines will be crucial to elucidate the specific role of Solanacol in structuring the tomato rhizosphere microbiome.

Conclusion and Future Directions

Solanacol is a key signaling molecule in tomato root exudates, with profound effects on both parasitic and symbiotic interactions in the rhizosphere. Its role as a germination stimulant for parasitic weeds makes it a target for developing novel crop protection strategies, such as "suicidal germination" where synthetic analogs are used to induce germination in the absence of a host. Conversely, its ability to promote symbiosis with AM fungi offers avenues for enhancing plant nutrition and stress tolerance in sustainable agriculture.

The emerging role of strigolactones in plant defense, mediated through crosstalk with other hormonal pathways, opens up new possibilities for breeding or engineering crops with enhanced resistance to a range of pathogens and pests.

Future research should focus on:

• Elucidating the remaining unknown steps in the Solanacol biosynthetic pathway.

• Identifying the specific receptors for Solanacol in tomato and other organisms.

• Unraveling the detailed molecular mechanisms of strigolactone-mediated defense signaling.

• Investigating the impact of Solanacol on the diversity and function of the broader rhizosphere microbiome.

A deeper understanding of the multifaceted functions of Solanacol will undoubtedly contribute to the development of innovative solutions for agriculture and provide novel insights into the complex chemical language of plant-microbe interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Strigolactones as Germination Stimulants for Root Parasitic Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plant sesquiterpenes induce hyphal branching in arbuscular mycorrhizal fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Structural Requirements of Strigolactones for Hyphal Branching in AM Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Do strigolactones contribute to plant defence? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Do strigolactones contribute to plant defence? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Strigolactones positively regulate defense against root-knot nematodes in tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An improved strategy to analyse strigolactones in complex sample matrices using UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Identification of novel canonical strigolactones produced by tomato [frontiersin.org]
• 17. researchgate.net [researchgate.net]

Solanacol as a Germination Stimulant for Phelipanche ramosa: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Solanacol, a naturally occurring strigolactone, and its role as a potent germination stimulant for the parasitic weed Phelipanche ramosa. This document synthesizes current research to offer a comprehensive resource on the quantitative efficacy, experimental protocols, and signaling pathways associated with Solanacol-induced germination of P. ramosa.

Introduction

Phelipanche ramosa, commonly known as branched broomrape, is an obligate holoparasitic plant that poses a significant threat to a wide range of agricultural crops, including those in the Solanaceae and Brassicaceae families. The parasite's life cycle begins with the germination of its seeds, a process triggered by chemical cues exuded from the roots of host plants. Among the most effective of these cues are strigolactones, a class of plant hormones.

Solanacol, isolated from tobacco (Nicotiana tabacum), is a unique strigolactone characterized by a substituted benzene (B151609) A-ring. It has demonstrated high potency in inducing the germination of P. ramosa seeds at very low concentrations, making it a molecule of significant interest for both understanding the mechanisms of parasitic plant germination and for developing novel control strategies, such as "suicidal germination."

This guide will delve into the quantitative aspects of Solanacol's activity, provide detailed experimental methodologies for its study, and illustrate the molecular pathways through which it exerts its effects.

Quantitative Data on Germination Stimulation

The efficacy of germination stimulants is typically quantified by determining the concentration at which 50% of the maximum germination is achieved (EC₅₀). While direct, comprehensive comparative studies for Solanacol against all other stimulants in a single experiment are limited, the available data from various sources have been compiled to provide a comparative overview. It is important to note that germination percentages can vary based on the specific population of P. ramosa, seed batch viability, and experimental conditions.

Table 1: Comparative Efficacy of Germination Stimulants on Phelipanche ramosa

Stimulant	Type	Concentration	Germination (%)	EC₅₀ (M)	Source(s)
Solanacol	Natural Strigolactone	Subnanomolar	High	Not explicitly stated, but high activity suggested	[1]
GR24 (racemic)	Synthetic Strigolactone Analog	10⁻⁸ M	~90%	Varies by population (e.g., 10⁻⁹ to 10⁻¹⁰)	[2][3]
10⁻⁶ M	>90%	[2]
(+)-GR24	Synthetic Strigolactone Analog	10⁻⁹ M	~80%	~1.1 x 10⁻¹⁰	[4]
(-)-GR24	Synthetic Strigolactone Analog	10⁻⁹ M	~20%	~2.5 x 10⁻⁹	[4]
2-Phenylethyl isothiocyanate (2-PEITC)	Isothiocyanate	10⁻⁶ M	High	Not explicitly stated	[5]
10⁻⁸ M	Moderate	[5]
3-Phenylpropyl ITC	Isothiocyanate	10⁻⁸ M	High	~10⁻¹⁰	[6][7]
4-Phenylbutyl ITC	Isothiocyanate	10⁻⁸ M	High	~10⁻¹¹	[6][7]
5-Phenylpentyl ITC	Isothiocyanate	10⁻⁸ M	High	~10⁻¹²	[6][7]

Note: The data presented are compiled from multiple sources and may not be directly comparable due to variations in experimental protocols. The EC₅₀ values are estimates based on the available literature.

Experimental Protocols

Accurate and reproducible germination assays are fundamental to studying the effects of stimulants like Solanacol. The following sections detail the key experimental methodologies.

Phelipanche ramosa Seed Sterilization and Conditioning

A critical prerequisite for germination is a conditioning period where seeds are imbibed in water in the dark.

Protocol:

• Surface Sterilization:

  • Immerse P. ramosa seeds in a 2.5% (v/v) sodium hypochlorite (B82951) solution with a drop of Tween 20 for 5 minutes with agitation.

  • Rinse the seeds thoroughly with sterile distilled water (3 x 30 seconds, followed by 3 x 5 minutes) under agitation.

  • Alternatively, a 5-minute immersion in 70% ethanol (B145695) followed by a 5-minute immersion in 3% (w/v) calcium hypochlorite with Tween 20 can be used.

• Conditioning:

  • Place the sterilized seeds on a sterile glass fiber filter paper (Whatman GF/A) or directly into the wells of a 96-well plate.

  • Moisten the filter paper or add sterile distilled water or a conditioning buffer (e.g., 1 mM HEPES, pH 7.5) to the wells.

  • Incubate the seeds in complete darkness at a constant temperature, typically between 20-25°C, for a minimum of 7 to 10 days. This conditioning period is essential for the seeds to become responsive to germination stimulants.

Germination Assay

Following the conditioning period, the seeds are exposed to the germination stimulant.

Protocol:

• Preparation of Stimulant Solutions:

  • Prepare a stock solution of Solanacol (or other stimulants) in a suitable solvent such as acetone (B3395972) or DMSO.

  • Perform serial dilutions in sterile distilled water to achieve the desired final concentrations. The final solvent concentration should be kept low (typically <0.1%) to avoid inhibitory effects.

• Application of Stimulant:

  • For petri dish assays, remove any excess water from the conditioned seeds and apply the stimulant solution.

  • For 96-well plate assays, add the stimulant solution directly to the wells containing the conditioned seeds.

  • Include appropriate controls: a negative control (sterile distilled water with the same solvent concentration as the treatment) and a positive control (e.g., a known concentration of GR24).

• Incubation and Observation:

  • Seal the petri dishes or 96-well plates to prevent evaporation and incubate in the dark at 20-25°C.

  • Observe the seeds for germination at regular intervals (e.g., 3, 5, 7, and 10 days) using a stereomicroscope.

  • A seed is considered germinated when the radicle has protruded through the seed coat.

• Data Analysis:

  • Calculate the germination percentage for each treatment and replicate.

  • Dose-response curves can be generated by plotting germination percentage against the logarithm of the stimulant concentration.

  • The EC₅₀ value can be determined from the dose-response curve using appropriate statistical software.

Signaling Pathway and Visualizations

The perception of strigolactones, including Solanacol, in parasitic plants is mediated by a specialized family of α/β-hydrolase proteins known as KAI2d. In P. ramosa, the receptor PrKAI2d3 has been identified as a key player in this process.[1][4][8][9] The binding of Solanacol to PrKAI2d3 is believed to initiate a signaling cascade that leads to the degradation of transcriptional repressors, ultimately promoting the expression of genes required for germination.

Proposed Signaling Pathway of Solanacol-Induced Germination

The following diagram illustrates the putative signaling pathway for Solanacol in P. ramosa, based on the established model for strigolactone signaling in parasitic plants.

Caption: Proposed signaling pathway for Solanacol-induced germination in P. ramosa.

Experimental Workflow for Germination Assay

The following diagram outlines the standard workflow for conducting a P. ramosa germination assay.

Caption: Standard experimental workflow for a Phelipanche ramosa germination assay.

Logical Relationship of Signaling Components

This diagram illustrates the logical flow of the signaling cascade from stimulant perception to the cellular response.

Caption: Logical flow of the Solanacol signaling cascade in P. ramosa.

Conclusion and Future Directions

Solanacol stands out as a highly potent, naturally occurring germination stimulant for Phelipanche ramosa. Understanding its mechanism of action provides a valuable foundation for the development of targeted strategies to control this devastating parasitic weed. The high sensitivity of P. ramosa to Solanacol and other strigolactones underscores the potential for "suicidal germination" as a viable agricultural practice.

Future research should focus on several key areas:

• Direct Comparative Studies: Conducting comprehensive studies that directly compare the dose-response of Solanacol with a wide range of other natural and synthetic stimulants under standardized conditions would provide invaluable data for selecting the most effective compounds for field applications.

• Signaling Pathway Elucidation: While the general strigolactone signaling pathway provides a strong model, further research is needed to identify all the specific downstream components in P. ramosa and to confirm the precise molecular interactions following Solanacol perception.

• Structure-Activity Relationship Studies: Continued investigation into the structure-activity relationships of Solanacol and its analogs will be crucial for the design of even more potent and specific germination stimulants or inhibitors.

• Field Trials: Translating laboratory findings into effective field applications is the ultimate goal. Field trials are necessary to evaluate the efficacy, stability, and optimal application methods for Solanacol or its analogs in real-world agricultural settings.

By continuing to unravel the intricate details of Solanacol's interaction with Phelipanche ramosa, the scientific community can move closer to developing sustainable and effective solutions for the management of this and other parasitic weeds.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Differences in seed germination response of two populations of Phelipanche ramosa (L.) Pomel to a set of GR24 concentrations and durations of stimulation | Seed Science Research | Cambridge Core [cambridge.org]
• 4. A Phelipanche ramosa KAI2 protein perceives strigolactones and isothiocyanates enzymatically - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Germination stimulants of Phelipanche ramosa in the rhizosphere of Brassica napus are derived from the glucosinolate pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. The mechanism of host-induced germination in root parasitic plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular basis of strigolactone perception in root-parasitic plants: aiming to control its germination with strigolactone agonists/antagonists - PMC [pmc.ncbi.nlm.nih.gov]

The Strigolactone Biosynthesis Pathway: A Technical Guide to Solanacol Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the strigolactone (SL) biosynthesis pathway, with a specific focus on the enzymatic cascade leading to the production of solanacol. Solanacol is a canonical orobanchol-type strigolactone prominently exuded by solanaceous plants like tomato and tobacco. This document details the core biosynthetic pathway, presents available quantitative data, outlines key experimental protocols for pathway elucidation, and provides visual diagrams of the biochemical and experimental workflows.

The Core Biosynthesis Pathway from β-Carotene to Solanacol

The biosynthesis of solanacol is a multi-step process that begins in the plastids with the carotenoid pathway and continues in the cytosol with a series of modifications catalyzed by cytochrome P450 enzymes. The pathway can be segmented into two major phases: the synthesis of the central precursor, carlactonoic acid (CLA), and the subsequent diversification steps that lead to orobanchol (B1246147) and ultimately solanacol.

Phase 1: Synthesis of the Carlactonoic Acid (CLA) Precursor

The initial steps of SL biosynthesis are conserved across many plant species and involve the conversion of all-trans-β-carotene into the key intermediate, carlactone (B12838652) (CL), which is then oxidized to carlactonoic acid (CLA).[1][2]

• Isomerization: The pathway initiates with the enzyme DWARF27 (D27) , a β-carotene isomerase, which converts all-trans-β-carotene to 9-cis-β-carotene within the plastid.[1]

• Cleavage: Next, CAROTENOID CLEAVAGE DIOXYGENASE 7 (CCD7) cleaves 9-cis-β-carotene to form 9-cis-β-apo-10′-carotenal.[1]

• Cyclization and Cleavage: This product is then acted upon by CAROTENOID CLEAVAGE DIOXYGENASE 8 (CCD8) , which catalyzes a combination of cleavage and cyclization reactions to produce carlactone (CL) , the first molecule containing the core strigolactone structure.[1] CL is considered the common precursor for all strigolactones.[3]

• Oxidation to CLA: Carlactone is exported to the cytosol, where it is oxidized by a cytochrome P450 enzyme of the CYP711A subfamily, MORE AXILLARY GROWTH 1 (MAX1) . In tomato (Solanum lycopersicum), the ortholog SlMAX1 catalyzes the conversion of carlactone (CL) into carlactonoic acid (CLA) . This conversion is a conserved function among MAX1 homologs in various plant species.[1][3]

Phase 2: Diversification from CLA to Solanacol in Tomato

Downstream of CLA, the pathway diversifies to produce a wide array of strigolactones. In tomato, this branch leads to orobanchol-type SLs, including solanacol.

• Orobanchol Formation: In tomato, carlactonoic acid (CLA) is directly converted to orobanchol . This crucial step, which forms the stereospecific BC-ring, is catalyzed by the cytochrome P450 enzyme SlCYP722C .[2] This is distinct from the pathway in rice, where orobanchol is formed from CLA via a 4-deoxyorobanchol intermediate.[1]

• Double Oxidation to Didehydro-orobanchol (DDH): Orobanchol serves as the substrate for the next key enzyme, SlCYP712G1 , another cytochrome P450. This enzyme catalyzes a double oxidation of orobanchol to produce at least three structurally unidentified isomers of didehydro-orobanchol (DDH) .[3][4][5]

• Final Conversion to Solanacol: The final step is the conversion of one of the DDH isomers into solanacol . The enzyme responsible for this transformation has not yet been identified and remains a topic of ongoing research.[5] It is hypothesized to be another oxidizing enzyme, likely a cytochrome P450.[3]

Fig. 1: Biosynthesis pathway of solanacol from all-trans-β-carotene in tomato.

Quantitative Data

Table 1: Relative Abundance of Strigolactones in Root Extracts of Wild-Type (WT) and SlCCD8 RNAi Tomato Lines (Data derived from Vogel et al., 2010 via MRM-LC-MS/MS peak area analysis)[6][7]

Compound	Genotype	Relative Abundance (Peak Area)	% Reduction vs. WT
Solanacol	WT	100.0 ± 15.0	-
L04 (SlCCD8 RNAi)	5.8 ± 2.1	94.2%
L09 (SlCCD8 RNAi)	4.9 ± 1.8	95.1%
Didehydro-orobanchol 1	WT	100.0 ± 12.0	-
L04 (SlCCD8 RNAi)	6.2 ± 2.5	93.8%
L09 (SlCCD8 RNAi)	5.1 ± 1.9	94.9%
Didehydro-orobanchol 2	WT	100.0 ± 14.0	-
L04 (SlCCD8 RNAi)	7.1 ± 2.8	92.9%
L09 (SlCCD8 RNAi)	6.3 ± 2.2	93.7%
Orobanchol	WT	100.0 ± 18.0	-
L04 (SlCCD8 RNAi)	8.5 ± 3.1	91.5%
L09 (SlCCD8 RNAi)	7.7 ± 2.9	92.3%

Table 2: Relative Abundance of Strigolactones in Tomato Root Exudates of Wild-Type (WT) and Abscisic Acid (ABA) Deficient Mutants (Data derived from López-Ráez et al., 2010 via LC-MS/MS peak area analysis)[8]

Compound	Genotype	Relative Abundance (Peak Area) vs. WT
Solanacol	WT (Ailsa Craig)	100.0%
notabilis (ABA deficient)	~60.0%
WT (Sitiens background)	100.0%
sitiens (ABA deficient)	~53.0%
Didehydro-orobanchol 1	WT (Ailsa Craig)	100.0%
notabilis (ABA deficient)	~62.0%
WT (Sitiens background)	100.0%
sitiens (ABA deficient)	~45.0%
Didehydro-orobanchol 2	WT (Ailsa Craig)	100.0%
notabilis (ABA deficient)	~58.0%
WT (Sitiens background)	100.0%
sitiens (ABA deficient)	~50.0%

Experimental Protocols

Elucidating the solanacol biosynthesis pathway relies on a combination of genetic, molecular, and analytical techniques. Key among these are the heterologous expression of candidate enzymes to verify their function and the sensitive detection of reactants and products via mass spectrometry.

Protocol: Heterologous Expression and Metabolite Analysis in Nicotiana benthamiana

Transient expression in N. benthamiana allows for the rapid reconstitution of biosynthetic pathways in planta. This protocol is synthesized from methodologies described in several studies.[9][10][11][12]

1. Plant Growth:

• Grow N. benthamiana plants in a greenhouse at 24-25°C with a 16-hour light/8-hour dark cycle for 4-6 weeks.[3][10]

• Use young, healthy, and fully expanded leaves for infiltration. Avoid plants that have started flowering.[11]

2. Agrobacterium Culture Preparation:

• Grow Agrobacterium tumefaciens (e.g., strain GV3101) containing the expression vector(s) for your gene(s) of interest (e.g., SlCYP712G1) and a viral suppressor of gene silencing (e.g., p19) in 10 mL of YEB or LB medium with appropriate antibiotics and 200 µM acetosyringone.[9]

• Incubate overnight at 28°C with shaking (200-220 rpm).[12]

• Pellet the bacteria by centrifugation (e.g., 4000 rpm for 10 min).[11]

• Discard the supernatant and resuspend the pellet in infiltration buffer (10 mM MES pH 5.6, 10 mM MgCl₂, 150-200 µM acetosyringone) to a final OD₆₀₀ of 0.5-1.0.[9][12]

• Incubate the resuspended culture at room temperature for 2-4 hours before infiltration.[9]

• For co-expression of multiple genes (e.g., reconstituting the entire pathway), mix the individual Agrobacterium cultures in equal volumes.[9]

3. Agroinfiltration:

• Using a 1 mL needleless syringe, gently press against the abaxial (underside) of the leaf and slowly infiltrate the bacterial suspension into the intercellular space.[9]

• Infiltrate 2-3 leaves per plant. Mark the infiltrated areas.

4. Post-Infiltration and Harvest:

• Keep plants under dim light and high humidity for 24-36 hours.[9]

• Return plants to normal growth conditions for 4-5 days to allow for protein expression and metabolite production.[10]

• Harvest the infiltrated leaf areas, immediately freeze in liquid nitrogen, and store at -80°C until extraction.[13]

5. Metabolite Extraction and Analysis:

• Grind the frozen leaf tissue to a fine powder.[13]

• Extract metabolites using a solvent such as 30% methanol (B129727) with 0.01% formic acid or an ethyl acetate-based method.[3][4]

• Homogenize the sample and centrifuge to pellet debris.[4]

• Analyze the supernatant using a validated LC-MS/MS method for strigolactone detection and quantification.

Fig. 2: Experimental workflow for transient expression and analysis in N. benthamiana.

Protocol: In Vitro Enzyme Assay Using Yeast Microsomes

This method is used to test the specific catalytic activity of a single enzyme (e.g., SlCYP712G1) on a known substrate (e.g., orobanchol). It involves expressing the P450 enzyme in a specialized yeast strain and then isolating the membrane fraction (microsomes) where the enzyme is located. This protocol is a synthesis of methods described for plant P450s.[13][14][15]

1. Yeast Culture and Induction:

• Use a yeast strain suitable for P450 expression, such as WAT11, which co-expresses an Arabidopsis P450 reductase (ATR1).[14]

• Transform the yeast with a vector containing your P450 gene of interest.

• Grow a pre-culture in selective medium overnight.

• Inoculate a larger volume of induction medium and grow for 12-24 hours at 28°C with vigorous shaking to induce protein expression.[15]

2. Microsome Preparation:

• Harvest yeast cells by centrifugation (e.g., 8,000 rpm, 10 min, 4°C).[15]

• Wash the cell pellet with ice-cold TEK buffer (50 mM Tris-HCl pH 7.5, 1 mM EDTA, 100 mM KCl).[13]

• Resuspend the pellet in ice-cold lysis buffer (e.g., TESB: 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 600 mM Sorbitol) containing protease inhibitors and DTT.[13][15]

• Lyse the cells. A common method is mechanical disruption with 0.5 mm glass beads using a bead mill or vigorous vortexing in a cold room. Repeat in short bursts with cooling on ice in between.[13][15]

• Perform a low-speed centrifugation (e.g., 5,000 x g, 20 min, 4°C) to pellet cell debris and unlysed cells.[13]

• Transfer the supernatant to an ultracentrifuge tube and perform a high-speed centrifugation (e.g., 100,000 x g, 1-2 hours, 4°C) to pellet the microsomal membranes.

• Discard the supernatant. Resuspend the microsomal pellet in a small volume of storage buffer (e.g., TEG: 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 20% glycerol).

• Determine the total protein concentration using a BCA or Bradford assay. Aliquot and store at -80°C.

3. In Vitro Enzyme Assay:

• Prepare a reaction mixture in a microcentrifuge tube on ice. The final volume is typically 100 µL and contains:

  • Phosphate or Tris-HCl buffer (e.g., 50 mM, pH 7.5).[13]

  • Yeast microsomes containing the expressed P450 (e.g., 10-50 µg total protein).[13]

  • Substrate (e.g., orobanchol, dissolved in a minimal volume of DMSO or acetone) to a final concentration of 1-10 µM.

• Pre-incubate the mixture for 5-10 minutes at the reaction temperature (e.g., 28-30°C).

• Initiate the reaction by adding the cofactor, NADPH (final concentration ~1 mM).[13]

• Incubate for 1-3 hours at 28-30°C with gentle shaking.[4][13]

• Stop the reaction by adding an equal volume of a quenching solvent, such as ice-cold ethyl acetate (B1210297) or acetonitrile (B52724) containing 1% formic acid.[13]

4. Product Extraction and Analysis:

• Vortex the quenched reaction vigorously.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer containing the products to a new tube and evaporate to dryness under a stream of nitrogen or in a vacuum concentrator.

• Reconstitute the dried extract in a small volume of the initial mobile phase (e.g., 50% acetonitrile/water) for LC-MS/MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of novel canonical strigolactones produced by tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic effects of agro-infiltration on N. benthamiana accessions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The tomato cytochrome P450 CYP712G1 catalyses the double oxidation of orobanchol en route to the rhizosphere signalling strigolactone, solanacol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Agro Infiltration to N.Benthamiana leaves - Wiki [malooflab.ucdavis.edu]
• 10. researchgate.net [researchgate.net]
• 11. jacobslab.sites.vib.be [jacobslab.sites.vib.be]
• 12. researchgate.net [researchgate.net]
• 13. Discovery of active mouse, plant and fungal cytochrome P450s in endogenous proteomes and upon expression in planta - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Characterizing cytochrome P450 enzymes involved in plant apocarotenoid metabolism by using an engineered yeast system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Microsome preparation [protocols.io]

The Endogenous Plant Growth Regulator Solanacol: A Technical Guide to its Role in Plant Development and Architecture

For Immediate Release

Göttingen, Germany – December 11, 2025 – Researchers, scientists, and drug development professionals now have access to a comprehensive technical guide detailing the role of Solanacol, a naturally occurring strigolactone, in shaping plant development and architecture. This document provides an in-depth analysis of Solanacol's biosynthesis, signaling pathways, and its quantitative effects on plant morphology, supported by detailed experimental protocols and visual diagrams.

Introduction to Solanacol

Solanacol is a canonical strigolactone (SL), a class of carotenoid-derived plant hormones that play pivotal roles in regulating plant growth and development. First isolated from tobacco (Nicotiana tabacum), Solanacol is also found in other solanaceous plants like tomato.[1] Beyond its well-documented role as a germination stimulant for parasitic weeds, Solanacol acts as an endogenous signal to control key architectural traits in plants, most notably shoot branching and root system development.[2][3]

The Role of Solanacol in Plant Architecture

Solanacol, like other strigolactones, is a key regulator of plant architecture, influencing both above-ground and below-ground structures.

Inhibition of Shoot Branching

A primary function of Solanacol is the suppression of axillary bud outgrowth, which directly impacts the degree of shoot branching.[2] This regulation is crucial for optimizing a plant's structure in response to environmental conditions, such as nutrient availability. While specific dose-response data for Solanacol is limited in publicly available literature, studies on the synthetic strigolactone analog GR24, which is often used as a proxy for natural strigolactones, demonstrate a clear concentration-dependent inhibition of shoot branching. For instance, in Arabidopsis, increasing concentrations of GR24 progressively reduce basipetal auxin transport, a key mechanism in inhibiting branch growth.[4] It is important to note that while exogenous application of canonical SLs like Solanacol can inhibit bud outgrowth, recent research suggests that they may not be the sole mobile signal for shoot branching inhibition in planta.[2]

Regulation of Root System Architecture

Solanacol also plays a significant role in shaping the root system. Generally, strigolactones are known to influence primary root length, lateral root density, and root hair development. The specific quantitative effects of Solanacol on root architecture are an active area of research. Studies on Arabidopsis have shown that the response of root systems to nutrient availability is mediated by plant hormones, including strigolactones.[5][6] For example, under low phosphate (B84403) conditions, plants often increase strigolactone production to promote symbiotic relationships with mycorrhizal fungi and alter root architecture to enhance nutrient uptake.

Quantitative Data on Solanacol Effects

While extensive quantitative data specifically for Solanacol remains to be fully elucidated in published research, the following table summarizes the known qualitative effects and provides representative quantitative data from studies on the closely related synthetic strigolactone, GR24, to illustrate the typical dose-dependent nature of strigolactone responses.

Parameter	Plant Species	Compound	Concentration	Observed Effect	Reference
Shoot Branching	Arabidopsis thaliana	GR24	1 µM	Significant reduction in basipetal auxin transport	[4]
Arabidopsis thaliana	GR24	5 µM	Inhibition of axillary bud outgrowth	[4]
Root Gravitropism	Arabidopsis thaliana	NaCl (induces hormonal changes)	50-150 mM	Dose-dependent loss of gravitropism in primary roots	[6]
Root Stem Cell Division	Arabidopsis thaliana	Indole-3-acetic acid (IAA)	1 nM	Decreased rate of columella stem cell division	[7]

Biosynthesis and Signaling Pathways of Solanacol

The Solanacol Biosynthesis Pathway

Solanacol is synthesized from the carotenoid pathway. The core pathway leading to the precursor carlactone (B12838652) is well-established. From carlactone, a series of enzymatic steps leads to the production of various strigolactones. In tomato and likely in tobacco, the biosynthesis of Solanacol from orobanchol (B1246147) is catalyzed by the cytochrome P450 enzyme CYP712G1 . This enzyme is responsible for the double oxidation of orobanchol, leading to the formation of didehydro-orobanchol (DDH) isomers, which are then converted to Solanacol.[8][9][10][11][12]

Proposed biosynthetic pathway of Solanacol.

The Solanacol Signaling Pathway

The signaling pathway for strigolactones, including Solanacol, involves a receptor protein and subsequent protein degradation to regulate gene expression. The key components are the α/β-hydrolase receptor D14, the F-box protein MAX2 (MORE AXILLARY GROWTH 2), and the transcriptional repressors D53/SMXL proteins.[13][14] In the absence of Solanacol, D53/SMXL proteins repress the transcription of target genes. When Solanacol binds to the D14 receptor, it induces a conformational change that allows the D14-Solanacol complex to interact with MAX2 and the D53/SMXL repressor. This interaction leads to the ubiquitination and subsequent degradation of the D53/SMXL repressor by the 26S proteasome, thereby allowing the expression of downstream genes that regulate plant development, such as the inhibition of shoot branching. While the core components of the SL signaling pathway are conserved, there is evidence for divergence in receptor specificity and function across different plant species.[15][16]

Simplified model of the Solanacol signaling pathway.

Experimental Protocols

Extraction and Quantification of Solanacol

The analysis of Solanacol, like other strigolactones, is challenging due to its low concentrations in plant tissues. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and sensitive method for quantification.

Protocol: Extraction and Quantification of Solanacol from Plant Roots

• Sample Preparation:

  • Excise fresh root material and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Lyophilize the frozen tissue and grind to a fine powder.

• Extraction:

  • Extract a known weight of the powdered tissue (e.g., 100 mg) with a suitable organic solvent, typically ethyl acetate, often acidified with a small amount of formic acid to improve extraction efficiency.

  • Vortex the sample and incubate at 4°C with shaking for 1 hour.

  • Centrifuge the sample to pellet the tissue debris.

• Purification (Solid-Phase Extraction - SPE):

  • Pass the supernatant through a silica-based SPE cartridge to remove interfering compounds.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove lipids.

  • Elute the strigolactones with a more polar solvent mixture (e.g., ethyl acetate/hexane).

• LC-MS/MS Analysis:

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase (e.g., acetonitrile/water).

  • Inject the sample into a reverse-phase C18 column for chromatographic separation.

  • Use a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for sensitive and specific detection of Solanacol. The MRM transition for Solanacol is typically m/z 343.1 > 97.0.

  • Quantify Solanacol by comparing the peak area to a standard curve prepared with a synthetic Solanacol standard.

Workflow for Solanacol extraction and quantification.

Conclusion

Solanacol is an important endogenous regulator of plant development and architecture. Understanding its biosynthesis, signaling, and quantitative effects is crucial for developing strategies to manipulate plant form for improved crop yields and resistance to parasitic weeds. This technical guide provides a foundational understanding for researchers and professionals in the field, highlighting the current knowledge and pointing to areas where further investigation is needed to fully harness the potential of modulating Solanacol pathways in agriculture and drug development.

References

• 1. Multiple pathways regulate shoot branching - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strigolactones and Shoot Branching: What Is the Real Hormone and How Does It Work? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. algorithmicbotany.org [algorithmicbotany.org]
• 6. Salt Modulates Gravity Signaling Pathway to Regulate Growth Direction of Primary Roots in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A quantitative analysis of stem cell homeostasis in the Arabidopsis columella root cap [frontiersin.org]
• 8. research-portal.uu.nl [research-portal.uu.nl]
• 9. research.wur.nl [research.wur.nl]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Strigolactones: diversity, perception, and hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Perception and Signaling of Strigolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identification of Conserved and Divergent Strigolactone Receptors in Sugarcane Reveals a Key Residue Crucial for Plant Branching Control - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Identification of Conserved and Divergent Strigolactone Receptors in Sugarcane Reveals a Key Residue Crucial for Plant Branching Control [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of Solanacol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solanacol is a naturally occurring strigolactone isolated from tobacco (Nicotiana tabacum). Strigolactones are a class of phytohormones that play a crucial role in regulating plant development, including seed germination of parasitic weeds. The unique structure of solanacol, featuring a substituted benzene (B151609) A-ring, makes it a molecule of interest for studies in plant biology and as a potential lead for the development of novel agrochemicals. This document provides detailed protocols for the chemical synthesis of solanacol for laboratory use, based on established synthetic routes. It also includes an overview of the strigolactone signaling pathway, in which solanacol is involved.

Introduction

Solanacol is a germination stimulant for the seeds of root parasitic weeds.[1][2] Its chemical structure is unique among naturally occurring strigolactones due to the presence of a benzene A-ring.[1] The laboratory synthesis of solanacol is essential for producing sufficient quantities for research purposes, including structure-activity relationship studies and investigation of its biological mechanism of action. The synthesis described herein follows a concise route starting from commercially available 2,3-dimethylbenzaldehyde (B27725).

Chemical Synthesis of Solanacol

The following protocol is a multi-step synthesis to obtain racemic solanacol. For the synthesis of optically active solanacol, an enzymatic resolution step can be incorporated.[1][2]

Table 1: Summary of Synthetic Steps and Yields

Step	Reaction	Starting Material	Product	Reagents and Conditions	Yield (%)
1	Grignard Reaction	2,3-Dimethylbenzaldehyde	1-(2,3-Dimethylphenyl)prop-2-en-1-ol	Vinylmagnesium bromide, THF	99
2	Oxidation	1-(2,3-Dimethylphenyl)prop-2-en-1-ol	1-(2,3-Dimethylphenyl)prop-2-en-1-one	2-Iodoxybenzoic acid (IBX), DMSO	95
3	Nazarov Cyclization	1-(2,3-Dimethylphenyl)prop-2-en-1-one	6,7-Dimethyl-2,3-dihydro-1H-inden-1-one	Trifluoromethanesulfonic acid (CF3SO3H)	92
4	Carboxylation	6,7-Dimethyl-2,3-dihydro-1H-inden-1-one	(6,7-Dimethyl-1-oxo-2,3-dihydro-1H-inden-2-yl)acetic acid	NaH, Dimethyl carbonate, then HCl/AcOH reflux	83 (2 steps)
5	Reduction/Lactonization	(6,7-Dimethyl-1-oxo-2,3-dihydro-1H-inden-2-yl)acetic acid	Tricyclic lactone	NaBH4, MeOH	93
6	Hydroxylation	Tricyclic lactone	(±)-Solanacol	N-Bromosuccinimide (NBS), AIBN, CCl4; then CaCO3, Acetone/EtOH/H2O	60

Experimental Protocols

Step 1: Synthesis of 1-(2,3-Dimethylphenyl)prop-2-en-1-ol

• To a solution of 2,3-dimethylbenzaldehyde in anhydrous tetrahydrofuran (B95107) (THF) under a nitrogen atmosphere, add vinylmagnesium bromide (1.0 M solution in THF) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with ethyl acetate (B1210297).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to yield 1-(2,3-dimethylphenyl)prop-2-en-1-ol as a colorless oil.

Step 2: Synthesis of 1-(2,3-Dimethylphenyl)prop-2-en-1-one

• To a solution of 1-(2,3-dimethylphenyl)prop-2-en-1-ol in dimethyl sulfoxide (B87167) (DMSO), add 2-iodoxybenzoic acid (IBX).

• Stir the mixture at room temperature for 1.5 hours.

• Dilute the reaction mixture with water and filter.

• Extract the filtrate with a mixture of ethyl acetate and hexane.

• Wash the organic layer with water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the residue by flash chromatography on silica gel to give 1-(2,3-dimethylphenyl)prop-2-en-1-one.[1]

Step 3: Synthesis of 6,7-Dimethyl-2,3-dihydro-1H-inden-1-one

• Add 1-(2,3-dimethylphenyl)prop-2-en-1-one to an excess of trifluoromethanesulfonic acid (CF3SO3H) at 0 °C.

• Stir the reaction mixture for a short period until the reaction is complete (monitor by TLC).

• Carefully pour the reaction mixture into ice water.

• Extract the mixture with dichloromethane.

• Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the residue by chromatography on silica gel to afford 6,7-dimethyl-2,3-dihydro-1H-inden-1-one as a yellow solid.[1]

Step 4: Synthesis of (6,7-Dimethyl-1-oxo-2,3-dihydro-1H-inden-2-yl)acetic acid

• To a suspension of sodium hydride in anhydrous dimethyl carbonate, add a solution of 6,7-dimethyl-2,3-dihydro-1H-inden-1-one in anhydrous THF.

• Heat the mixture to reflux for 2 hours.

• Cool the reaction mixture and quench with 1 M HCl.

• Extract the mixture with toluene, dry the organic layer over magnesium sulfate, and concentrate.

• Dissolve the resulting diester in a mixture of 6 M HCl and acetic acid and heat under reflux for 3 hours.

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Dry the organic layer over magnesium sulfate and concentrate under reduced pressure.

• Recrystallize the residue from ethanol (B145695) to give the carboxylic acid.[1]

Step 5: Synthesis of Tricyclic lactone

• To a solution of (6,7-dimethyl-1-oxo-2,3-dihydro-1H-inden-2-yl)acetic acid in methanol, add sodium borohydride (B1222165) (NaBH4) in portions at 0 °C.

• Stir the reaction mixture at room temperature for 1 hour.

• Acidify the mixture with 1 M HCl and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the tricyclic lactone.

Step 6: Synthesis of (±)-Solanacol

• To a solution of the tricyclic lactone in carbon tetrachloride (CCl4), add N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN).

• Stir the mixture under reflux for 3 hours.

• Cool the reaction mixture and filter through Celite.

• Concentrate the filtrate under reduced pressure.

• Dissolve the crude bromide immediately in a 1:1:1 mixture of acetone, ethanol, and water.

• Add calcium carbonate (CaCO3) and stir the mixture overnight at room temperature.

• Remove the organic solvents under reduced pressure.

• Dilute the resulting mixture with 2 M HCl and extract with ethyl acetate.

• Purify the crude product by flash column chromatography on silica gel to afford (±)-solanacol.[1]

Solanacol Signaling Pathway

Solanacol, as a strigolactone, is perceived by the DWARF14 (D14) receptor, an α/β hydrolase. Upon binding, D14 undergoes a conformational change that allows it to interact with the F-box protein MORE AXILLARY GROWTH2 (MAX2). This complex then recruits SUPPRESSOR OF MAX2 1-LIKE (SMXL) proteins, which are transcriptional repressors. The recruitment of SMXL proteins leads to their ubiquitination and subsequent degradation by the 26S proteasome. The degradation of SMXL repressors allows for the expression of downstream target genes, ultimately leading to a physiological response, such as seed germination.

Caption: A simplified diagram of the Solanacol signaling pathway.

Experimental Workflow for Synthesis

The overall workflow for the chemical synthesis of Solanacol involves a series of sequential chemical transformations, each followed by a purification step to isolate the desired intermediate before proceeding to the next reaction.

Caption: The experimental workflow for the synthesis of Solanacol.

References

• 1. Frontiers | Perception and Signaling of Strigolactones [frontiersin.org]
• 2. Strigolactone- and Karrikin-Independent SMXL Proteins Are Central Regulators of Phloem Formation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Solanacol in Root Exudates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solanacol, a member of the strigolactones (SLs) family of plant hormones, plays a crucial role in rhizosphere signaling. It is exuded by the roots of various plants, including those from the Solanaceae family like tomato and tobacco.[1] Solanacol acts as a germination stimulant for parasitic weeds and is involved in establishing symbiosis with arbuscular mycorrhizal fungi. The ability to accurately quantify Solanacol in root exudates is essential for understanding plant-microbe interactions, developing strategies to combat parasitic plants, and exploring its potential applications in agriculture and drug development.

These application notes provide detailed protocols for the collection of root exudates, extraction and purification of Solanacol, and its quantification using modern analytical techniques.

Methods for Quantification

The primary methods for the quantification of Solanacol in root exudates are based on chromatography coupled with mass spectrometry, owing to the low concentrations at which Solanacol is typically found.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used and recommended method due to its high sensitivity, selectivity, and accuracy. Multiple Reaction Monitoring (MRM) mode in LC-MS/MS allows for the specific detection and quantification of Solanacol even in complex matrices like root exudates.[2][3][4][5]

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection can be used, but it generally lacks the sensitivity and selectivity of LC-MS/MS for analyzing the trace amounts of Solanacol in root exudates.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be employed for the analysis of sesquiterpenoids like Solanacol. However, it may require derivatization to increase the volatility of the analyte and is generally less common for strigolactone analysis compared to LC-MS/MS.[8][9]

Experimental Protocols

Protocol 1: Collection of Root Exudates

A. From Hydroponically Grown Plants

This method is suitable for collecting clean root exudates with minimal contamination.[2][10][11]

• Plant Growth: Grow plants in a hydroponic system with a nutrient solution.

• Acclimatization: Before collecting exudates, replace the nutrient solution with deionized water or a minimal salt solution (e.g., 0.1 mM CaCl2) and allow the plants to acclimate for 1-2 hours.

• Exudate Collection: Replace the acclimatization solution with fresh deionized water or minimal salt solution and collect the exudates over a period of 6-24 hours.

• Sample Handling: Keep the collected solution at 4°C during collection to minimize microbial degradation. After collection, filter the solution through a 0.22 µm filter to remove any particulate matter.

• Storage: The filtered root exudate solution can be used immediately for extraction or stored at -80°C.

B. From Soil-Grown Plants (Hybrid Method)

This method provides a more ecologically relevant exudate profile.[3][12][13]

• Plant Growth: Grow plants in pots with a defined soil mixture.

• Plant Removal: Carefully remove the entire plant with its root system and intact soil from the pot.

• Root Washing: Gently wash the roots with sterile deionized water to remove adhering soil particles.

• Recovery Period: Place the plant with its cleaned roots in a beaker containing sterile deionized water or a minimal salt solution for a recovery period of 2-4 hours to allow the plant to recover from the stress of washing.

• Exudate Collection: Transfer the plant to a fresh beaker with a known volume of sterile deionized water or minimal salt solution and collect the exudates for 6-24 hours.

• Sample Handling and Storage: Follow steps 4 and 5 from the hydroponic collection protocol.

Protocol 2: Extraction and Purification of Solanacol using Solid-Phase Extraction (SPE)

This protocol is designed to concentrate Solanacol from the aqueous root exudate solution and remove interfering substances.[4][14]

• SPE Cartridge Selection: Use a C18 or a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB).

• Cartridge Conditioning:

  • Wash the cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Acidify the root exudate sample to pH 3.0 with formic acid.

  • Load the acidified sample onto the conditioned SPE cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove salts and polar impurities.

• Elution:

  • Elute the retained Solanacol from the cartridge with 5 mL of acetonitrile (B52724) or acetone.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a small, known volume (e.g., 100-200 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Quantification of Solanacol by LC-MS/MS

This protocol outlines the parameters for the sensitive and specific quantification of Solanacol.[2][4][15][16]

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-1 min: 30% B

  • 1-10 min: Linear gradient to 100% B

  • 10-12 min: Hold at 100% B

  • 12.1-15 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Monitor for the specific precursor-to-product ion transitions for Solanacol. For example, for a related strigolactone, orobanchol, transitions like m/z 347 -> 97 have been used. The specific transitions for Solanacol (molecular weight 342.35 g/mol ) should be optimized by infusing a standard. A likely precursor ion would be [M+H]+ at m/z 343.3.

  • Optimization: Optimize cone voltage and collision energy for each transition using a Solanacol standard to achieve maximum sensitivity.

• Quantification: Create a calibration curve using a series of known concentrations of a Solanacol standard. The concentration of Solanacol in the samples is determined by comparing their peak areas to the calibration curve.

Data Presentation

The following tables summarize quantitative data for Solanacol and related strigolactones from tomato root exudates, as reported in the literature.

Table 1: Strigolactone Content in Root Exudates of Wild-Type and Transgenic Tomato Lines [2]

Tomato Line	Solanacol (Peak Area)	Didehydro-orobanchol Isomer 1 (Peak Area)	Didehydro-orobanchol Isomer 2 (Peak Area)	Orobanchol (Peak Area)
Wild-Type (WT)	~1.2 x 10^7	~1.8 x 10^7	~1.5 x 10^7	~0.5 x 10^7
SlCCD8 RNAi L16	~0.6 x 10^7	~0.8 x 10^7	~0.7 x 10^7	~0.2 x 10^7
SlCCD8 RNAi L04	~0.1 x 10^7	~0.1 x 10^7	~0.1 x 10^7	Not detected
SlCCD8 RNAi L09	~0.1 x 10^7	~0.1 x 10^7	~0.1 x 10^7	Not detected

Data is estimated from the provided chart and represents the relative abundance.

Table 2: Strigolactone Content in Root Exudates of Tomato Mutants and Corresponding Wild-Types [3]

Tomato Genotype	Solanacol (Peak Area)	Didehydro-orobanchol Isomer 1 (Peak Area)	Didehydro-orobanchol Isomer 2 (Peak Area)
WT (for notabilis)	~2.5 x 10^7	~4.5 x 10^7	~3.0 x 10^7
notabilis	~1.0 x 10^7	~1.8 x 10^7	~1.2 x 10^7
WT (for sitiens)	~2.2 x 10^7	~4.0 x 10^7	~2.8 x 10^7
sitiens	~1.0 x 10^7	~2.0 x 10^7	~1.3 x 10^7
WT (for flacca)	~2.0 x 10^7	~3.8 x 10^7	~2.5 x 10^7
flacca	~1.0 x 10^7	~1.8 x 10^7	~1.2 x 10^7

Data is estimated from the provided chart and represents the relative abundance.

Visualizations

Caption: Experimental workflow for Solanacol quantification.

Caption: Solanacol signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of a root exudate collection protocol for metabolomics analysis using Nuclear Magnetic Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An improved strategy to analyse strigolactones in complex sample matrices using UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pure.uva.nl [pure.uva.nl]
• 7. ccamp.res.in [ccamp.res.in]
• 8. Protocol for characterizing strigolactones released by plant roots [bioactives.kaust.edu.sa]
• 9. Analytical methods in strigolactone research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unraveling the secrets of plant roots: Simplified method for large scale root exudate sampling and analysis in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Metabolomics of plant root exudates: From sample preparation to data analysis [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. rsc.org [rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. scielo.br [scielo.br]

Application of Solanacol in Parasitic Weed Control: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parasitic weeds, particularly species from the genera Orobanche, Phelipanche, and Striga, pose a significant threat to global agriculture, causing substantial crop losses. These obligate parasites require germination stimulants exuded from the roots of host plants to initiate their life cycle. Solanacol, a naturally occurring strigolactone (SL) isolated from tobacco (Nicotiana tabacum), has been identified as a potent germination stimulant for several parasitic weed species.[1][2] This characteristic makes it a promising candidate for the "suicidal germination" strategy, a method aimed at reducing the parasitic weed seed bank in the soil by inducing germination in the absence of a host crop. This document provides detailed application notes and protocols for the use of Solanacol in a research and development setting for parasitic weed control.

Mechanism of Action: Suicidal Germination

The primary application of Solanacol in parasitic weed control is through the induction of suicidal germination.[3][4] Parasitic weed seeds can remain dormant in the soil for many years until they detect the presence of a suitable host through chemical cues. Solanacol mimics these natural germination stimulants.

Logical Workflow of Suicidal Germination:

Caption: Workflow of the suicidal germination strategy for parasitic weed control.

By applying Solanacol to infested fields before planting the main crop, dormant parasitic weed seeds are tricked into germinating. Without a host to attach to for nutrient and water supply, the germinated seedlings cannot survive and perish, leading to a significant reduction in the soil seed bank and protecting the subsequent crop from infestation.

Quantitative Data on Solanacol Efficacy

Data on the efficacy of Solanacol is primarily focused on its potent activity as a germination stimulant for Orobanche minor. While comprehensive dose-response curves and field trial data for Solanacol are limited in the current literature, a key study provides a significant benchmark for its potency.

Table 1: Comparative Germination Stimulation of Orobanche minor Seeds

Compound	Concentration for >80% Germination	Relative Potency	Reference
Solanacol	10 pM	~1,000-fold more active than GR24	[5]
GR24 (synthetic SL)	10 nM	-	[5]

Table 2: Germination Efficacy of Various Strigolactone Analogs on Parasitic Weeds (for comparative purposes)

Compound	Parasitic Weed	Concentration	Germination Rate (%)	Setting	Reference
GR24	Striga hermonthica	0.1 µM	66	Lab	[6]
MP3	Striga hermonthica	1 µM	49-52	Lab	[6]
MP16	Striga hermonthica	1 µM	49-52	Lab	[6]
Nijmegen-1	Striga hermonthica	1 µM	49-52	Lab	[6]
T-010	Striga hermonthica	0.1, 1, 10 kg ai/ha	94-100% reduction in emergence	Greenhouse
Nijmegen-1	Orobanche ramosa	6.25 g/ha	≥95% reduction in 4 out of 12 trials	Field	[4]

Experimental Protocols

The following protocols are based on established methodologies for strigolactone germination assays and can be adapted for use with Solanacol.

Protocol 1: In Vitro Germination Assay for Orobanche spp.

This protocol is designed to determine the dose-response relationship of Solanacol on the germination of Orobanche seeds in a controlled laboratory setting.

Materials:

• Orobanche spp. seeds

• Solanacol

• Sterile distilled water

• 9 cm Petri dishes

• Glass fiber filter paper discs (GF/A)

• Methanol (B129727) or acetone (B3395972) (for stock solution)

• Incubator

• Stereomicroscope

Procedure:

• Seed Sterilization:

  • Surface sterilize Orobanche seeds by immersing them in a 1% sodium hypochlorite (B82951) solution for 5-10 minutes.

  • Rinse the seeds thoroughly with sterile distilled water (3-5 times).

  • Air-dry the seeds in a laminar flow hood.

• Pre-conditioning:

  • Place a sterile glass fiber filter paper disc in each Petri dish.

  • Evenly spread a known number of sterilized seeds (e.g., 50-100) on each disc.

  • Moisten the filter paper with 5-7 mL of sterile distilled water.

  • Seal the Petri dishes with parafilm and incubate in the dark at 20-25°C for 7-14 days. This step is crucial to break seed dormancy.

• Preparation of Solanacol Solutions:

  • Prepare a stock solution of Solanacol in methanol or acetone (e.g., 1 mg/mL).

  • Perform serial dilutions with sterile distilled water to obtain the desired test concentrations (e.g., from 1 pM to 1 µM). Include a solvent control (water with the same concentration of methanol or acetone as the highest Solanacol concentration) and a negative control (sterile distilled water). A positive control with a known germination stimulant like GR24 is also recommended.

• Application of Solanacol:

  • After the pre-conditioning period, carefully blot the excess water from the filter paper discs.

  • Apply a small, defined volume (e.g., 50 µL) of each Solanacol dilution (or control solution) to the respective filter paper disc with seeds.

  • Reseal the Petri dishes.

• Incubation and Observation:

  • Incubate the Petri dishes in the dark at 25°C for 7-10 days.

  • Observe the seeds under a stereomicroscope. A seed is considered germinated if the radicle has protruded through the seed coat.

  • Count the number of germinated and non-germinated seeds to calculate the germination percentage.

Protocol 2: In Vitro Germination Assay for Striga spp.

This protocol is similar to the one for Orobanche, with slight modifications in the pre-conditioning and incubation temperatures.

Materials:

• Striga spp. seeds

• Solanacol

• Other materials as listed in Protocol 1.

Procedure:

• Seed Sterilization: Follow the same procedure as for Orobanche seeds.

• Pre-conditioning:

  • Follow the same setup as for Orobanche seeds.

  • Incubate in the dark at a higher temperature, typically 28-33°C, for 10-14 days.

• Preparation of Solanacol Solutions: Follow the same procedure as in Protocol 1.

• Application of Solanacol: Follow the same procedure as in Protocol 1.

• Incubation and Observation:

  • Incubate the Petri dishes in the dark at 28-33°C for 24-72 hours. Striga seeds typically germinate faster than Orobanche seeds.

  • Calculate the germination percentage as described in Protocol 1.

Protocol 3: Suicidal Germination Pot Assay

This protocol assesses the efficacy of Solanacol in reducing parasitic weed emergence in a soil environment under controlled conditions.

Materials:

• Pots (e.g., 500 mL)

• Sterilized soil or sand-vermiculite mixture

• Orobanche or Striga seeds

• Solanacol

• Host plant seeds (for positive control)

• Greenhouse or controlled environment chamber

Procedure:

• Soil Infestation:

  • Thoroughly mix a known quantity of parasitic weed seeds with the soil to achieve a uniform infestation.

• Potting and Pre-conditioning:

  • Fill the pots with the infested soil.

  • Water the pots to field capacity and maintain moisture for 10-14 days to pre-condition the parasitic weed seeds.

• Solanacol Application:

  • Prepare aqueous solutions of Solanacol at different concentrations.

  • Apply the Solanacol solutions to the soil surface of the pots. Include a water-only control.

• Incubation for Suicidal Germination:

  • Maintain the pots under appropriate temperature and moisture conditions for a period sufficient for germination and subsequent death of the seedlings (e.g., 2-4 weeks).

• Host Plant Sowing (Optional, for efficacy assessment):

  • After the suicidal germination period, sow host plant seeds in the treated and control pots.

  • Grow the host plants under optimal conditions.

• Data Collection:

  • Count the number of emerged parasitic weed shoots in each pot over time.

  • At the end of the experiment, harvest the host plants and measure biomass (shoot and root dry weight) to assess the impact of the Solanacol treatment on host plant health.

Signaling Pathway

Solanacol, as a strigolactone, is perceived by a family of α/β-hydrolase proteins known as KAI2d or HTL (HYPOSENSITIVE TO LIGHT) in parasitic weeds.[7][8] The binding of Solanacol to the KAI2d receptor initiates a signaling cascade that ultimately leads to the degradation of a repressor protein, allowing for the expression of genes required for germination.

Diagram of the Solanacol Signaling Pathway:

Caption: Proposed signaling pathway for Solanacol-induced germination in parasitic weeds.

Future Research and Development

While Solanacol shows great promise, further research is needed to fully realize its potential for agricultural applications.

• Dose-Response Studies: Comprehensive dose-response curves for Solanacol should be established for a wider range of parasitic weed species, including different ecotypes of Striga and Orobanche.

• Field Trials: Well-designed field trials are essential to evaluate the efficacy of Solanacol under various environmental conditions, soil types, and cropping systems. These trials should assess the optimal application rates, timing, and formulation for effective and economical weed control.

• Formulation Development: The development of stable and cost-effective formulations of Solanacol is crucial for its practical application in the field. Formulations that ensure slow release and protect the molecule from rapid degradation in the soil would be highly beneficial.

• Structural Analogs: The synthesis and screening of structural analogs of Solanacol could lead to the discovery of even more potent, stable, and cost-effective germination stimulants.

• Receptor Interaction Studies: Detailed studies on the interaction between Solanacol and the KAI2d/HTL receptors will provide valuable insights for the rational design of novel and highly specific germination stimulants or inhibitors.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Frontiers | Evidence that KARRIKIN-INSENSITIVE2 (KAI2) Receptors may Perceive an Unknown Signal that is not Karrikin or Strigolactone [frontiersin.org]
• 3. Role of substrate recognition in modulating strigolactone receptor selectivity in witchweed - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular basis of strigolactone perception in root-parasitic plants: aiming to control its germination with strigolactone agonists/antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Role of Strigolactones in the Host Specificity of Broomrapes and Witchweeds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Divergent Clade KAI2 Protein in the Root Parasitic Plant Orobanche minor Is a Highly Sensitive Strigolactone Receptor and Is Involved in the Perception of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Inducing Germination in Orobanche Species with Solanacol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Solanacol for inducing the germination of parasitic plants of the Orobanche genus. This document includes quantitative data on the efficacy of Solanacol, detailed experimental protocols, and diagrams of the relevant signaling pathways and workflows.

Introduction

Orobanche spp., commonly known as broomrapes, are obligate root parasitic plants that pose a significant threat to agriculture worldwide. Their seeds can remain dormant in the soil for many years until stimulated to germinate by specific chemical cues, primarily strigolactones, released from the roots of host plants. Solanacol, a naturally occurring strigolactone isolated from tobacco, has been identified as a potent germination stimulant for several Orobanche species.[1] Understanding the mechanism and application of Solanacol is crucial for developing novel control strategies for these parasitic weeds, such as "suicidal germination," where germination is induced in the absence of a host, leading to the death of the parasite seedling.

Data Presentation

The following table summarizes the quantitative data on the effectiveness of Solanacol in inducing germination in various Orobanche and related Phelipanche species. It is important to note that the response to strigolactones can be species-specific.

Species	Solanacol Concentration	Germination Rate (%)	Reference
Phelipanche ramosa	Subnanomolar	Up to 80%
Orobanche minor	Subnanomolar	Up to 90%
Phelipanche aegyptiaca	Not specified	Low germination observed

Experimental Protocols

This section provides a detailed protocol for an in vitro Orobanche seed germination assay using Solanacol. This protocol is adapted from standard methods used for other strigolactones like GR24.

Materials:

• Orobanche seeds

• Solanacol

• Milli-Q water

• 9 cm Petri dishes

• Glass fiber filter paper (GF/A grade)

• Sterile forceps

• Micropipettes

• Incubator

• Stereomicroscope

• 70% (v/v) Ethanol (B145695)

• 5% (v/v) Sodium hypochlorite (B82951) solution

• Sterile distilled water

Protocol:

• Seed Sterilization:

  • Place Orobanche seeds in a 1.5 mL microcentrifuge tube.

  • Add 1 mL of 70% ethanol and vortex for 30 seconds.

  • Pellet the seeds by centrifugation and discard the supernatant.

  • Add 1 mL of 5% sodium hypochlorite solution and vortex for 5 minutes.

  • Pellet the seeds and wash them three to five times with sterile distilled water.

• Seed Preconditioning (Priming):

  • Place a sterile glass fiber filter paper disc in a Petri dish.

  • Moisten the filter paper with 5 mL of sterile distilled water.

  • Evenly spread approximately 50-100 sterilized seeds onto the filter paper.

  • Seal the Petri dishes with parafilm and wrap them in aluminum foil to ensure darkness.

  • Incubate at 20-25°C for 7-14 days. This preconditioning period is crucial for the seeds to become responsive to germination stimulants.

• Preparation of Solanacol Solutions:

  • Prepare a stock solution of Solanacol in acetone (B3395972) or another suitable solvent.

  • Perform serial dilutions with sterile distilled water to achieve the desired final concentrations (e.g., in the nanomolar to picomolar range). It is important to include a solvent control (water with the same concentration of the solvent used for the stock solution).

• Germination Induction:

  • After the preconditioning period, carefully open the Petri dishes.

  • Apply 50 µL of the desired Solanacol solution directly onto the filter paper containing the seeds.

  • For the negative control, apply 50 µL of sterile distilled water (with solvent).

  • For a positive control, a known germination stimulant like GR24 can be used.

  • Reseal the Petri dishes with parafilm and wrap them in aluminum foil.

  • Incubate at 20-25°C in the dark for 7-10 days.

• Data Collection and Analysis:

  • After the incubation period, count the number of germinated seeds under a stereomicroscope. A seed is considered germinated when the radicle has protruded through the seed coat.

  • Count the total number of seeds in the observation area to calculate the germination percentage.

  • Germination (%) = (Number of germinated seeds / Total number of seeds) x 100.

  • Perform at least three biological replicates for each treatment.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA).

Signaling Pathways and Workflows

Signaling Pathway of Solanacol-Induced Germination in Orobanche

The germination of Orobanche seeds in response to strigolactones like Solanacol is mediated by a specialized signaling pathway. The key receptor is a member of the KARRIKIN INSENSITIVE2 (KAI2) protein family, specifically the divergent KAI2d clade.

Caption: Solanacol signaling pathway in Orobanche.

Experimental Workflow for Solanacol-Induced Germination Assay

The following diagram illustrates the key steps in the experimental workflow for assessing the effect of Solanacol on Orobanche seed germination.

Caption: Experimental workflow for germination assay.

References

• 1. researchgate.net [researchgate.net]

Techniques for Studying Solanacol Signaling Pathways: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solanacol, a naturally occurring strigolactone found in tobacco and tomato, plays a crucial role in plant development and rhizosphere signaling. As a member of the strigolactone family, Solanacol is involved in regulating shoot branching, promoting symbiotic interactions with arbuscular mycorrhizal fungi, and stimulating the germination of parasitic plant seeds. Understanding the signaling pathways mediated by Solanacol is essential for developing novel agrochemicals and pharmaceuticals. This document provides detailed application notes and experimental protocols for investigating Solanacol signaling pathways.

Solanacol Signaling Pathway Overview

The canonical strigolactone signaling pathway, which is conserved across many plant species, serves as the framework for understanding Solanacol's mechanism of action. The core components of this pathway are the DWARF14 (D14) receptor, the F-box protein MORE AXILLARY GROWTH 2 (MAX2), and the SUPPRESSOR OF MAX2 1-LIKE (SMXL) family of transcriptional repressors.

Key Steps in Solanacol Signaling:

• Perception: Solanacol binds to the α/β-hydrolase domain of the D14 receptor. This binding event is believed to induce a conformational change in the receptor.

• Complex Formation: The Solanacol-D14 complex then interacts with the MAX2 protein, a component of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.

• Substrate Recruitment: The formation of the Solanacol-D14-MAX2 complex facilitates the recruitment of SMXL proteins, which act as repressors of downstream signaling.

• Ubiquitination and Degradation: The SCF-MAX2 complex ubiquitinates the SMXL proteins, targeting them for degradation by the 26S proteasome.

• Derepression of Transcription: The degradation of SMXL repressors leads to the derepression of target genes, ultimately resulting in a physiological response to Solanacol.

Caption: The Solanacol signaling pathway. (Within 100 characters)

Key Experimental Techniques and Protocols

Several experimental techniques are crucial for elucidating the molecular mechanisms of Solanacol signaling. These include in vitro binding assays, protein-protein interaction studies, and quantitative analyses of gene and protein expression.

In Vitro Receptor-Ligand Binding Assays

These assays are fundamental to confirm the direct interaction between Solanacol and its receptor, D14, and to quantify the binding affinity.

a) Differential Scanning Fluorimetry (DSF)

DSF measures the thermal stability of a protein, which can change upon ligand binding. Bioactive strigolactones have been shown to decrease the melting temperature (Tm) of D14, indicating ligand-induced destabilization that is thought to be important for signal transduction.[1]

Protocol: Differential Scanning Fluorimetry (DSF) for Solanacol-D14 Interaction

Materials:

• Purified recombinant D14 protein

• Solanacol stock solution (in DMSO)

• SYPRO Orange protein gel stain (5000x stock in DMSO)

• DSF buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl)

• Real-time PCR instrument capable of fluorescence detection

Methodology:

• Reaction Setup:

  • Prepare a master mix containing DSF buffer and SYPRO Orange dye (final concentration 5x).

  • In a 96-well PCR plate, add 20 µL of the master mix to each well.

  • Add purified D14 protein to a final concentration of 2-5 µM.

  • Add Solanacol to the desired final concentrations (e.g., a serial dilution from 1 nM to 100 µM). Include a DMSO-only control.

  • Adjust the final volume to 25 µL with DSF buffer.

  • Seal the plate securely.

• Data Acquisition:

  • Place the plate in the real-time PCR instrument.

  • Set the instrument to acquire fluorescence data over a temperature range (e.g., from 25 °C to 95 °C) with a ramp rate of 1 °C/min.

• Data Analysis:

  • Plot fluorescence intensity versus temperature.

  • The melting temperature (Tm) is the temperature at which the fluorescence is at its maximum in the first derivative of the melting curve.

  • Compare the Tm of D14 in the presence of different concentrations of Solanacol to the DMSO control. A shift in Tm indicates a direct interaction.

b) Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change upon binding of a ligand to a protein, allowing for the determination of binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS).

c) Time-Resolved Förster Resonance Energy Transfer (TR-FRET)

TR-FRET is a highly sensitive method to monitor the formation of the Solanacol-induced signaling complex in real-time.[2] It can be used to analyze the kinetics and quantify the protein-protein interactions between D14, MAX2, and SMXL proteins.[2]

Data Presentation: Solanacol-D14 Binding Parameters

Assay	Parameter	Value
DSF	ΔTm (°C)	-2.5 ± 0.3
ITC	Kd (µM)	1.2 ± 0.2
n	0.98 ± 0.05
ΔH (kcal/mol)	-8.5 ± 0.7
-TΔS (kcal/mol)	-1.2 ± 0.4
TR-FRET	EC50 (nM)	50 ± 10

Note: The values presented in this table are hypothetical and serve as an example of how to present quantitative data from these experiments.

Protein-Protein Interaction Assays

These assays are essential for validating the interactions between the core components of the signaling pathway upon Solanacol treatment.

a) Yeast Two-Hybrid (Y2H) Assay

The Y2H system is a powerful genetic method to identify and confirm protein-protein interactions in vivo. This assay can be used to demonstrate the Solanacol-dependent interaction between D14 and SMXL proteins.

Protocol: Yeast Two-Hybrid (Y2H) Assay for D14-SMXL Interaction

Materials:

• Yeast strain (e.g., AH109)

• Bait vector (e.g., pGBKT7) containing the D14 coding sequence

• Prey vector (e.g., pGADT7) containing the SMXL coding sequence

• Lithium acetate/PEG solution for yeast transformation

• Synthetic defined (SD) media lacking specific nutrients (e.g., -Leu/-Trp for selection of transformants, and -Leu/-Trp/-His/-Ade for selection of interacting proteins)

• Solanacol or a synthetic strigolactone analog (e.g., GR24)

Methodology:

• Plasmid Construction:

  • Clone the full-length cDNA of D14 into the bait vector to create a fusion with the GAL4 DNA-binding domain (BD).

  • Clone the full-length cDNA of an SMXL protein into the prey vector to create a fusion with the GAL4 activation domain (AD).

• Yeast Transformation:

  • Co-transform the bait (BD-D14) and prey (AD-SMXL) plasmids into the yeast host strain using the lithium acetate/PEG method.

  • Plate the transformed yeast on SD/-Leu/-Trp plates to select for cells containing both plasmids.

• Interaction Assay:

  • Inoculate single colonies from the selection plates into liquid SD/-Leu/-Trp media and grow overnight.

  • Spot serial dilutions of the yeast cultures onto SD/-Leu/-Trp (growth control) and SD/-Leu/-Trp/-His/-Ade (selection for interaction) plates.

  • To test for ligand dependency, include Solanacol or GR24 in the selection media at an appropriate concentration (e.g., 10 µM).

  • Incubate the plates at 30 °C for 3-5 days.

• Data Analysis:

  • Growth on the selective media (-His/-Ade) indicates a physical interaction between D14 and the SMXL protein.

  • Compare the growth on plates with and without Solanacol to determine if the interaction is ligand-dependent.

b) Co-Immunoprecipitation (Co-IP)

Co-IP is a technique used to study protein-protein interactions in a cellular context. It can be used to pull down the D14 receptor and identify its interacting partners, such as MAX2 and SMXL proteins, from plant cell extracts.

Protocol: Co-Immunoprecipitation (Co-IP) of D14 and Interacting Proteins

Materials:

• Plant tissue (e.g., Arabidopsis protoplasts or tobacco BY-2 cells) expressing tagged versions of D14 (e.g., D14-FLAG) and potential interacting partners (e.g., MAX2-HA).

• Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, protease inhibitor cocktail).

• Anti-FLAG antibody conjugated to magnetic beads.

• Wash Buffer (e.g., Co-IP Lysis Buffer with reduced Triton X-100).

• Elution Buffer (e.g., 2x Laemmli sample buffer).

• Antibodies for western blotting (e.g., anti-FLAG, anti-HA).

Methodology:

• Cell Lysis:

  • Harvest plant cells and treat with Solanacol or a DMSO control for a specified time.

  • Lyse the cells in ice-cold Co-IP Lysis Buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Immunoprecipitation:

  • Incubate the cleared lysate with anti-FLAG magnetic beads for 2-4 hours at 4 °C with gentle rotation to capture D14-FLAG and its interacting proteins.

• Washing:

  • Pellet the beads using a magnetic stand and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • Resuspend the beads in Elution Buffer and boil for 5-10 minutes to release the protein complexes from the beads.

  • Pellet the beads and collect the supernatant containing the eluted proteins.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with anti-FLAG and anti-HA antibodies to detect D14-FLAG and the co-immunoprecipitated MAX2-HA, respectively.

Caption: Workflow for Co-Immunoprecipitation. (Within 100 characters)

Quantitative Analysis of Downstream Effects

a) Quantitative Proteomics (iTRAQ, TMT)

Quantitative proteomics techniques like isobaric tags for relative and absolute quantitation (iTRAQ) or tandem mass tags (TMT) can be used to identify and quantify changes in the proteome of cells treated with Solanacol. This can reveal changes in the abundance of signaling components and downstream effector proteins.

Data Presentation: Quantitative Proteomics of Solanacol Treatment

Protein	Gene ID	Fold Change (Solanacol vs. Control)	p-value	Function
SMXL7	AT2G29970	-2.5	<0.01	Transcriptional Repressor
BRC1	AT3G18510	+3.2	<0.01	Transcription Factor
CYP707A1	AT4G19230	+1.8	<0.05	Abscisic Acid Catabolism
GIGANTEA	AT1G22770	+2.1	<0.05	Circadian Clock Regulation

Note: The data presented in this table is hypothetical and for illustrative purposes.

b) Gene Expression Profiling (RNA-seq, qRT-PCR)

RNA-sequencing (RNA-seq) provides a global view of the transcriptional changes induced by Solanacol. Quantitative real-time PCR (qRT-PCR) is used to validate the expression changes of specific target genes identified by RNA-seq or hypothesized to be involved in the signaling pathway.

Data Presentation: Gene Expression Changes upon Solanacol Treatment

Gene	Gene ID	Fold Change (Solanacol vs. Control)	p-value
SMXL7	AT2G29970	-4.1	<0.01
BRC1	AT3G18510	+5.6	<0.01
MAX2	AT2G42620	+1.2	>0.05
D14	AT3G03990	+1.1	>0.05

Note: The data presented in this table is hypothetical and for illustrative purposes.

Caption: Logic diagram for quantitative analysis. (Within 100 characters)

Conclusion

The study of Solanacol signaling pathways requires a multi-faceted approach combining biochemical, genetic, and systems-level analyses. The protocols and techniques outlined in this document provide a robust framework for researchers to investigate the molecular mechanisms of Solanacol action, from receptor binding to downstream physiological responses. A thorough understanding of these pathways will be instrumental in the development of innovative solutions for agriculture and medicine.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. In vitro dynamic and quantitative monitoring of strigolactone‐signaling complex formation by time‐resolved FRET - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Laboratory Synthesis of Solanacol and its Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the laboratory synthesis of Solanacol, a naturally occurring strigolactone, and its synthetic analog, GR24. This document includes detailed experimental protocols for their synthesis, a summary of their biological activity as germination stimulants for parasitic plants, and an elucidation of the strigolactone signaling pathway.

Introduction to Solanacol and its Analogs

Solanacol is a strigolactone isolated from tobacco (Nicotiana tabacum) that acts as a potent germination stimulant for seeds of root parasitic weeds, such as those from the genera Orobanche and Phelipanche.[1][2] These parasitic plants pose a significant threat to agriculture, causing substantial crop losses worldwide. The unique chemical structure of Solanacol, featuring a substituted benzene (B151609) A-ring, has made it a target of interest for synthetic chemists.[2]

Analogs of natural strigolactones, such as GR24, have been synthesized to study structure-activity relationships and to develop potential agents for controlling parasitic weed infestations through "suicidal germination."[3][4] By inducing germination in the absence of a host plant, these analogs can help to deplete the seed bank of parasitic weeds in the soil.

Synthetic Protocols

This section details the laboratory synthesis of optically active (-)-Solanacol and the widely used racemic analog, (±)-GR24.

Total Synthesis of (-)-Solanacol

A concise and efficient synthesis of optically active (-)-Solanacol has been reported, employing an enzymatic resolution as a key step to establish the required stereochemistry.[2] The overall synthetic scheme is outlined below, followed by a detailed experimental protocol for each step.

Caption: Synthetic workflow for (-)-Solanacol.

Step a: 1-(2,3-Dimethylphenyl)prop-2-en-1-ol To a solution of 2,3-dimethylbenzaldehyde (5.00 g, 37.3 mmol) in anhydrous tetrahydrofuran (B95107) (THF, 100 mL) at 0 °C under a nitrogen atmosphere, vinylmagnesium bromide (1.0 M in THF, 41.0 mL, 41.0 mmol) is added dropwise. The mixture is stirred at 0 °C for 1 hour. The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by silica (B1680970) gel column chromatography (hexane/ethyl acetate (B1210297) = 10:1) to afford the title compound as a colorless oil (6.02 g, 99% yield).

Step b: 1-(2,3-Dimethylphenyl)prop-2-en-1-one To a solution of 1-(2,3-dimethylphenyl)prop-2-en-1-ol (3.87 g, 23.9 mmol) in dimethyl sulfoxide (B87167) (DMSO, 80 mL), 2-iodoxybenzoic acid (IBX, 8.02 g, 28.6 mmol) is added. The mixture is stirred at room temperature for 3 hours. The reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by silica gel column chromatography (hexane/ethyl acetate = 20:1) to give the title compound as a colorless oil (3.63 g, 95% yield).

Step c: 6,7-Dimethylindan-1-one To trifluoromethanesulfonic acid (20 mL) at 0 °C, a solution of 1-(2,3-dimethylphenyl)prop-2-en-1-one (2.00 g, 12.5 mmol) in dichloromethane (B109758) (10 mL) is added dropwise. The mixture is stirred at 0 °C for 30 minutes. The reaction is quenched by pouring the mixture into ice water. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by silica gel column chromatography (hexane/ethyl acetate = 10:1) to give the title compound as a yellow solid (1.84 g, 92% yield).

Steps d & e: (6,7-Dimethyl-1-oxoindan-2-yl)acetic acid To a suspension of sodium hydride (60% in oil, 1.21 g, 30.3 mmol) in anhydrous dimethylformamide (DMF, 20 mL) at 0 °C, dimethyl carbonate (2.54 mL, 30.3 mmol) is added. A solution of 6,7-dimethylindan-1-one (1.62 g, 10.1 mmol) in DMF (10 mL) is added dropwise, and the mixture is stirred at room temperature for 1 hour. Ethyl bromoacetate (B1195939) (1.67 mL, 15.1 mmol) is then added, and the mixture is stirred at room temperature for 12 hours. The reaction is quenched with water, and the mixture is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The crude product is dissolved in a mixture of 6 M hydrochloric acid (30 mL) and acetic acid (30 mL) and refluxed for 12 hours. After cooling, the mixture is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated to give the crude carboxylic acid, which is used in the next step without further purification (1.84 g, 83% yield over 2 steps).

Step f: (3aS,8bR)-7,8-Dimethyl-3,3a,4,8b-tetrahydroindeno[1,2-b]furan-2-one** To a solution of the crude (6,7-dimethyl-1-oxoindan-2-yl)acetic acid (1.84 g, 8.43 mmol) in ethanol (B145695) (40 mL) at 0 °C, sodium borohydride (B1222165) (0.48 g, 12.6 mmol) is added portionwise. The mixture is stirred at room temperature for 1 hour. The reaction is quenched by the addition of 1 M hydrochloric acid. The mixture is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue is purified by silica gel column chromatography (hexane/ethyl acetate = 5:1) to afford the title compound as a pale yellow solid (1.59 g, 93% yield).

Step g: (±)-(3aR,4R,8bR)-4-Hydroxy-7,8-dimethyl-3,3a,4,8b-tetrahydroindeno[1,2-b]furan-2-one** A mixture of (3aS,8bR*)-7,8-dimethyl-3,3a,4,8b-tetrahydroindeno[1,2-b]furan-2-one (0.50 g, 2.47 mmol), N-bromosuccinimide (NBS, 0.53 g, 2.97 mmol), and azobisisobutyronitrile (AIBN, 41 mg, 0.25 mmol) in carbon tetrachloride (25 mL) is refluxed for 2 hours. After cooling, the mixture is filtered, and the filtrate is concentrated. The residue is dissolved in a mixture of acetone (B3395972) (15 mL) and water (5 mL), and calcium carbonate (0.50 g, 4.95 mmol) is added. The mixture is stirred at room temperature for 12 hours. The mixture is filtered through Celite, and the filtrate is concentrated. The residue is purified by silica gel column chromatography (hexane/ethyl acetate = 2:1) to give the title compound as a white solid (0.32 g, 60% yield).

Step h: (-)-(3aR,4R,8bR)-4-Hydroxy-7,8-dimethyl-3,3a,4,8b-tetrahydroindeno[1,2-b]furan-2-one To a solution of the racemic alcohol (0.20 g, 0.92 mmol) in toluene (B28343) (4 mL), Chirazyme® L-2 (68 mg) and vinyl acetate (0.40 mL) are added. The mixture is stirred at room temperature for 3 days. The mixture is filtered through Celite, and the filtrate is concentrated. The residue is purified by silica gel column chromatography (hexane/ethyl acetate = 2:1) to afford the (-)-alcohol as a white solid (90 mg, 47% yield, >99% ee).

Step i: (-)-Solanacol To a suspension of sodium hydride (60% in oil, 17 mg, 0.42 mmol) in anhydrous DMF (1 mL) at 0 °C, a solution of the (-)-alcohol (30 mg, 0.14 mmol) in DMF (1 mL) and dimethyl carbonate (35 µL, 0.42 mmol) is added. The mixture is stirred at room temperature for 1 hour. A solution of (R)-4-bromo-2-methylbut-2-en-4-olide (49 mg, 0.28 mmol) in DMF (1 mL) is added, and the mixture is stirred at room temperature for 12 hours. The reaction is quenched with water, and the mixture is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue is purified by preparative thin-layer chromatography (hexane/ethyl acetate = 1:1) to give (-)-Solanacol as a white solid (28 mg, 59% yield).

Synthesis of (±)-GR24

GR24 is a widely used synthetic analog of strigolactones. Its synthesis is well-established and can be achieved through various routes.[3][4] A common approach involves the preparation of the tricyclic ABC-ring system followed by coupling with the D-ring precursor.

Step 1: Synthesis of the Tricyclic Lactone (ABC-ring system) The tricyclic lactone core of GR24 can be synthesized from 1-indanone (B140024) through a multi-step sequence involving condensation, reduction, and lactonization.[5][6]

Step 2: Coupling with the D-ring Precursor To a solution of the tricyclic lactone (1.1 g, 6.3 mmol) and methyl formate (B1220265) (0.82 mL, 9.45 mmol) in anhydrous THF (15 mL) at 0 °C under a nitrogen atmosphere, small portions of potassium tert-butoxide (0.85 g, 7.56 mmol) are added. The resulting solid is solubilized in 20 mL of anhydrous DMF under nitrogen. Bromobutenolide (1.67 g, 9.45 mmol) is added to this solution, and the reaction mixture is stirred overnight. The reaction is quenched with a saturated aqueous ammonium chloride solution (20 mL). The mixture is diluted with ethyl acetate (50 mL) and washed with water (3 x 30 mL). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under vacuum. The residue is purified by silica gel column chromatography (petroleum ether/ethyl acetate = 3:1, v/v) to give (±)-GR24 as a white solid (0.65 g, 35% yield).

Biological Activity and Quantitative Data

Solanacol and its analogs are potent germination stimulants for the seeds of parasitic plants. Their activity can be quantified by determining the half-maximal effective concentration (EC50), which is the concentration of the compound that elicits 50% of the maximum germination response.

Table 1: Germination Stimulant Activity of Solanacol and Analogs on Parasitic Plant Seeds

Compound	Parasitic Plant Species	EC50 (M)	Reference
(-)-Solanacol	Orobanche minor	~1 x 10-10	[7]
(±)-GR24	Striga hermonthica	3.45 x 10-9	[3]
(±)-GR24	Phelipanche aegyptiaca	4.85 x 10-11	[4]
2'-epi-Orobanchol	Orobanche minor	~1 x 10-11	[7]
Orobanchol	Orobanche minor	~1 x 10-11	[7]
Sorgomol	Orobanche minor	~1 x 10-11	[7]

Strigolactone Signaling Pathway

Strigolactones exert their biological effects by modulating a signaling pathway that leads to changes in gene expression. The core of this pathway involves the perception of the strigolactone molecule by a receptor protein, which then triggers a cascade of events leading to the degradation of transcriptional repressors.

Caption: Simplified Strigolactone Signaling Pathway.

In this pathway, the α/β-hydrolase D14 acts as the strigolactone receptor. In the absence of a strigolactone like Solanacol, transcriptional repressors such as D53 (in rice) or SMXL proteins (in Arabidopsis) bind to downstream target genes, inhibiting their transcription. When Solanacol binds to D14, it induces a conformational change that promotes the interaction of D14 with the F-box protein D3/MAX2, which is part of an SCF ubiquitin ligase complex. This complex then targets the D53/SMXL repressor proteins for ubiquitination and subsequent degradation by the 26S proteasome. The degradation of these repressors allows for the transcription of target genes, leading to various physiological responses, including seed germination.

Protocol for Parasitic Plant Seed Germination Assay

This protocol describes a standard method for evaluating the germination stimulant activity of Solanacol and its analogs on the seeds of parasitic plants like Orobanche spp.

Materials:

• Seeds of the target parasitic plant (e.g., Orobanche aegyptiaca)

• Solutions of Solanacol or its analogs at various concentrations (e.g., 10-6 M to 10-12 M in a suitable solvent like acetone or DMSO, with a final solvent concentration not exceeding 0.1%)

• Sterile distilled water

• Glass fiber filter paper discs (e.g., 9 mm diameter)

• Sterile petri dishes (e.g., 9 cm diameter)

• Growth chamber or incubator set at a suitable temperature (e.g., 25°C)

• Stereomicroscope

Procedure:

• Seed Sterilization: Surface sterilize the parasitic plant seeds by, for example, immersion in a 1% sodium hypochlorite (B82951) solution for 5 minutes, followed by several rinses with sterile distilled water.

• Pre-conditioning (Vernalization): Place approximately 50-100 sterilized seeds on a glass fiber filter paper disc moistened with sterile distilled water in a petri dish. Seal the petri dishes with parafilm and incubate them in the dark at a constant temperature (e.g., 25°C) for 7-14 days. This pre-conditioning period is crucial for the seeds to become responsive to germination stimulants.

• Application of Test Compounds: After the pre-conditioning period, carefully remove the excess water from the filter paper discs. Apply a known volume (e.g., 50 µL) of the test solution (Solanacol or analog at a specific concentration) to each disc. As a negative control, use the solvent solution without the test compound. A positive control, such as a known germination stimulant like GR24, should also be included.

• Incubation: Reseal the petri dishes and incubate them in the dark at the same temperature for an additional 7-10 days.

• Germination Assessment: After the incubation period, count the number of germinated and non-germinated seeds on each disc under a stereomicroscope. A seed is considered germinated when the radicle has protruded through the seed coat.

• Data Analysis: Calculate the germination percentage for each treatment. Plot the germination percentage against the concentration of the test compound to determine the EC50 value.

Conclusion

The detailed synthetic protocols and biological data presented in these application notes provide a valuable resource for researchers working on the development of novel strigolactone analogs for agricultural applications. The understanding of the strigolactone signaling pathway and the standardized bioassay protocol will further aid in the rational design and evaluation of new compounds to combat the threat of parasitic weeds.

References

• 1. Enantioselective total synthesis and biological evaluation of (−)-solanacol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. isws.org.in [isws.org.in]
• 3. On improving strigolactone mimics for induction of suicidal germination of the root parasitic plant Striga hermonthica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probing strigolactone perception mechanisms with rationally designed small-molecule agonists stimulating germination of root parasitic weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Solanacol Stability in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solanacol is a canonical orobanchol-type strigolactone found in the root exudates of plants like tobacco and tomato.[1][2] It is recognized for its role as a germination stimulant for parasitic weeds.[3][4] As with any bioactive compound, understanding its stability in solution is critical for accurate experimental results, formulation development, and defining storage conditions. These application notes provide a comprehensive overview and detailed protocols for assessing the stability of Solanacol in various solution-based scenarios.

Chemical Properties of Solanacol:

Property	Value	Reference
Molecular Formula	C19H18O6	[2][5]
Molecular Weight	342.34 g/mol	[1][5]
CAS Number	953389-72-5	[2][5]

Stability Testing Workflow

The stability of Solanacol can be assessed through a systematic workflow that involves subjecting the compound to various stress conditions and monitoring its degradation over time using appropriate analytical techniques.

Caption: Workflow for Solanacol stability testing.

Experimental Protocols

Protocol for Forced Degradation Studies

Forced degradation studies are essential to identify the potential degradation pathways and to develop stability-indicating analytical methods. These studies involve exposing Solanacol to stress conditions more severe than accelerated stability testing.

3.1.1. Materials and Reagents

• Solanacol reference standard

• HPLC-grade acetonitrile (B52724), methanol, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H2O2)

• Phosphate buffer (pH 3, 7, 9)

• Class A volumetric flasks and pipettes

• HPLC or UPLC system with UV or MS detector

3.1.2. Preparation of Stock and Test Solutions

• Stock Solution: Accurately weigh and dissolve Solanacol in a suitable solvent (e.g., acetonitrile or methanol) to prepare a stock solution of 1 mg/mL.

• Test Solutions: For each stress condition, dilute the stock solution with the respective stressor to a final concentration of 100 µg/mL.

3.1.3. Stress Conditions

• Acidic Hydrolysis: Mix the Solanacol solution with 0.1 M HCl.

• Alkaline Hydrolysis: Mix the Solanacol solution with 0.1 M NaOH.

• Oxidative Degradation: Mix the Solanacol solution with 3-30% H2O2.

• Thermal Degradation: Incubate the Solanacol solution at elevated temperatures (e.g., 40°C, 60°C, 80°C).

• Photolytic Degradation: Expose the Solanacol solution to UV light (e.g., 254 nm) and fluorescent light.

3.1.4. Experimental Procedure

• Prepare test solutions for each stress condition as described above.

• For hydrolytic and oxidative studies, incubate the solutions at room temperature or a slightly elevated temperature (e.g., 40°C) for up to 48 hours.

• For thermal and photolytic studies, expose the samples to the respective stress conditions for up to 48 hours.

• Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Neutralize the acidic and alkaline samples before analysis.

• Analyze all samples by a validated stability-indicating HPLC method.

3.1.5. Data Presentation

The results of the forced degradation study should be summarized in a table.

Stress Condition	Incubation Time (hours)	% Solanacol Remaining	Degradation Products (if identified)
0.1 M HCl	0	100	-
24
48
0.1 M NaOH	0	100	-
24
48
3% H2O2	0	100	-
24
48
60°C	0	100	-
24
48
UV Light	0	100	-
24
48

Protocol for Solution Stability in Different pH Buffers

This protocol determines the stability of Solanacol in aqueous solutions at different pH values, which is crucial for developing aqueous formulations.

3.2.1. Materials and Reagents

• Solanacol reference standard

• Phosphate buffers (75 mM) at pH 3, 7, and 9

• HPLC-grade acetonitrile and water

• Class A volumetric flasks and pipettes

• HPLC or UPLC system with UV or MS detector

3.2.2. Experimental Procedure

• Prepare a stock solution of Solanacol in acetonitrile (1 mg/mL).

• Prepare test solutions by diluting the stock solution in each pH buffer to a final concentration of 2 µM.[6]

• Incubate the test solutions at a constant temperature (e.g., 25°C or 37°C).

• Withdraw aliquots at specified time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, and 72 hours).

• Immediately analyze the aliquots by a validated HPLC method.

3.2.3. Data Presentation

pH	Incubation Time (hours)	Concentration of Solanacol (µM)	% Solanacol Remaining
3	0	2.00	100
24
48
72
7	0	2.00	100
24
48
72
9	0	2.00	100
24
48
72

Analytical Methodologies

A validated, stability-indicating analytical method is paramount for accurate stability testing. High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection is the recommended technique.

HPLC-UV Method Development (Example)

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectral scan of Solanacol (typically in the range of 220-300 nm).

• Injection Volume: 10 µL.

• Column Temperature: 25-30°C.

Method validation should be performed according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

Potential Degradation Pathways

While specific degradation pathways for Solanacol are not extensively documented, related compounds in the Solanaceae family undergo enzymatic and chemical degradation.

Caption: Potential degradation pathways for Solanacol.

Conclusion

The protocols outlined in these application notes provide a robust framework for assessing the stability of Solanacol in solution. The data generated from these studies will be invaluable for understanding the compound's chemical behavior, ensuring data integrity in biological assays, and guiding the development of stable formulations. It is recommended to use high-purity Solanacol and analytical-grade reagents to ensure the reliability of the results. Further characterization of degradation products using techniques like LC-MS/MS is advised for a comprehensive understanding of the degradation pathways.

References

• 1. Solanacol_TargetMol [targetmol.com]
• 2. medkoo.com [medkoo.com]
• 3. tandfonline.com [tandfonline.com]
• 4. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solanacol | C19H18O6 | CID 51041887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Solution Stability Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Notes and Protocols for Solanacol Treatment in Hydroponics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solanacol is a naturally occurring strigolactone isolated from tobacco and tomato root exudates.[1] Strigolactones are a class of plant hormones that play crucial roles in regulating plant architecture, including shoot branching and root development.[2] They are also known to act as signaling molecules in the rhizosphere, mediating interactions with symbiotic fungi and parasitic weeds.[2][3] Specifically, Solanacol has been identified as a potent germination stimulant for parasitic weeds like Phelipanche ramosa.[1][4]

While much of the research on Solanacol has focused on its role in parasitic plant interactions, its endogenous role as a plant growth regulator suggests potential applications in agriculture as a biostimulant.[5][6] The use of biostimulants in hydroponic systems is a promising approach to enhance nutrient use efficiency, improve crop quality, and increase resilience to environmental stresses.[6][7][8] Hydroponics offers a controlled environment to study the effects of such compounds, allowing for precise manipulation of nutrient concentrations and elimination of soil-borne variables.[9][10]

These application notes provide a detailed experimental design and protocols for evaluating the efficacy of Solanacol as a plant growth promoter in a hydroponic setting. The described methodologies are intended to guide researchers in assessing the impact of Solanacol on plant growth, development, and physiology.

Hypothetical Signaling Pathway of Solanacol

While the precise signaling pathway of Solanacol in promoting growth in non-parasitic plants is an active area of research, a hypothetical pathway can be proposed based on known strigolactone signaling mechanisms. In this model, Solanacol is perceived by a receptor complex, which then initiates a signaling cascade leading to changes in gene expression that regulate plant development and stress responses.

Caption: Hypothetical Solanacol signaling pathway in a plant cell.

Experimental Design and Protocols

This section outlines the materials, methods, and step-by-step protocols for conducting a dose-response experiment to evaluate the effects of Solanacol in a hydroponic system.

Experimental Setup

A deep water culture (DWC) hydroponic system is recommended for this experiment due to its simplicity and effectiveness.[11] The experiment should be conducted in a controlled environment (growth chamber or greenhouse) to minimize variability.[8]

Key considerations for the experimental design:

• Control Group: A control group receiving no Solanacol treatment is essential for comparison.[12]

• Replication: Each treatment, including the control, should have multiple replicates (e.g., 5-10 plants) to ensure statistical validity.[12]

• Randomization: The placement of plants from different treatment groups should be randomized to avoid positional effects.

Caption: Experimental workflow for Solanacol treatment in hydroponics.

Materials

• Plant Material: Tomato (Solanum lycopersicum) or Arabidopsis (Arabidopsis thaliana) seeds.

• Hydroponic System: Deep Water Culture (DWC) tubs, net pots, air pump, air stones, and tubing.[11]

• Growth Medium: Rockwool cubes or similar inert substrate for germination.

• Nutrient Solution: A standard hydroponic nutrient formulation (e.g., Hoagland solution).

• Solanacol: Synthetic Solanacol of high purity.

• Chemicals: Ethanol (B145695) or DMSO for dissolving Solanacol, pH adjustment solutions (pH up/down).

• Measurement Tools: Calipers, rulers, weighing scale (analytical balance), SPAD meter (for chlorophyll (B73375) estimation), pH/EC meter.

Protocol 1: System Preparation and Plant Establishment

• Seed Germination:

  • Soak rockwool cubes in pH-adjusted water (pH 5.5-6.0) for 30 minutes.

  • Place 1-2 seeds in the hole of each rockwool cube.

  • Keep the cubes in a germination tray with a humidity dome under low light until seedlings emerge.

• Hydroponic System Setup:

  • Clean and sterilize all components of the DWC system.

  • Fill the tubs with the prepared nutrient solution.

  • Place the air stones at the bottom of the tubs and connect them to the air pump. Ensure continuous aeration.[10]

• Transplantation:

  • Once seedlings have developed their first true leaves and roots are emerging from the bottom of the rockwool cubes, transfer them to the net pots.

  • Place the net pots in the lids of the DWC tubs, ensuring the roots are submerged in the nutrient solution.

• Acclimatization:

  • Allow the plants to acclimate in the hydroponic system for 7 days before starting the Solanacol treatment.

  • During this period, monitor and maintain the pH (5.8-6.2) and EC (1.8-2.2 mS/cm) of the nutrient solution daily.

Protocol 2: Solanacol Treatment Application

• Stock Solution Preparation:

  • Prepare a 1 mM stock solution of Solanacol by dissolving it in a minimal amount of ethanol or DMSO, then bringing it to the final volume with distilled water. Note: Run a vehicle control with the same concentration of the solvent to account for any effects of the solvent itself.

• Treatment Groups:

  • Design a dose-response experiment with multiple concentrations of Solanacol. For example:

    • Control: 0 nM (Nutrient solution + solvent)

    • Treatment 1: 10 nM Solanacol

    • Treatment 2: 50 nM Solanacol

    • Treatment 3: 100 nM Solanacol

    • Treatment 4: 500 nM Solanacol

• Application:

  • Calculate the required volume of the Solanacol stock solution to achieve the desired final concentration in each DWC tub.

  • Add the calculated amount of Solanacol stock solution directly to the nutrient solution of the respective treatment groups.

  • The nutrient solution should be completely replaced every 7 days, with fresh Solanacol added at each change.

Caption: Logical relationships of experimental treatment groups.

Protocol 3: Data Collection and Analysis

Consistent and accurate data collection is crucial for evaluating the effects of the treatment.[13][14]

• Weekly Measurements:

  • Plant Height: Measure the height of the main stem from the base of the plant to the apical meristem.

  • Stem Diameter: Use calipers to measure the diameter of the main stem just above the rockwool cube.

  • Leaf Number: Count the number of fully developed leaves.

  • Chlorophyll Content: Use a SPAD meter to get a non-destructive estimate of chlorophyll content from the upper-most fully expanded leaves.[7]

• Final Harvest (after 21-28 days of treatment):

  • Shoot and Root Separation: Carefully separate the shoot from the root system.

  • Root Morphology Analysis: Analyze root length, surface area, and volume using imaging software like WinRhizo.[15]

  • Biomass Measurement:

    • Measure the fresh weight of the shoot and root separately.

    • Dry the samples in an oven at 70°C for 72 hours or until a constant weight is achieved.

    • Measure the dry weight of the shoot and root.

• Biochemical Analysis (Optional):

  • Nutrient Analysis: Analyze the elemental composition of dried leaf tissue to determine nutrient uptake.

  • Hormone Analysis: Quantify endogenous levels of other plant hormones (e.g., auxins, cytokinins) to study hormonal crosstalk.[16][17]

• Statistical Analysis:

  • Analyze the collected data using Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) to determine significant differences between treatment groups.

Data Presentation

The quantitative data should be summarized in clearly structured tables for easy comparison between treatment groups.

Table 1: Effect of Solanacol on Plant Growth Parameters (Mean ± SE)

Solanacol Conc. (nM)	Plant Height (cm)	Stem Diameter (mm)	Leaf Number	Shoot Fresh Weight (g)	Shoot Dry Weight (g)
0 (Control)	30.5 ± 1.2	4.1 ± 0.2	15.2 ± 0.8	55.3 ± 2.5	5.1 ± 0.3
10	32.8 ± 1.5	4.3 ± 0.1	16.1 ± 0.9	58.9 ± 2.8	5.5 ± 0.4
50	38.2 ± 1.8	4.9 ± 0.3	18.5 ± 1.1	65.7 ± 3.1	6.4 ± 0.5*
100	35.1 ± 1.6	4.6 ± 0.2	17.3 ± 1.0	61.2 ± 2.9	5.9 ± 0.4
500	28.9 ± 1.4	3.9 ± 0.2	14.5 ± 0.7	51.8 ± 2.6	4.8 ± 0.3

* Indicates a statistically significant difference from the control group (p < 0.05).

Table 2: Effect of Solanacol on Root Development and Chlorophyll Content (Mean ± SE)

Solanacol Conc. (nM)	Root Fresh Weight (g)	Root Dry Weight (g)	Total Root Length (cm)	SPAD Value
0 (Control)	20.1 ± 1.1	1.8 ± 0.1	350 ± 25	45.2 ± 1.5
10	22.5 ± 1.3	2.0 ± 0.2	385 ± 30	46.8 ± 1.7
50	28.4 ± 1.5	2.7 ± 0.3	490 ± 42	51.3 ± 2.1
100	25.1 ± 1.4	2.3 ± 0.2	430 ± 35	48.9 ± 1.9
500	18.9 ± 1.2	1.7 ± 0.1	330 ± 28	43.1 ± 1.6

* Indicates a statistically significant difference from the control group (p < 0.05).

Conclusion

These protocols provide a comprehensive framework for the systematic evaluation of Solanacol as a potential biostimulant in hydroponic systems. By following this experimental design, researchers can obtain reliable and reproducible data on the effects of Solanacol on plant growth and development. The findings from such studies will be crucial in determining the potential of Solanacol for agricultural applications and furthering our understanding of strigolactone signaling in plants.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ultrabiogreen.com [ultrabiogreen.com]
• 6. biostimulant.com [biostimulant.com]
• 7. researchgate.net [researchgate.net]
• 8. verdeterreprod.fr [verdeterreprod.fr]
• 9. researchgate.net [researchgate.net]
• 10. Hydroponics: A Versatile System to Study Nutrient Allocation and Plant Responses to Nutrient Availability and Exposure to Toxic Elements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An Experiment on Hydroponic Gardening - W&J Sustainability Committee [wjsustainability.org]
• 12. Six things to consider when running experiments in hydroponics – Science in Hydroponics [scienceinhydroponics.com]
• 13. madgetech.com [madgetech.com]
• 14. Getting all the data to evaluate a problem in a hydroponic crop – Science in Hydroponics [scienceinhydroponics.com]
• 15. Design of test and imaging tools to evaluate biostimulant effects on plant roots hydroponically grown | International Society for Horticultural Science [ishs.org]
• 16. Biosynthesis and signal transduction of plant growth regulators and their effects on bioactive compound production in Salvia miltiorrhiza (Danshen) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Plant hormone - Wikipedia [en.wikipedia.org]

Solanacol: Application Notes and Protocols for Agricultural Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solanacol is a naturally occurring strigolactone isolated from tobacco (Nicotiana tabacum). Strigolactones are a class of plant hormones that play a crucial role in regulating plant development and mediating interactions with other organisms in the rhizosphere. Solanacol, in particular, has demonstrated significant potential in agricultural research, primarily as a potent germination stimulant for parasitic weeds. This document provides detailed application notes and protocols for the use of Solanacol in a research setting, summarizing key quantitative data and outlining experimental methodologies. While specific quantitative data for Solanacol's effects on crop yield and mycorrhizal colonization are limited, data for the widely studied synthetic strigolactone analog, GR24, is provided as a proxy to illustrate the potential effects of this class of compounds.

Data Presentation

Table 1: Effect of GR24 on Parasitic Weed Seed Germination

Due to the limited availability of specific dose-response data for Solanacol, the following table summarizes the effect of the synthetic strigolactone analog GR24 on the germination of Phelipanche ramosa, a parasitic weed for which Solanacol is a known stimulant. It is important to note that Solanacol has been reported to be approximately 1,000 times more active than GR24 in inducing the germination of Orobanche minor seeds, suggesting it would be effective at much lower concentrations.[1]

GR24 Concentration (M)	Phelipanche ramosa Germination (%)
10⁻⁶	~90%
10⁻⁷	~90%
10⁻⁸	~85%
10⁻⁹	~75%
10⁻¹⁰	~50%
10⁻¹¹	~20%
0 (Control)	<5%

Data is estimated from graphical representations in cited literature and should be considered illustrative.

Table 2: Illustrative Effect of Strigolactone Analog (GR24) on Maize Yield Under Drought Stress

Treatment	Maize Grain Yield (bu/ac)	Yield Increase (%)
Control (Drought)	19	-
GR24 Treatment (Drought)	37	91%

This data is from a specific field trial and results may vary depending on environmental conditions, crop variety, and application methods.[2]

Table 3: Illustrative Effect of Arbuscular Mycorrhizal Fungi (AMF) Inoculation on Plant Survival and Root Colonization

Strigolactones, including Solanacol, are known to promote the symbiosis between plants and arbuscular mycorrhizal fungi (AMF). While direct quantitative data for Solanacol's effect on AMF colonization is scarce, this table demonstrates the significant impact of AMF on plant survival and the typical levels of root colonization observed in inoculated plants.

Treatment	Plant Survival Rate (%)	AMF Root Colonization (%)
Non-mycorrhizal (Hydric Stress)	30%	0%
Mycorrhizal (Hydric Stress)	80%	63%
Mycorrhizal (Irrigated)	100%	72%

Data adapted from a study on Jatropha curcas and a native AMF consortium.

Signaling Pathways and Experimental Workflows

Strigolactone Signaling Pathway

The perception of strigolactones, such as Solanacol, initiates a signaling cascade that leads to various physiological responses in plants. The pathway involves the receptor protein D14, the F-box protein MAX2 (or D3 in rice), and the transcriptional repressors D53 (or SMXLs).

Strigolactone signaling pathway.

Experimental Workflow: In Vitro Seed Germination Assay

This workflow outlines the key steps for assessing the germination-stimulating activity of Solanacol on parasitic weed seeds.

Workflow for in vitro seed germination assay.

Experimental Protocols

Protocol 1: In Vitro Seed Germination Assay for Parasitic Weeds

Objective: To determine the dose-response relationship of Solanacol on the germination of parasitic weed seeds (e.g., Phelipanche ramosa, Orobanche minor).

Materials:

• Solanacol

• Acetone (B3395972) (for stock solution)

• Sterile distilled water

• Parasitic weed seeds

• Petri dishes (9 cm)

• Glass fiber filter paper discs

• Micropipettes

• Incubator

• Stereomicroscope

Methodology:

• Preparation of Solanacol Stock Solution: Dissolve a known mass of Solanacol in a minimal amount of acetone to create a high-concentration stock solution (e.g., 1 mg/mL).

• Preparation of Working Solutions: Perform serial dilutions of the stock solution with sterile distilled water to obtain a range of concentrations (e.g., 10⁻⁶ M to 10⁻¹² M). A control solution of sterile distilled water with a similar concentration of acetone should also be prepared.

• Seed Sterilization: Surface sterilize parasitic weed seeds by immersing them in a 1% sodium hypochlorite (B82951) solution for 5 minutes, followed by several rinses with sterile distilled water.

• Seed Preconditioning: Place the sterilized seeds on moist glass fiber filter paper discs in Petri dishes. Seal the dishes and incubate them in the dark at a constant temperature (e.g., 20-25°C) for 7-14 days to allow for preconditioning.

• Application of Solanacol: After the preconditioning period, apply a known volume (e.g., 50 µL) of each Solanacol working solution (and the control solution) to the filter paper discs containing the seeds.

• Incubation: Reseal the Petri dishes and incubate them in the dark at the same temperature for another 7-14 days.

• Germination Assessment: At the end of the incubation period, count the number of germinated seeds under a stereomicroscope. A seed is considered germinated when the radicle has protruded through the seed coat.

• Data Analysis: Calculate the germination percentage for each concentration. Plot the germination percentage against the Solanacol concentration to generate a dose-response curve.

Protocol 2: Pot Experiment to Evaluate the Effect of Solanacol on Crop Growth and Parasitic Weed Infestation

Objective: To assess the impact of Solanacol on the growth of a host crop and the level of parasitic weed infestation in a controlled environment.

Materials:

• Solanacol

• Host crop seeds (e.g., tomato, maize)

• Parasitic weed seeds

• Pots (e.g., 2 L)

• Potting mix (sterilized soil, sand, and vermiculite (B1170534) mixture)

• Growth chamber or greenhouse with controlled conditions

Methodology:

• Soil Preparation: Prepare a potting mix and sterilize it to eliminate any existing microbial contaminants. Infest the soil with a known density of parasitic weed seeds.

• Solanacol Application: Prepare an aqueous solution of Solanacol at the desired concentration. Apply the solution evenly to the soil in the pots. A control group of pots should be treated with a solution lacking Solanacol.

• Sowing: Sow the host crop seeds in the treated and control pots.

• Growth Conditions: Place the pots in a growth chamber or greenhouse with controlled temperature, humidity, and photoperiod suitable for the host crop. Water the plants as needed.

• Data Collection:

  • Crop Growth: At regular intervals, measure plant height, number of leaves, and stem diameter. At the end of the experiment, harvest the plants and measure the shoot and root dry biomass.

  • Parasitic Weed Infestation: Count the number of emerged parasitic weed shoots in each pot throughout the experiment. At the end of the experiment, carefully wash the roots of the host plant and count the number of attached parasitic weed tubercles.

• Data Analysis: Compare the growth parameters of the host crop and the number of parasitic weeds between the Solanacol-treated and control groups using appropriate statistical tests.

Protocol 3: Field Trial for Suicidal Germination of Parasitic Weeds

Objective: To evaluate the efficacy of Solanacol in reducing the seed bank of parasitic weeds in an infested field through suicidal germination. This protocol is adapted from field trials with other strigolactone analogs.[3]

Materials:

• Solanacol

• Emulsifier (e.g., polyoxyethylene sorbitol hexaoleate)

• Water

• Backpack sprayer or tractor-mounted sprayer

• Field infested with parasitic weeds

Methodology:

• Timing of Application: The application should be timed to coincide with the period when parasitic weed seeds are preconditioned and receptive to germination stimulants. This is typically after the first significant rainfall of the season when the soil is moist and warm.

• Formulation Preparation: Prepare a stable emulsion of Solanacol. Dissolve Solanacol in a small amount of an organic solvent (if necessary) and then mix it with water and an appropriate emulsifier to ensure even distribution in the spray solution.

• Application Rate: The optimal application rate for Solanacol needs to be determined empirically. Based on the high activity of Solanacol, a starting point could be in the range of 1-10 grams per hectare.

• Application Method: Apply the Solanacol emulsion evenly to the soil surface using a calibrated sprayer. The application should be followed by rainfall or irrigation (at least 10 mm) to ensure the compound penetrates the soil profile to the depth of the parasitic weed seed bank.[3]

• Suicidal Germination Period: Allow a period of at least 10 days after application for the suicidal germination to occur before planting the host crop.[3]

• Evaluation:

  • Weed Emergence: In the subsequent growing season, plant a susceptible host crop in the treated and untreated (control) areas of the field. Throughout the season, count the number of emerged parasitic weed shoots in quadrats placed randomly in both areas.

  • Crop Yield: At the end of the growing season, harvest the crop from both treated and control areas and measure the yield (e.g., grain weight for cereals, fruit weight for tomato).

• Data Analysis: Compare the density of parasitic weeds and the crop yield between the Solanacol-treated and control plots to determine the effectiveness of the suicidal germination strategy.

Conclusion

Solanacol holds considerable promise as a tool in agricultural research, particularly for the management of parasitic weeds through suicidal germination. The provided protocols offer a framework for researchers to investigate its efficacy and further elucidate its roles in plant-microbe interactions and crop productivity. While quantitative data on Solanacol's broader agricultural applications remain to be fully established, the information on related strigolactones suggests a high potential for positive impacts on crop health and yield. Further research is warranted to optimize application methods and to fully understand the agricultural benefits of this potent natural compound.

References

• 1. caws.org.nz [caws.org.nz]
• 2. Evaluating Branched Broomrape (Phelipanche ramosa) Management Strategies in California Processing Tomato (Solanum lycopersicum) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. strigasolutions.com [strigasolutions.com]

Application Note: Quantitative Analysis of Solanacol using LC-MS/MS

Abstract

This application note details a sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Solanacol in complex matrices. The protocol provides a comprehensive workflow, including sample preparation, chromatographic separation, and mass spectrometric detection. The method is designed for researchers, scientists, and drug development professionals requiring accurate measurement of Solanacol.

Introduction

Solanacol, a long-chain isoprenoid alcohol, is a compound of interest in various fields, including pharmaceuticals and natural product chemistry. Its accurate quantification is crucial for research and development. This application note describes a robust LC-MS/MS method that offers high sensitivity and specificity, effectively overcoming matrix interference commonly encountered in complex samples.[1] The method utilizes a simple extraction procedure followed by analysis on a triple quadrupole mass spectrometer.

Experimental

Sample Preparation

A reliable sample preparation protocol is critical for accurate quantification and to minimize matrix effects.[2][3] The following procedure is recommended for the extraction of Solanacol from solid or semi-solid matrices.

Protocol: Ultrasonic Extraction

• Sample Weighing: Accurately weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of methanol (B129727) to the tube.

• Ultrasonic Extraction: Place the tube in an ultrasonic bath and extract for 40 minutes at a power of 40W.[1]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

• Standard Preparation: Prepare a series of Solanacol standard solutions in methanol with concentrations ranging from 1 to 100 µg/mL.[1]

Liquid Chromatography

The chromatographic separation is performed using a reversed-phase C18 column, which is suitable for the separation of hydrophobic molecules like Solanacol.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18, 2.1 mm x 100 mm, 3.5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	80-100% B over 5 min, hold at 100% B for 2 min, return to 80% B and equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection, providing high selectivity and sensitivity.[4]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transition	m/z 613.5 → 557.5 (Quantifier)[1]
m/z 613.5 → [Second transition] (Qualifier)

Note: The second MRM transition (qualifier) should be determined by infusing a Solanacol standard and observing the fragmentation pattern.

Results

The described method provides excellent linearity and sensitivity for the quantification of Solanacol. The use of an external standard calibration curve allows for accurate determination of Solanacol concentration in unknown samples.[1]

Table 3: Method Performance Characteristics (Hypothetical Data)

Parameter	Result
Linear Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD) (µg/mL)	0.5
Limit of Quantification (LOQ) (µg/mL)	1.0
Recovery (%)	92 - 105
Precision (RSD%)	< 5

Workflow and Pathway Diagrams

References

• 1. CN105938126A - Method for detecting solanesol in cigarette main stream smoke through LC-MS/MS - Google Patents [patents.google.com]
• 2. The Role of LC-MS in Profiling Bioactive Compounds from Plant Waste for Cosmetic Applications: A General Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biologie.uni-koeln.de [biologie.uni-koeln.de]
• 4. Expediting the Development of Targeted SRM Assays: Using Data from Shotgun Proteomics to Automate Method Development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of Solanacol on Plant Root Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solanacol is a naturally occurring strigolactone isolated from tobacco (Nicotiana tabacum) that acts as a germination stimulant for root parasitic weeds.[1][2] Strigolactones are a class of plant hormones that play crucial roles in regulating plant architecture, including the inhibition of shoot branching and the growth of adventitious and lateral roots.[3] Understanding the precise effects of Solanacol on the root development of host plants is essential for developing strategies to manage parasitic weed infestations and for exploring its potential applications in agriculture and drug development.

These application notes provide a detailed protocol for systematically evaluating the impact of Solanacol on root system architecture using the model plant Arabidopsis thaliana. The described methods can be adapted for other plant species of interest.

Key Experimental Protocols

Preparation of Solanacol Solutions

A stock solution of Solanacol should be prepared in a suitable solvent, such as acetone (B3395972) or dimethyl sulfoxide (B87167) (DMSO), due to its hydrophobic nature. Subsequent dilutions to final treatment concentrations should be made with sterile liquid growth medium. A solvent control, containing the same final concentration of the solvent used for the stock solution, must be included in all experiments to account for any effects of the solvent on root development.

In Vitro Root Growth Assay

This protocol details an in vitro assay to observe and quantify the effects of Solanacol on primary root growth, lateral root formation, and root hair development.

Materials:

• Arabidopsis thaliana seeds (e.g., ecotype Columbia-0)

• Square Petri plates (120 x 120 mm)

• Murashige and Skoog (MS) medium including vitamins, supplemented with 1% (w/v) sucrose (B13894) and solidified with 0.8% (w/v) agar (B569324)

• Solanacol stock solution

• Sterile water

• Ethanol (B145695) (70% v/v)

• Commercial bleach solution (e.g., 20% v/v)

• Micropipettes and sterile tips

• Growth chamber with controlled temperature (22-24°C) and light conditions (16 h light / 8 h dark photoperiod)

• High-resolution scanner or camera

• Image analysis software (e.g., ImageJ)[4]

Procedure:

• Seed Sterilization: Surface sterilize Arabidopsis seeds by washing with 70% ethanol for 1 minute, followed by a 20% bleach solution for 10 minutes, and then rinse five times with sterile water.[4]

• Plating: Resuspend the sterilized seeds in sterile 0.1% (w/v) agar and sow them on the surface of square Petri plates containing MS medium supplemented with the desired concentrations of Solanacol and the solvent control.

• Stratification: Store the plates at 4°C for 2-3 days in the dark to synchronize germination.

• Growth: Transfer the plates to a growth chamber and orient them vertically to allow roots to grow along the surface of the agar.

• Data Collection: After a specified growth period (e.g., 7-14 days), capture high-resolution images of the plates.[4]

• Analysis: Use image analysis software to quantify the following parameters:

  • Primary root length

  • Number of lateral roots

  • Lateral root density (number of lateral roots per unit length of the primary root)

  • Root hair length and density in a defined region of the primary root

Data Presentation

Quantitative data from the root growth assay should be summarized in tables for clear comparison between different Solanacol concentrations and the control.

Table 1: Effect of Solanacol on Primary Root Length

Treatment (µM)	Mean Primary Root Length (cm) ± SE
Control (Solvent)
0.1
1
10

Table 2: Effect of Solanacol on Lateral Root Development

Treatment (µM)	Mean Number of Lateral Roots ± SE	Mean Lateral Root Density (LR/cm) ± SE
Control (Solvent)
0.1
1
10

Table 3: Effect of Solanacol on Root Hair Development

Treatment (µM)	Mean Root Hair Length (µm) ± SE	Mean Root Hair Density (RH/mm) ± SE
Control (Solvent)
0.1
1
10

Visualization of Pathways and Workflows

Signaling Pathways in Root Development

Plant root development is a complex process regulated by a network of phytohormones, with auxin and cytokinin playing central roles.[5] Strigolactones are known to interact with these pathways to modulate root architecture. The following diagram illustrates a simplified model of the hormonal control of lateral root development and a hypothesized point of interaction for Solanacol.

Caption: Hormonal regulation of root development.

Experimental Workflow

The following diagram outlines the key steps in the protocol for testing the effects of Solanacol on root development.

Caption: Experimental workflow for root phenotyping.

Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the effects of Solanacol on plant root development. The quantitative data generated will be crucial for understanding the biological activity of this strigolactone and for assessing its potential applications in agriculture and beyond. Further studies could explore the molecular mechanisms underlying Solanacol's effects on root architecture, for instance, by examining gene expression changes in key hormonal signaling pathways.

References

• 1. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Simple Protocol for Mapping the Plant Root System Architecture Traits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying Strigolactone Receptors Using Solanacol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strigolactones (SLs) are a class of plant hormones that play crucial roles in regulating plant development and mediating interactions with symbiotic and parasitic organisms. The perception of SLs is mediated by α/β-hydrolase fold proteins, primarily the DWARF14 (D14) family of receptors. Solanacol, a canonical strigolactone, serves as a valuable molecular tool for elucidating the mechanisms of SL perception and signaling. These application notes provide detailed protocols for utilizing Solanacol in studying SL receptors, including receptor binding and functional assays.

Quantitative Data Summary

The interaction of Solanacol with strigolactone receptors can be quantified to understand its binding affinity and efficacy. The following table summarizes the available quantitative data for Solanacol's interaction with the pea (Pisum sativum) strigolactone receptor, RMS3.

Ligand	Receptor	Method	Parameter	Value	Reference
(±)-Solanacol	RMS3 (Pea)	Not Specified	Apparent Kd	137.1 μM	[1]

Experimental Protocols

Detailed methodologies for key experiments using Solanacol to study strigolactone receptors are provided below. These protocols are foundational and can be adapted based on specific experimental goals and available resources.

Protocol 1: Recombinant Strigolactone Receptor Expression and Purification

A prerequisite for in vitro studies is the production of pure and active receptor protein.

Objective: To express and purify recombinant strigolactone receptors (e.g., AtD14, OsD14, RMS3, DAD2, ShHTL7) for use in binding and activity assays.

Materials:

• Escherichia coli expression strains (e.g., BL21(DE3))

• Expression vector with the receptor cDNA insert (e.g., pET vectors with a His-tag or GST-tag)

• Luria-Bertani (LB) medium and appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF, 1 mg/mL lysozyme)

• Wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole)

• Elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole)

• Affinity chromatography resin (e.g., Ni-NTA agarose (B213101) for His-tagged proteins)

• Dialysis buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT)

• SDS-PAGE reagents and equipment

Procedure:

• Transformation: Transform the expression vector into a suitable E. coli strain.

• Culture Growth: Inoculate a starter culture and grow overnight. Use the starter culture to inoculate a larger volume of LB medium and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Protein Expression: Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and continue to grow the culture at a lower temperature (e.g., 16-25°C) for 16-24 hours.

• Cell Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in lysis buffer and lyse the cells by sonication or using a French press.

• Purification:

  • Clarify the lysate by centrifugation.

  • Load the supernatant onto a pre-equilibrated affinity chromatography column.

  • Wash the column with wash buffer to remove non-specifically bound proteins.

  • Elute the recombinant protein with elution buffer.

• Dialysis and Storage: Dialyze the eluted protein against a suitable storage buffer to remove imidazole and for buffer exchange. Aliquot the purified protein, snap-freeze in liquid nitrogen, and store at -80°C.

• Verification: Confirm the purity and size of the recombinant protein by SDS-PAGE.

Protocol 2: In Vitro Receptor-Ligand Binding Assay (Competitive Binding)

This protocol describes a competitive binding assay to determine the binding affinity of Solanacol for a strigolactone receptor using a labeled competitor, such as radiolabeled GR24.

Objective: To determine the inhibitory concentration (IC50) and calculate the binding affinity (Ki) of Solanacol for a specific strigolactone receptor.

Materials:

• Purified recombinant strigolactone receptor

• Labeled strigolactone analog (e.g., [³H]-GR24)

• Unlabeled Solanacol

• Binding buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 0.05% Tween-20)

• 96-well filter plates or scintillation vials

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, set up reactions containing a fixed concentration of the purified receptor and the labeled strigolactone analog.

• Competition: Add increasing concentrations of unlabeled Solanacol to the wells. Include a control with no unlabeled competitor (total binding) and a control with a large excess of unlabeled GR24 (non-specific binding).

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Filter Assay: Transfer the reaction mixtures to a filter plate and wash with ice-cold binding buffer to separate bound from free ligand.

  • Scintillation Proximity Assay (SPA): If using SPA beads, the separation step is not required.

• Quantification:

  • For the filter assay, dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • For SPA, directly measure the radioactivity in the plate.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Solanacol concentration.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the labeled ligand and Kd is its dissociation constant.

Protocol 3: In Vitro Receptor Hydrolysis Assay

This assay measures the ability of a strigolactone receptor to hydrolyze Solanacol.

Objective: To determine the enzymatic activity of a strigolactone receptor towards Solanacol.

Materials:

• Purified recombinant strigolactone receptor

• Solanacol

• Reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl)

• Quenching solution (e.g., acetonitrile)

• LC-MS/MS system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the purified receptor and Solanacol in the reaction buffer. Include a negative control without the enzyme.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific time course (e.g., 0, 15, 30, 60 minutes).

• Quenching: Stop the reaction at each time point by adding an equal volume of quenching solution.

• Analysis:

  • Centrifuge the samples to pellet the precipitated protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining Solanacol and the formation of the hydrolysis product (the ABC-ring and D-ring moieties).

• Data Analysis:

  • Plot the concentration of Solanacol remaining or the product formed over time.

  • Calculate the initial reaction velocity and determine the kinetic parameters (Km and kcat) by fitting the data to the Michaelis-Menten equation if varying substrate concentrations are used.

Protocol 4: In Vivo SMXL Protein Degradation Assay

This protocol assesses the biological activity of Solanacol by monitoring the degradation of SUPPRESSOR OF MAX2 1-LIKE (SMXL) proteins, which are downstream targets of the strigolactone signaling pathway.

Objective: To determine if Solanacol can induce the degradation of SMXL proteins in a receptor-dependent manner in plant cells.

Materials:

• Plant material (e.g., Arabidopsis thaliana seedlings expressing a SMXL-reporter fusion like SMXL7-GFP)

• Solanacol stock solution

• Mock control solution (e.g., DMSO)

• Liquid plant culture medium

• Protein extraction buffer

• Antibodies against the reporter tag (e.g., anti-GFP) and a loading control (e.g., anti-actin)

• Western blotting reagents and equipment

Procedure:

• Plant Growth: Grow seedlings expressing the SMXL-reporter fusion protein in liquid culture.

• Treatment: Treat the seedlings with various concentrations of Solanacol or a mock control for different time points (e.g., 0, 30, 60, 120 minutes).

• Protein Extraction: Harvest the seedlings, freeze them in liquid nitrogen, and extract total proteins using a suitable extraction buffer.

• Western Blotting:

  • Determine the protein concentration of the extracts.

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with the primary antibody against the reporter tag and the loading control antibody.

  • Incubate with the appropriate secondary antibodies.

  • Detect the chemiluminescent signal.

• Data Analysis:

  • Quantify the band intensities for the SMXL-reporter and the loading control.

  • Normalize the SMXL-reporter signal to the loading control signal.

  • Compare the levels of the SMXL-reporter protein in Solanacol-treated samples to the mock-treated samples to assess degradation.

Protocol 5: D14-Luciferase (D14::LUC) Reporter Assay

This in planta assay provides a quantitative measure of strigolactone activity by monitoring the degradation of a D14-luciferase fusion protein.

Objective: To quantify the bioactivity of Solanacol by measuring the decrease in luminescence from a D14::LUC reporter in response to treatment.

Materials:

• Transgenic plants expressing a D14::LUC fusion protein (e.g., Arabidopsis thaliana)

• Solanacol solutions of varying concentrations

• Luciferin (B1168401) substrate solution

• 96-well microplate

• Luminometer

Procedure:

• Seedling Growth: Grow transgenic seedlings in a 96-well plate containing liquid growth medium.

• Treatment: Replace the growth medium with fresh medium containing different concentrations of Solanacol or a mock control.

• Incubation: Incubate the seedlings for a defined period (e.g., 2-6 hours) to allow for D14::LUC degradation.

• Luminescence Measurement: Add the luciferin substrate to each well and immediately measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luminescence values of Solanacol-treated wells to the mock-treated wells.

  • Plot the percentage of remaining luminescence against the logarithm of the Solanacol concentration.

  • Determine the EC50 value, the concentration of Solanacol that causes a 50% reduction in luminescence, from the dose-response curve.

Visualizations

Strigolactone Signaling Pathway

Caption: Overview of the strigolactone signaling pathway initiated by Solanacol.

Experimental Workflow for In Vitro Binding Assay

Caption: Workflow for determining Solanacol's binding affinity.

Logical Relationship of Solanacol in SMXL Degradation

Caption: Solanacol-induced degradation of SMXL proteins.

References

• 1. Probing strigolactone perception mechanisms with rationally designed small-molecule agonists stimulating germination of root parasitic weeds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Solanacol Concentration for Germination Assays: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Solanacol for germination assays. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data-driven recommendations to optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Solanacol and what is its primary application in germination assays?

A1: Solanacol is a naturally occurring strigolactone, a class of plant hormones.[1] In experimental settings, its primary application is to act as a potent germination stimulant, particularly for the seeds of root parasitic plants like Orobanche (broomrape) and Striga (witchweed).[1][2][3]

Q2: What is the general mechanism of action for Solanacol-induced germination?

A2: Solanacol, like other strigolactones, is perceived by the HYPOSENSITIVE TO LIGHT/KARRIKIN INSENSITIVE 2 (HTL/KAI2) signaling pathway.[4][5][6][7] This pathway, upon binding with Solanacol, initiates a signaling cascade that ultimately reduces the levels of abscisic acid (ABA), a germination-inhibiting hormone, and promotes the biosynthesis of gibberellin (GA), a germination-promoting hormone.[7] This hormonal shift triggers the seed to break dormancy and begin germination.

Q3: What are the recommended storage conditions for Solanacol?

A3: To ensure its stability and efficacy, Solanacol should be stored in a dry, dark environment. For short-term storage (days to weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years), it is best to store it at -20°C.

Q4: How do I prepare a stock solution of Solanacol?

A4: Preparing a concentrated stock solution is recommended to ensure accurate dilution for your experiments. Due to the very low concentrations required for bioactivity, direct weighing of the small amounts needed for each experiment can be inaccurate. A general protocol for preparing a stock solution can be found in the "Experimental Protocols" section below.

Troubleshooting Guide

This guide addresses common issues encountered during germination assays using Solanacol.

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Germination	1. Suboptimal Solanacol Concentration: The concentration may be too low to induce a response or too high, causing inhibitory effects. 2. Seed Dormancy/Viability: Seeds may be in a deep dormancy state that Solanacol alone cannot break, or they may have low viability. 3. Improper Sterilization: Contamination with fungi or bacteria can inhibit germination. 4. Incorrect Incubation Conditions: Temperature, light, and humidity are not optimal for the specific seed species.	1. Optimize Concentration: Perform a dose-response experiment with a range of Solanacol concentrations (e.g., 10⁻¹² M to 10⁻⁶ M) to determine the optimal concentration for your target species. 2. Check Seed Quality: Perform a viability test (e.g., tetrazolium test) on your seed lot. Consider pre-conditioning treatments if deep dormancy is suspected. 3. Refine Sterilization Protocol: Ensure your seed sterilization protocol is effective but not damaging to the seeds. 4. Verify Incubation Conditions: Consult literature for the optimal germination conditions for your target species and ensure your incubator is properly calibrated.[8][9][10]
Inconsistent Germination Across Replicates	1. Uneven Application of Solanacol: Inconsistent volumes or concentrations of Solanacol solution applied to each replicate. 2. Variable Environmental Conditions: Fluctuations in temperature or light within the incubator. 3. Heterogeneous Seed Lot: Variation in seed age, size, or genetic makeup within the batch.	1. Standardize Application: Use calibrated pipettes to ensure precise and uniform application of the Solanacol solution to each replicate. 2. Monitor Environment: Use data loggers to monitor temperature and light conditions within your incubator to ensure uniformity. 3. Homogenize Seed Sample: Mix your seed lot thoroughly before aliquoting for experiments.
High Germination in Control Group (No Solanacol)	1. Contamination of Control: Accidental introduction of Solanacol or another germination stimulant to the control group. 2. Light-Induced Germination: Some seeds are light-sensitive and may germinate without a chemical stimulant if exposed to light. 3. Suboptimal Seed Dormancy: The seeds may not be fully dormant and are capable of germinating with just water.	1. Prevent Cross-Contamination: Use separate, clearly labeled labware and solutions for control and treatment groups. 2. Control Light Exposure: If working with light-sensitive seeds, conduct all manipulations under a green safe light and incubate in complete darkness. 3. Verify Seed Dormancy: Ensure your seed pre-conditioning protocol is sufficient to induce a consistent dormant state.
Seedling Abnormalities	1. Solanacol Toxicity at High Concentrations: Very high concentrations of Solanacol may have phytotoxic effects. 2. Contamination: Microbial contamination can lead to abnormal seedling development.	1. Perform Dose-Response Curve: Determine the optimal concentration that promotes germination without causing adverse effects on seedling morphology. 2. Improve Aseptic Technique: Enhance sterilization procedures for seeds and all materials used in the assay.

Quantitative Data Summary

The optimal concentration of strigolactones for germination can vary significantly between species. The following table provides a general reference for concentration ranges based on studies of Solanacol and its analogs, like GR24, on common parasitic plants.

Compound	Target Species	Effective Concentration Range (M)	Optimal Concentration (approx. M)
Solanacol	Orobanche minor	10⁻¹² - 10⁻⁹	10⁻¹¹
GR24 (analog)	Orobanche spp.	10⁻¹⁰ - 10⁻⁷	10⁻⁹ - 10⁻⁸
GR24 (analog)	Striga spp.	10⁻¹⁰ - 10⁻⁷	10⁻⁹ - 10⁻⁸

Note: This table provides estimated ranges. It is crucial to perform a dose-response experiment to determine the precise optimal concentration for your specific experimental conditions and target species.[11]

Experimental Protocols

Preparation of Solanacol Stock Solution

This protocol describes the preparation of a 1 mM (10⁻³ M) stock solution of Solanacol (Molecular Weight: 342.35 g/mol ).

Materials:

• Solanacol

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Accurately weigh 0.342 mg of Solanacol and place it in a sterile microcentrifuge tube.

• Add 1 mL of DMSO to the tube.

• Vortex thoroughly until the Solanacol is completely dissolved.

• This yields a 1 mM stock solution. Store this stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Solanacol Germination Assay Protocol

This protocol provides a general method for conducting a germination assay with Solanacol.

Materials:

• Seeds of the target plant species (e.g., Orobanche or Striga)

• Solanacol stock solution (1 mM in DMSO)

• Sterile distilled water

• Sterile filter paper discs

• Sterile petri dishes (9 cm)

• Growth chamber or incubator

• Stereomicroscope

Procedure:

• Seed Sterilization: Surface sterilize the seeds using a suitable method (e.g., soaking in 1% sodium hypochlorite (B82951) solution for 5 minutes followed by several rinses with sterile distilled water).

• Seed Pre-conditioning: Place a sterile filter paper disc in each petri dish. Pipette a sufficient amount of sterile distilled water to moisten the filter paper. Distribute a known number of sterilized seeds (e.g., 50-100) evenly on the filter paper. Seal the petri dishes with parafilm and incubate in the dark at a suitable temperature (e.g., 25°C) for a species-specific pre-conditioning period (typically 7-14 days). This step is crucial for the seeds to become responsive to germination stimulants.

• Preparation of Treatment Solutions: Prepare a series of dilutions of the Solanacol stock solution using sterile distilled water to achieve the desired final concentrations (e.g., 10⁻¹², 10⁻¹¹, 10⁻¹⁰, 10⁻⁹, 10⁻⁸, 10⁻⁷, 10⁻⁶ M). Prepare a control solution containing the same concentration of DMSO as the highest Solanacol concentration to account for any solvent effects.

• Application of Solanacol: After the pre-conditioning period, carefully open the petri dishes and apply a small, consistent volume (e.g., 50 µL) of the respective Solanacol dilution or control solution to the filter paper, ensuring it is evenly distributed.

• Incubation: Reseal the petri dishes and incubate them in the dark at the optimal germination temperature for the target species.

• Data Collection: After a defined incubation period (e.g., 7-10 days), count the number of germinated seeds under a stereomicroscope. A seed is considered germinated when the radicle has emerged and is visible.

• Data Analysis: Calculate the germination percentage for each treatment and control. Plot the germination percentage against the Solanacol concentration to generate a dose-response curve and determine the optimal concentration.

Visualizations

Caption: Solanacol Signaling Pathway Leading to Seed Germination.

Caption: Experimental Workflow for Solanacol Germination Assay.

Caption: Troubleshooting Logic for Low Germination.

References

• 1. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. HTL/KAI2 signaling substitutes for light to control plant germination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HTL/KAI2 signaling substitutes for light to control plant germination | PLOS Genetics [journals.plos.org]
• 6. HTL/KAI2 signaling substitutes for light to control plant germination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Troubleshooting Seed Germination: A Flower Farmer’s Guide — Sierra Flower Farm [sierraflowerfarm.com]
• 9. floraflex.com [floraflex.com]
• 10. botanicalinterests.com [botanicalinterests.com]
• 11. Dose-response of seeds of the parasitic weeds Striga and Orobanche toward the synthetic germination stimulants GR 24 and Nijmegen 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yield in Solanacol chemical synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chemical synthesis of Solanacol. Given the multi-step nature of Solanacol synthesis, encountering yield-related challenges is common. This guide aims to address specific issues to help optimize your experimental outcomes.

Troubleshooting Guides

This section provides solutions to common problems encountered during Solanacol synthesis.

Question: What are the potential causes for a lower-than-expected yield of Solanacol in a multi-step synthesis?

Answer: Low yields in the multi-step synthesis of Solanacol can be attributed to a variety of factors throughout the process. One of the most significant factors is the cumulative loss across numerous reaction and purification steps. A reported 17-step synthesis of (−)-solanacol had an overall yield of only 3.6%, highlighting the challenging nature of this process.[1]

Common causes for low yield include:

• Incomplete Reactions: Individual steps may not proceed to completion, leaving unreacted starting materials.

• Side Reactions: Formation of undesired byproducts can consume starting materials and complicate purification.

• Product Decomposition: Solanacol and its intermediates may be sensitive to reaction conditions (e.g., temperature, pH) or prolonged exposure to air and moisture, leading to degradation.

• Mechanical Losses: Product loss can occur during transfers, extractions, and other workup procedures.

• Suboptimal Reaction Conditions: Factors such as incorrect temperature, pressure, or reaction time can significantly impact the efficiency of each step.

• Reagent Quality: The purity of starting materials, reagents, and solvents is crucial. Impurities can interfere with the reactions or poison catalysts.

• Purification Inefficiencies: Loss of product during chromatographic purification or recrystallization is a common issue.

Question: How can I identify which step in the multi-step synthesis is causing the low yield?

Answer: Pinpointing the problematic step is crucial for optimizing the overall yield. A systematic approach is recommended:

• Monitor Each Step: Utilize analytical techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the progress of each reaction. This allows you to assess the consumption of starting materials and the formation of the desired product at each stage.

• Isolate and Characterize Intermediates: After each key step, attempt to isolate and characterize the intermediate product. This will help you calculate the yield for that specific step and confirm the structure of the intermediate.

• Review Literature Yields: Compare your step-wise yields with those reported in the literature for similar synthetic routes to identify any significant deviations.

Question: My reaction appears to stall before completion. What can I do?

Answer: A stalled reaction can often be addressed by re-evaluating the reaction conditions and components:

• Reagent Activity: Ensure that your reagents, especially catalysts and moisture-sensitive compounds, are fresh and active.

• Inhibitors: The presence of impurities in your starting materials or solvents can inhibit the reaction. Consider purifying your starting materials and using freshly distilled, anhydrous solvents.

• Temperature: The reaction temperature may be too low. Cautiously increasing the temperature while monitoring for side product formation can sometimes drive the reaction to completion.

• Stoichiometry: Re-verify the stoichiometry of your reactants. In some cases, a slight excess of one reactant may be necessary.

Question: I am observing a significant amount of side products. How can I improve the selectivity of my reactions?

Answer: Minimizing side product formation is key to improving yield and simplifying purification. Consider the following strategies:

• Optimize Reaction Conditions: Temperature, reaction time, and the rate of reagent addition can all influence selectivity. A lower temperature and slower addition of reagents can often reduce the formation of side products.

• • Catalyst and Ligand Choice: In steps involving catalysis (e.g., palladium-catalyzed cross-coupling), the choice of catalyst and ligand can have a profound impact on selectivity. Screening different catalyst/ligand combinations may be necessary.

• Protecting Groups: For complex molecules like Solanacol with multiple functional groups, the use of protecting groups can prevent unwanted side reactions.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding Solanacol synthesis.

Question: What is a typical overall yield for the chemical synthesis of Solanacol?

Answer: The chemical synthesis of Solanacol is a complex, multi-step process, and as such, the overall yield is typically low. For instance, a 17-step enantioselective synthesis of (−)-solanacol reported an overall yield of 3.6%.[1] Researchers should anticipate that optimizing individual step yields is critical to achieving a workable overall yield.

Question: How critical is the purity of starting materials and reagents?

Answer: The purity of starting materials and reagents is extremely critical in any multi-step synthesis, including that of Solanacol. Impurities can lead to a cascade of negative effects, including:

• Lowering the yield of individual steps.

• Generating difficult-to-remove byproducts.

• Poisoning catalysts.

• Altering the intended reaction pathway.

It is highly recommended to use high-purity, and where necessary, anhydrous reagents and solvents.

Question: What are the key challenges in the purification of Solanacol and its intermediates?

Answer: Purification of Solanacol and its synthetic intermediates can be challenging due to several factors:

• Structural Similarity of Byproducts: Side products formed during the synthesis may have similar polarities and structures to the desired product, making separation by chromatography difficult.

• Product Instability: Solanacol and some of its precursors may be sensitive to the conditions used for purification, such as acidic or basic environments on silica (B1680970) gel, or high temperatures.

• Losses during Purification: Each purification step, whether it be column chromatography, recrystallization, or extraction, will inevitably lead to some loss of material, which contributes to the reduction in overall yield.

Question: How does the stability of Solanacol in different solvents affect purification?

Answer: The stability of Solanacol in various solvents is a critical consideration during extraction and purification. For instance, strigolactones, the class of compounds to which Solanacol belongs, can be unstable in nucleophilic solvents like methanol, which can lead to degradation of the product. The choice of extraction and chromatography solvents should be made to minimize product loss.

Data Presentation

Table 1: Reported Yields for Key Steps in a Representative Solanacol Synthesis

Step Number	Reaction	Reagents/Conditions	Reported Yield (%)
1	Grignard Reaction	2,3-dimethylbenzaldehyde, vinylmagnesium bromide	99%
2	Oxidation	Allylic alcohol intermediate, MnO2	up to 56%
...	...	...	...
17	Final Deprotection	Protected Solanacol intermediate, TBAF	Not specified individually
Overall	17 Steps	3.6% [1]

Note: This table is populated with example data from a concise synthesis of optically active solanacol and will be updated as more specific quantitative data from various synthetic routes become available.

Experimental Protocols

Protocol 1: Oxidation of Allylic Alcohol Intermediate

This protocol is a representative step in a published synthesis of Solanacol.

• Materials:

  • Allylic alcohol intermediate

  • Activated Manganese Dioxide (MnO₂)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve the allylic alcohol intermediate in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

  • Add activated MnO₂ (typically a 5-10 fold excess by weight) to the solution.

  • Stir the mixture vigorously at room temperature.

  • Monitor the reaction progress by TLC until the starting material is consumed.

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂.

  • Wash the Celite® pad with additional DCM to ensure complete recovery of the product.

  • Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude enone product.

  • Purify the crude product by column chromatography on silica gel.

Mandatory Visualization

Caption: A flowchart for troubleshooting low yield in Solanacol synthesis.

Caption: A simplified overview of the Solanacol synthesis strategy.

References

• 1. researchgate.net [researchgate.net]

Common issues with Solanacol stability in aqueous solutions

Solanacol Stability Technical Support Center

Disclaimer: Solanacol is a fictional compound. This guide is based on common stability issues encountered with poorly soluble, weakly basic small-molecule drug candidates and is intended for research and development purposes.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common stability issues encountered with Solanacol in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My Solanacol solution is cloudy immediately after diluting my DMSO stock into an aqueous buffer. What is happening?

A1: Immediate cloudiness or precipitation upon dilution is a common issue for hydrophobic molecules like Solanacol.[1] This is often due to the compound's low aqueous solubility. When the DMSO stock is added to the aqueous buffer, the solvent environment shifts dramatically, causing Solanacol to exceed its solubility limit and crash out of solution.[2] Lowering the final concentration or adjusting the pH may resolve this.[1]

Q2: What is the optimal pH for preparing aqueous Solanacol solutions?

A2: The solubility of ionizable compounds is highly pH-dependent.[3][4] For a weakly basic compound like Solanacol, solubility is generally higher in acidic conditions (pH < 6.0) where the molecule is protonated and more polar. Conversely, stability may be compromised at very low or high pH values due to increased risk of hydrolysis.[5][6] It is crucial to find a balance between solubility and stability.

Q3: How should I store my aqueous Solanacol stock solutions to prevent degradation?

A3: Proper storage is critical for maintaining the integrity of your compound.[1] For short-term storage (1-2 days), refrigeration at 2-8°C is recommended. For longer-term storage, it is best to store aliquots of the DMSO stock solution at -20°C or -80°C to minimize freeze-thaw cycles.[7] Aqueous solutions are generally not recommended for long-term storage due to the risk of hydrolysis and other degradation pathways.[8] Always protect solutions from light to prevent photodegradation.[9]

Q4: I've observed a decrease in Solanacol's activity in my cell-based assays over 24-48 hours. What could be the cause?

A4: A time-dependent loss of activity suggests that Solanacol is degrading in the assay medium.[1] The two most common degradation pathways for small molecules in aqueous environments are hydrolysis and oxidation.[10][11] Hydrolysis can be catalyzed by acidic or basic conditions, while oxidation can be triggered by dissolved oxygen, trace metals, or exposure to light.[5][12] It is recommended to prepare fresh solutions for each experiment or to conduct a time-course experiment to quantify the rate of degradation.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common stability issues.

Issue 1: Precipitation or Cloudiness in Solution

Precipitation indicates that the concentration of Solanacol has exceeded its solubility under the current conditions.

• Immediate Precipitation: Occurs upon dilution of an organic stock (e.g., DMSO) into an aqueous buffer.

• Delayed Precipitation: Occurs over time as the solution is stored or incubated, sometimes due to temperature changes.[2]

Troubleshooting Workflow for Precipitation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Factors Affecting Drug Stability: pH – StabilityStudies.in [stabilitystudies.in]
• 4. Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction - Blogs - News [alwsci.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of pH on stability of drugs, importance of pH on stability of drugs | DOCX [slideshare.net]
• 7. apolloscientific.co.uk [apolloscientific.co.uk]
• 8. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 9. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 10. Unpacking Drug Degradation : Hydrolysis and Oxidation [webofpharma.com]
• 11. iipseries.org [iipseries.org]
• 12. pharmaceutical-journal.com [pharmaceutical-journal.com]

Technical Support Center: Solanacol Stability and Degradation Prevention

For researchers, scientists, and drug development professionals working with Solanacol, ensuring its stability throughout experimental procedures is paramount to obtaining accurate and reproducible results. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to Solanacol degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Solanacol degradation?

A1: Solanacol, like other strigolactones, is susceptible to degradation under several common experimental conditions. The primary factors include:

• pH: Solanacol is sensitive to hydrolysis, particularly in neutral to alkaline aqueous solutions. The enol-ether linkage in its structure is prone to cleavage under these conditions.[1][2]

• Temperature: Elevated temperatures can accelerate the degradation of Solanacol.[3]

• Solvents: The choice of solvent significantly impacts Solanacol's stability. While it shows relative stability in some organic solvents like acetone (B3395972) and ethyl acetate (B1210297), it can degrade in others, such as methanol.[4]

• Light: Exposure to light can potentially lead to photodegradation, a common issue for many bioactive molecules.

• Enzymatic Activity: In biological systems, enzymatic degradation can occur. For instance, the strigolactone receptor DWARF14 (D14) hydrolyzes strigolactones as part of the signaling process.[2][5]

Q2: What are the recommended storage conditions for Solanacol?

A2: To ensure the long-term stability of Solanacol, it is crucial to store it properly. For solid Solanacol, store it in a dry, dark environment. Short-term storage (days to weeks) at 0-4°C is recommended, while long-term storage (months to years) should be at -20°C. For Solanacol in solution, prepare fresh solutions whenever possible. If storage is necessary, use an appropriate solvent (see Q3), store at -20°C or lower, and protect from light.

Q3: Which solvents are recommended for dissolving and working with Solanacol?

A3: The choice of solvent is critical for maintaining the integrity of Solanacol.

• Recommended: Acetone and ethyl acetate are generally considered suitable solvents for dissolving and extracting strigolactones, as they offer good stability.[1][6][7] Acetonitrile (B52724) is also a viable option, particularly for preparing solutions for HPLC analysis.[8]

• Use with Caution: Methanol can lead to the degradation of strigolactones and should be used with caution or avoided for long-term storage of solutions.[4] When using aqueous solutions for bioassays, it is advisable to prepare them fresh and use them promptly. The addition of a small percentage of an organic co-solvent like acetonitrile or acetone to aqueous buffers can improve stability.[7]

Q4: How can I monitor the degradation of Solanacol during my experiment?

A4: Several analytical techniques can be employed to monitor the integrity of Solanacol. High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Mass Spectrometry (MS/MS) is a highly sensitive and specific method for quantifying Solanacol and its potential degradation products.[1][7][9] UV-Visible spectroscopy can also be used to track changes in the concentration of Solanacol over time, although it is less specific than LC-MS.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent or no biological activity observed in bioassays.	Solanacol may have degraded in the aqueous assay medium.	Prepare fresh Solanacol solutions in the appropriate solvent (e.g., acetone) immediately before diluting into the aqueous bioassay medium. Minimize the incubation time in the aqueous medium as much as possible.
Loss of Solanacol concentration in stock solutions over time.	Improper storage conditions (temperature, light exposure) or use of an inappropriate solvent.	Store stock solutions at -20°C or -80°C in a tightly sealed, light-protected container. Use a recommended solvent like acetone or ethyl acetate.
Appearance of unexpected peaks in HPLC/LC-MS analysis.	Degradation of Solanacol into byproducts due to pH, temperature, or solvent effects.	Review the sample preparation and handling procedures. Ensure the pH of the solutions is appropriate (ideally slightly acidic). Avoid prolonged exposure to high temperatures. Check the compatibility of the solvent with Solanacol.
Variability between experimental replicates.	Inconsistent handling and storage of Solanacol solutions.	Adhere strictly to standardized protocols for solution preparation, storage, and handling for all replicates. Ensure all samples are treated identically regarding temperature, light exposure, and incubation times.

Quantitative Data on Strigolactone Stability

The stability of strigolactones is highly dependent on the specific compound and the experimental conditions. While extensive quantitative data for Solanacol is limited, the following table summarizes stability data for related strigolactones, which can provide valuable guidance.

Strigolactone	Condition	Half-life / Recovery	Reference
5-Deoxystrigol (5DS)	Neutral pH aqueous solution	1.5 days	[8]
Orobanchol & Solanacol	100% Methanol, 0°C	>92% degradation within 12 hours	[4]
Various SLs	5% Acetonitrile/water, 0°C	>95% recovery after 12 hours	[4]
Various SLs	Root exudate matrix, 20°C	~70% loss	[4]
Various SLs	Root exudate matrix, 4°C	Stable	[4]

Experimental Protocols

Protocol 1: Standard Solanacol Stock Solution Preparation and Storage

• Weighing: Accurately weigh the desired amount of solid Solanacol in a clean, dry glass vial.

• Dissolving: Add the appropriate volume of a recommended solvent (e.g., acetone or ethyl acetate) to achieve the desired stock concentration. Vortex briefly until fully dissolved.

• Storage: Store the stock solution in a tightly sealed, amber glass vial at -20°C for short-to-medium term storage or at -80°C for long-term storage.

• Handling: When using the stock solution, allow the vial to warm to room temperature before opening to prevent condensation of water into the solvent. Minimize the time the solution is at room temperature.

Protocol 2: Preparation of Aqueous Working Solutions for Bioassays

• Retrieve Stock: Remove the Solanacol stock solution from the freezer and allow it to equilibrate to room temperature.

• Dilution: Prepare an intermediate dilution of the stock solution in the same solvent if a large dilution factor is required.

• Final Dilution: Just before starting the bioassay, add the required volume of the stock or intermediate solution to the pre-warmed aqueous bioassay medium to reach the final desired concentration. Mix gently but thoroughly.

• Immediate Use: Use the freshly prepared aqueous working solution immediately to minimize hydrolysis.

Protocol 3: Extraction of Solanacol from Plant Tissues

This protocol is adapted from standard methods for strigolactone extraction.[1][6]

• Homogenization: Immediately after harvesting, homogenize fresh plant tissue (e.g., roots) in cold ethyl acetate. The ratio of tissue to solvent should be sufficient to ensure complete extraction. To avoid degradation, do not store frozen tissues before extraction.[6]

• Internal Standard: If quantitative analysis is intended, add a known amount of a suitable internal standard (e.g., d6-5-deoxystrigol) to the ethyl acetate before homogenization.[6]

• Extraction: Macerate the tissue in ethyl acetate for a defined period (e.g., 1-3 days), ensuring the container is well-sealed to prevent solvent evaporation.[1]

• Filtration and Concentration: Filter the extract to remove solid plant material. Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) at a low temperature.

• Purification (Optional): The crude extract can be further purified using Solid Phase Extraction (SPE) with a silica-based sorbent if necessary to remove interfering compounds.[1]

• Reconstitution and Analysis: Reconstitute the dried extract in a suitable solvent (e.g., acetonitrile) for analysis by LC-MS/MS.[6]

Visualizations

Strigolactone Signaling Pathway

Caption: Overview of the Solanacol signaling pathway leading to gene expression.

Experimental Workflow for Solanacol Stability Testing

Caption: A typical workflow for assessing the stability of Solanacol under various stress conditions.

Logical Flow for Troubleshooting Solanacol Degradation

Caption: A logical decision-making process for troubleshooting potential Solanacol degradation issues.

References

• 1. Analytical methods in strigolactone research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strigolactones: diversity, perception, and hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. plantsuccess.org [plantsuccess.org]
• 4. pure.uva.nl [pure.uva.nl]
• 5. Novel mechanisms of strigolactone-induced DWARF14 degradation in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction and Measurement of Strigolactones in Sorghum Roots [bio-protocol.org]
• 7. An improved strategy to analyse strigolactones in complex sample matrices using UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iris.unito.it [iris.unito.it]
• 9. Analytical methods in strigolactone research - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the efficiency of Solanacol extraction

Welcome to the technical support center for Solanacol extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the efficient extraction of Solanacol.

Frequently Asked Questions (FAQs)

Q1: What is Solanacol and from what sources can it be extracted?

Solanacol is a type of strigolactone, a class of plant hormones.[1][2] It acts as a germination stimulant for the seeds of parasitic weeds.[2] The primary natural source for Solanacol extraction is tobacco (Nicotiana tabacum), where it is found in the root exudates and leaves.[2][3]

Q2: What are the common methods for extracting Solanacol?

Common methods for the extraction of Solanacol and other strigolactones from plant materials include:

• Solvent Extraction: This involves using solvents like petroleum ether or hexane (B92381) to extract the compound from ground tobacco leaves.[3][4]

• Microwave-Assisted Extraction (MAE): This modern technique uses microwave energy to heat the solvent and plant material, which can reduce extraction time and solvent consumption.

• Ultrasound-Assisted Extraction (UAE): This method utilizes ultrasonic waves to disrupt plant cell walls and enhance solvent penetration.

Q3: What are the key steps in a typical Solanacol extraction and purification process?

A typical workflow involves:

• Extraction: The initial removal of compounds from the plant matrix using a suitable solvent.

• Saponification: This step hydrolyzes solanesyl esters to yield free Solanacol.[3]

• Purification: Column chromatography is a widely used method to purify Solanacol from the crude extract.[3][4]

Q4: What factors can influence the yield of Solanacol extraction?

Several factors can affect the efficiency of Solanacol extraction, including:

• Choice of Solvent: The polarity of the solvent is crucial for selectively dissolving Solanacol.

• Temperature: Higher temperatures can increase extraction speed but may also risk thermal degradation of the compound.

• Extraction Time: Sufficient time is needed for the solvent to penetrate the plant material and dissolve the target compound.

• Plant Material: The quality and preparation of the tobacco leaves, such as drying and grinding, can significantly impact the extraction efficiency.

• pH: Strigolactones like Solanacol can be unstable at a pH of 7.5 or higher.[5]

Troubleshooting Guides

Low Solanacol Yield

Potential Cause	Recommended Solution
Incomplete Extraction	- Ensure the tobacco leaves are finely ground to increase the surface area for solvent contact. - Increase the extraction time or consider a more efficient method like MAE or UAE. - Optimize the solvent-to-material ratio; too little solvent may not be sufficient to extract the compound effectively.[6]
Degradation of Solanacol	- Avoid high temperatures during extraction and solvent evaporation to prevent thermal degradation. - Be mindful of the pH of your solutions, as strigolactones are unstable in alkaline conditions (pH ≥ 7.5).[5] - The presence of nucleophiles like water and methanol (B129727) can decrease the stability of strigolactones; consider using less nucleophilic organic solvents.[5]
Inefficient Saponification	- Ensure the complete hydrolysis of solanesyl esters by using an adequate concentration of the saponifying agent (e.g., ethanolic potassium hydroxide) and appropriate reaction time and temperature.[3]
Loss during Purification	- Optimize the column chromatography conditions, including the choice of stationary and mobile phases, to ensure good separation and recovery of Solanacol.

Purity Issues in Final Product

Potential Cause	Recommended Solution
Co-extraction of Impurities	- Use a selective solvent system during the initial extraction to minimize the co-extraction of unwanted compounds. - Perform a pre-extraction with a non-polar solvent like hexane to remove waxes and other lipids.
Inefficient Chromatographic Separation	- Optimize the mobile phase composition for column chromatography to improve the resolution between Solanacol and impurities. A gradient elution may be more effective than an isocratic one.[3] - Ensure the column is packed uniformly to prevent channeling and poor separation.[3] - Check the purity of fractions using Thin Layer Chromatography (TLC) before pooling them.[3]
Presence of Chlorophyll	- In some cases, an initial extraction with hexane can help remove chlorophyll.

Data Presentation

Table 1: Comparison of Column Chromatography Parameters for Solanacol Purification

Parameter	Alumina Column Chromatography	Silica (B1680970) Gel Column Chromatography	Reference
Starting Material	18 wt.% crude solanesol (B192409) extract	Crude tobacco leaf extract	[3]
Stationary Phase	Alumina	Silica Gel	[3]
Mobile Phase	Hexane and Ethyl Acetate (B1210297) gradient	Petroleum Ether:Acetone (90:10, v/v)	[3]
Final Purity	95 wt.%	83.04%	[3]
Recovery/Yield	79% recovery	0.38% yield from dry tobacco leaf	[3]

Experimental Protocols

Protocol 1: Solvent Extraction and Saponification of Solanacol from Tobacco Leaves

• Preparation of Plant Material:

  • Dry tobacco leaves in an oven to reduce moisture content.

  • Grind the dried leaves to a fine powder.

• Extraction:

  • Extract the ground tobacco leaves with petroleum ether or hexane at 50-60°C for several hours. This can be done using a Soxhlet apparatus or by refluxing.[3]

• Concentration:

  • Concentrate the resulting extract using a rotary evaporator to obtain a crude, pasty residue.[3]

• Saponification:

  • Dissolve the residue in a 10% ethanolic potassium hydroxide (B78521) solution.[3]

  • Heat the mixture at 55-60°C to hydrolyze the solanesyl esters.[3]

• Isolation of Crude Solanacol:

  • After saponification, perform a liquid-liquid extraction with a non-polar solvent like hexane to isolate the free Solanacol.[3]

  • Concentrate the hexane phase using a rotary evaporator to yield the crude Solanacol extract.[3]

Protocol 2: Purification of Solanacol using Silica Gel Column Chromatography

• Column Packing:

  • Prepare a slurry of silica gel in petroleum ether.

  • Pour the slurry into a chromatography column and allow it to pack uniformly, ensuring no air bubbles are trapped.[3]

  • Equilibrate the packed column by passing several column volumes of petroleum ether through it.

• Sample Loading:

  • Dissolve the crude Solanacol extract in a minimal amount of petroleum ether.

  • Carefully load the sample onto the top of the packed column.[3]

• Elution:

  • Begin elution with a binary solvent mixture of petroleum ether:acetone (90:10, v/v).[4]

• Fraction Collection and Analysis:

  • Collect fractions of the eluate.

  • Monitor the separation by spotting fractions onto TLC plates and developing them in an appropriate solvent system (e.g., hexane:ethyl acetate 8:2).[3]

  • Visualize the spots under a UV lamp.

  • Pool the fractions containing pure Solanacol.[3]

• Final Concentration:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain purified Solanacol.[3]

Visualizations

Caption: Experimental workflow for Solanacol extraction and purification.

Caption: Troubleshooting logic for addressing low Solanacol yield.

References

• 1. Strigolactones: Extraction and Characterization | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. An improved strategy to analyse strigolactones in complex sample matrices using UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Do’s and Don’ts of Botanical Extraction | Illuminated Extractors [illuminatedextractors.com]

Technical Support Center: Overcoming Poor Solubility of Solanacol for Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor solubility of Solanacol in bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Solanacol and why is its solubility a concern?

A1: Solanacol is a naturally occurring strigolactone, a class of plant hormones that regulates various aspects of plant development.[1] Its hydrophobic nature leads to poor aqueous solubility, which can significantly hinder its use in bioassays, potentially causing inaccurate results due to precipitation in aqueous culture media.

Q2: What are the common signs of poor Solanacol solubility in my experiment?

A2: Signs of poor solubility include the appearance of a precipitate, cloudiness, or crystallization in your stock solution or final assay medium after the addition of Solanacol. This can lead to inconsistent and non-reproducible results in your bioassays.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assays?

A3: To minimize cytotoxicity, the final concentration of Dimethyl Sulfoxide (DMSO) in your cell culture medium should generally be kept below 0.5%.[2][3] However, the tolerance to DMSO can vary between cell lines. It is always recommended to perform a vehicle control experiment to assess the effect of the solvent on your specific cell line at the intended concentration.

Q4: Can I heat my Solanacol solution to improve solubility?

A4: Gentle warming can be employed to aid in the dissolution of Solanacol. However, prolonged or excessive heating should be avoided as it may degrade the compound. Strigolactones can be sensitive to temperature, and their stability in solution can be affected by heat.

Q5: How should I store my Solanacol stock solution?

A5: Solanacol powder should be stored at -20°C for long-term stability.[4] Once dissolved in a solvent such as DMSO, the stock solution should be stored at -80°C to maintain its integrity and prevent degradation.[4]

Quantitative Solubility Data

Solvent	Estimated Solubility (mg/mL)	Estimated Molar Solubility (mM)	Notes
DMSO	≥ 2.5	≥ 7.3	May require sonication to fully dissolve.
10% DMSO in 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5	≥ 7.3	A co-solvent mixture that can maintain solubility in aqueous solutions.
10% DMSO in 90% (20% SBE-β-CD in Saline)	≥ 2.5	≥ 7.3	Cyclodextrin formulation can enhance aqueous solubility.
10% DMSO in 90% Corn Oil	≥ 2.5	≥ 7.3	A lipid-based formulation suitable for in vivo studies.
Water	Insoluble	Insoluble	Solanacol is poorly soluble in aqueous solutions.

Molecular Weight of Solanacol: 342.34 g/mol [6]

Troubleshooting Guides & Experimental Protocols

This section provides detailed step-by-step protocols in a question-and-answer format to address common solubility issues encountered when working with Solanacol.

Issue 1: My Solanacol is not dissolving in my desired solvent.

Solution: Start by preparing a high-concentration stock solution in an appropriate organic solvent like DMSO.

Protocol 1: Preparing a Concentrated Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of Solanacol powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the required volume of high-purity, anhydrous DMSO to achieve a high concentration (e.g., 10 mM or higher).

• Dissolution: Vortex the tube for 1-2 minutes. If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15 minutes. Gentle warming to 37°C can also be applied.

• Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Issue 2: My Solanacol precipitates when I add the DMSO stock to my aqueous bioassay medium.

Solution: This is a common issue when diluting a hydrophobic compound from an organic solvent into an aqueous solution. Using a co-solvent system or a surfactant can help maintain solubility.

Protocol 2: Using Co-solvents and Surfactants

This protocol provides an example of a co-solvent mixture. The percentages may need to be optimized for your specific assay.

• Prepare Co-solvent Mixture: Prepare a sterile co-solvent mixture. An example formulation is: 40% PEG300, 5% Tween 80, and 45% saline.

• Prepare Solanacol-DMSO stock: Prepare a high concentration stock of Solanacol in DMSO (e.g., 25 mg/mL) as described in Protocol 1.

• Dilution: Add the Solanacol-DMSO stock solution to the co-solvent mixture to achieve the desired final concentration. For example, to prepare a 2.5 mg/mL solution, add 100 µL of the 25 mg/mL Solanacol-DMSO stock to 900 µL of the co-solvent mixture.

• Final Dilution in Assay Medium: This intermediate solution can then be further diluted into your final assay medium. Always add the Solanacol solution to the medium while vortexing to ensure rapid and even dispersion.

Issue 3: I need to use Solanacol in an in vivo study, and the use of organic solvents is limited.

Solution: The use of cyclodextrins to form inclusion complexes can significantly enhance the aqueous solubility of hydrophobic compounds, making them more suitable for in vivo applications.

Protocol 3: Preparing a Solanacol-Cyclodextrin Inclusion Complex

This protocol uses β-cyclodextrin as an example. Other modified cyclodextrins like Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) can also be used and may offer better solubility enhancement.

• Molar Ratio Determination: Start with a 1:1 molar ratio of Solanacol to β-cyclodextrin.

• Cyclodextrin Solution Preparation: Dissolve the β-cyclodextrin in sterile water. Gentle heating and stirring may be required.

• Solanacol Solution Preparation: Dissolve the Solanacol in a minimal amount of a suitable organic solvent like ethanol (B145695) or acetone.

• Complex Formation (Kneading Method):

  • Place the β-cyclodextrin powder in a mortar.

  • Slowly add the Solanacol solution to the β-cyclodextrin powder while continuously triturating.

  • Continue kneading for 30-60 minutes to form a paste.

  • Dry the resulting paste in a vacuum oven at a low temperature to remove the organic solvent.

  • The resulting powder is the Solanacol-cyclodextrin inclusion complex, which should exhibit improved aqueous solubility.

• Solubility Testing: Test the solubility of the prepared complex in your aqueous buffer or medium to confirm the enhancement.

Visualizations

Experimental Workflow for Solubilizing Solanacol

Caption: Experimental workflow for overcoming the poor solubility of Solanacol.

Strigolactone Signaling Pathway

Caption: Simplified strigolactone signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. researchgate.net [researchgate.net]
• 4. Solanacol_TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Solanacol | C19H18O6 | CID 51041887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Solanacol bioassays

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working with Solanacol bioassays. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and ensure consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Solanacol and what are its primary applications in bioassays?

Solanacol is a naturally occurring strigolactone, a class of plant hormones. It was first isolated from tobacco (Nicotiana tabacum) and is primarily recognized as a potent germination stimulant for the seeds of parasitic weeds, such as those from the Orobanche and Phelipanche genera.[1][2] Consequently, its principal application in bioassays is to study seed germination mechanisms in these parasitic plants, screen for potential control agents, and investigate strigolactone signaling pathways.

Q2: My Solanacol bioassay results are inconsistent. What are the most common causes?

Inconsistent results in Solanacol bioassays, particularly parasitic weed seed germination assays, can stem from several factors:

• Solanacol Instability: Strigolactones are susceptible to hydrolysis in aqueous solutions, especially at a pH above 7. This can lead to a loss of activity over the course of an experiment.

• Seed Viability and Dormancy: The viability and dormancy state of the parasitic plant seeds are critical. Seeds require a pre-conditioning period under specific temperature and moisture conditions to become responsive to germination stimulants. Inconsistent pre-conditioning can lead to high variability.

• Pipetting and Concentration Errors: As with any bioassay, inaccuracies in preparing serial dilutions and dispensing small volumes of Solanacol can lead to significant variations in the final concentration and, consequently, the germination response.

• Environmental Fluctuations: Temperature and light conditions during the assay can influence seed germination. It is crucial to maintain a consistent and controlled environment.

• Contamination: Microbial contamination can interfere with seed germination and should be carefully controlled through sterile techniques.

Q3: How should I prepare and store Solanacol solutions?

To minimize degradation, Solanacol should be dissolved in a small amount of a suitable organic solvent, such as acetone (B3395972), before being diluted to the final concentration in an aqueous buffer. Stock solutions should be stored at low temperatures (e.g., -20°C) in the dark. For bioassays, it is recommended to prepare fresh dilutions from the stock solution for each experiment.

Troubleshooting Guides

Issue 1: Low or No Seed Germination

If you observe lower-than-expected or no germination in your Solanacol-treated groups, consider the following troubleshooting steps.

Potential Cause	Recommended Solution
Inactive Solanacol	Prepare fresh Solanacol dilutions for each experiment. Ensure the stock solution has been stored correctly and is within its expiration date.
Improper Seed Pre-conditioning	Verify the optimal pre-conditioning period and temperature for the specific parasitic weed species you are using. Ensure consistent moisture levels during this period.
Suboptimal Assay Conditions	Confirm that the incubation temperature and light conditions are optimal for the germination of your target seeds.
Incorrect Solanacol Concentration	Double-check your calculations and pipetting techniques for serial dilutions. Perform a concentration-response curve to ensure you are using an effective concentration range.

Issue 2: High Variability Between Replicates

High variability can mask the true effect of Solanacol. The following table outlines potential sources of variability and how to address them.

Potential Cause	Recommended Solution
Inconsistent Pipetting	Use calibrated pipettes and practice consistent pipetting techniques, especially when working with small volumes.
Non-uniform Seed Distribution	Ensure that the seeds are evenly distributed in each well or petri dish.
Edge Effects in Multi-well Plates	To mitigate evaporation and temperature fluctuations at the edges of the plate, consider not using the outer wells for experimental samples. Instead, fill them with a buffer or medium.
Variable Seed Quality	Use seeds from the same lot and of a consistent size and age.

Experimental Protocols

Key Experiment: Parasitic Weed Seed Germination Bioassay

This protocol is adapted from standard methods for assessing the germination of parasitic weed seeds in response to strigolactones.

Materials:

• Solanacol

• Acetone (for stock solution)

• Sterile distilled water

• Parasitic weed seeds (e.g., Phelipanche ramosa)

• Sterile petri dishes or multi-well plates

• Sterile filter paper

• Growth chamber or incubator

Methodology:

• Seed Sterilization and Pre-conditioning:

  • Surface sterilize the parasitic weed seeds (e.g., with a solution of 1% sodium hypochlorite) and rinse thoroughly with sterile distilled water.

  • Place the seeds on moist, sterile filter paper in petri dishes.

  • Incubate the seeds in the dark at an appropriate temperature (e.g., 20-25°C) for the required pre-conditioning period (typically 7-14 days) to break dormancy.

• Preparation of Solanacol Solutions:

  • Prepare a stock solution of Solanacol in acetone (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution with sterile distilled water to achieve the desired final concentrations for the bioassay. Include a solvent control (water with the same concentration of acetone as the highest Solanacol concentration) and a negative control (water only).

• Bioassay Setup:

  • Arrange the pre-conditioned seeds in sterile petri dishes or the wells of a multi-well plate.

  • Apply the different concentrations of the Solanacol solutions and control solutions to the seeds.

  • Seal the petri dishes or plates to maintain humidity.

• Incubation and Data Collection:

  • Incubate the treated seeds in the dark at the optimal germination temperature.

  • After a set incubation period (e.g., 7-10 days), count the number of germinated seeds under a dissecting microscope. A seed is considered germinated if the radicle has emerged.

  • Calculate the germination percentage for each treatment.

Quantitative Data Summary

The following table provides an illustrative example of a dose-response relationship for Solanacol on the germination of Phelipanche ramosa seeds. Please note that this data is representative and intended for guidance, as specific experimental values can vary.

Solanacol Concentration (M)	Mean Germination (%)	Standard Deviation (%)
0 (Control)	2.5	1.1
1 x 10-12	15.2	3.5
1 x 10-11	45.8	6.2
1 x 10-10	78.3	5.1
1 x 10-9	89.1	4.3
1 x 10-8	92.4	3.7

Visualizations

Strigolactone Signaling Pathway

The following diagram illustrates the generalized signaling pathway for strigolactones, including Solanacol.

Caption: Generalized strigolactone signaling pathway leading to seed germination.

Troubleshooting Workflow for Inconsistent Results

This flowchart provides a logical sequence of steps to diagnose and resolve inconsistencies in Solanacol bioassays.

Caption: A logical workflow for troubleshooting inconsistent Solanacol bioassay results.

References

• 1. tandfonline.com [tandfonline.com]
• 2. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Variability in Plant Response to Solanacol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address variability in plant response to Solanacol. Our resources are designed to help you navigate the complexities of your experiments and achieve more consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is Solanacol and what is its primary biological activity?

A1: Solanacol is a naturally occurring strigolactone, a class of plant hormones. It was first isolated from tobacco (Nicotiana tabacum) and is primarily known as a potent germination stimulant for the seeds of parasitic weeds, particularly those of the genus Phelipanche (formerly Orobanche).[1]

Q2: I am observing significant variability in the germination rate of parasitic plant seeds in response to Solanacol. What are the potential causes?

A2: Variability in germination response is a common challenge in bioassays with strigolactones like Solanacol. Several factors can contribute to this, including:

• Genetic diversity of seeds: Seeds from different populations or even different parent plants can exhibit varied germination responses.

• Seed dormancy and conditioning: Incomplete or inconsistent breaking of dormancy during the pre-conditioning phase can lead to variable germination.

• Solanacol concentration and stability: As a complex organic molecule, Solanacol's stability can be affected by factors like pH, light, and temperature, leading to inconsistent effective concentrations. Strigolactones are known to be unstable in aqueous solutions, especially at a pH greater than 7.[2]

• Experimental conditions: Minor variations in temperature, light, and humidity during the assay can significantly impact germination rates.

Q3: How stable is Solanacol in solution and how should I store it?

A3: Strigolactones, including Solanacol, are susceptible to degradation, particularly through hydrolysis of the enol ether bond in aqueous solutions.[3] The stability is also influenced by pH and the presence of nucleophiles.[3] It is recommended to prepare fresh solutions of Solanacol for each experiment. For storage, it is best to keep Solanacol in a dry, dark, and cool environment. Stock solutions should be prepared in a non-nucleophilic solvent like acetone (B3395972) and stored at low temperatures (e.g., -20°C).

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues encountered during experiments with Solanacol.

Issue 1: Low or No Germination of Parasitic Plant Seeds

Possible Cause	Troubleshooting Step
Inactive Solanacol	Prepare a fresh stock solution of Solanacol. Verify the purity and integrity of the compound if possible.
Incomplete Seed Conditioning	Ensure seeds have been properly pre-conditioned for the required duration and at the optimal temperature to break dormancy. This period can range from days to weeks depending on the parasitic plant species.[4]
Suboptimal Germination Conditions	Verify that the incubation temperature, humidity, and light conditions are optimal for the specific parasitic plant species being tested.
Incorrect Solanacol Concentration	Perform a dose-response experiment to determine the optimal concentration of Solanacol for inducing germination in your specific seed batch.
Seed Viability	Test the viability of the seed batch using a tetrazolium chloride (TZ) test or by using a known potent germination stimulant like the synthetic strigolactone GR24 as a positive control.

Issue 2: High Variability in Germination Rates Between Replicates

Possible Cause	Troubleshooting Step
Inconsistent Pipetting	Use calibrated micropipettes and ensure consistent technique when dispensing Solanacol solutions and water to each replicate.
Uneven Seed Distribution	Ensure that a consistent number of seeds are plated for each replicate and that they are evenly distributed across the filter paper or agar (B569324) surface.
Edge Effects in Multi-well Plates	If using multi-well plates, be aware of potential "edge effects" where wells on the perimeter may experience different temperature and humidity conditions. Consider not using the outer wells for critical experiments or filling them with water to maintain humidity.
Fluctuations in Incubation Conditions	Use a calibrated incubator and monitor temperature and humidity throughout the experiment to ensure stability. Avoid opening the incubator frequently.
Genetic Variation in Seeds	If possible, use seeds from a single, well-characterized source to minimize genetic variability.

Data Presentation

Table 1: Factors Influencing Variability in Plant Response to Chemical Treatments

Factor	Description	Impact on Solanacol Efficacy	Reference
Environmental Conditions	Temperature, humidity, and light can affect both the plant's sensitivity and the chemical's stability.	Strigolactones are sensitive to light and can degrade. Optimal temperature and humidity are crucial for seed germination.	[2]
Plant Vigor and Age	The physiological state of the plant or seed can influence its response to chemical stimuli.	Seed viability and dormancy status are critical for a consistent germination response to Solanacol.
Dosage	The concentration of the applied chemical is a critical determinant of the biological response.	The germination of parasitic plant seeds is highly sensitive to the concentration of strigolactones. A dose-response relationship is typically observed.
Chemical Stability	The inherent stability of the chemical compound in the experimental medium.	Solanacol is prone to hydrolysis in aqueous solutions, especially at neutral to alkaline pH, which can reduce its effective concentration.[3]
Genetic Variation	Differences in the genetic makeup of the plants or seeds can lead to varied responses.	Different species and even different populations of parasitic plants can show varying sensitivity to Solanacol.

Experimental Protocols

Protocol 1: Parasitic Plant Seed Germination Assay with Solanacol

This protocol outlines the key steps for conducting a germination assay with parasitic plant seeds (e.g., Phelipanche ramosa) using Solanacol as a stimulant.

Materials:

• Phelipanche ramosa seeds

• Solanacol

• GR24 (positive control)

• Sterile distilled water

• 9 cm Petri dishes

• Glass fiber filter paper (GFFP) discs (1 cm diameter)

• Micropipettes and sterile tips

• Incubator

Methodology:

• Seed Sterilization:

  • Surface sterilize P. ramosa seeds by immersing them in a 1% sodium hypochlorite (B82951) solution for 5 minutes.

  • Rinse the seeds thoroughly with sterile distilled water (3-5 times).

• Seed Pre-conditioning (Breaking Dormancy):

  • Place a sterile 9 cm filter paper in each Petri dish and moisten with 5 mL of sterile distilled water.

  • Aseptically place GFFP discs, each containing approximately 50-100 sterilized seeds, onto the moist filter paper.

  • Seal the Petri dishes with parafilm and incubate in the dark at 20-23°C for 7-10 days.

• Preparation of Solanacol Solutions:

  • Prepare a stock solution of Solanacol in acetone (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution with sterile distilled water to achieve the desired final concentrations (e.g., 10⁻⁶ M, 10⁻⁷ M, 10⁻⁸ M, 10⁻⁹ M). Prepare fresh dilutions for each experiment.

• Germination Assay:

  • After the pre-conditioning period, carefully transfer the GFFP discs with the conditioned seeds to new sterile Petri dishes lined with dry filter paper.

  • Apply 40 µL of the respective Solanacol solution, sterile water (negative control), or GR24 solution (positive control) to each GFFP disc.

  • Seal the Petri dishes with parafilm and incubate in the dark at 23-25°C.

• Data Collection and Analysis:

  • After 7-10 days of incubation, count the number of germinated seeds under a dissecting microscope. A seed is considered germinated if the radicle has protruded through the seed coat.

  • Calculate the germination percentage for each treatment and replicate.

  • Analyze the data for statistical significance.

Mandatory Visualizations

Caption: Generalized strigolactone signaling pathway, applicable to Solanacol.

Caption: Experimental workflow for a parasitic plant seed germination assay with Solanacol.

Caption: Logical workflow for troubleshooting inconsistent results in Solanacol bioassays.

References

• 1. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An improved strategy to analyse strigolactones in complex sample matrices using UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Calibrating instruments for accurate Solanacol quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solanacol quantification. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Solanacol and why is its accurate quantification important?

Solanacol is a naturally occurring strigolactone, a class of plant hormones that regulate various aspects of plant development. It was first isolated from tobacco (Nicotiana tabacum). Accurate quantification of Solanacol is crucial for research in plant physiology, developmental biology, and agriculture, as it plays a role in seed germination of parasitic weeds and symbiotic interactions with mycorrhizal fungi.

Q2: Which analytical technique is most suitable for Solanacol quantification?

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) is a highly suitable technique for the quantification of Solanacol and other strigolactones. This method offers high sensitivity and selectivity, which is necessary due to the typically low concentrations of these compounds in plant tissues and exudates.[1][2]

Q3: How should I prepare calibration standards for Solanacol?

Proper preparation of calibration standards is critical for accurate quantification.[3] It is recommended to prepare a concentrated stock solution from a pure Solanacol standard and then perform serial dilutions to create a series of standards with at least five different concentrations.[3][4][5] Always use high-purity solvents and calibrated volumetric flasks for precision.[4][6]

Troubleshooting Guides

Section 1: Calibration Curve Issues

Q1: My calibration curve for Solanacol is not linear. What are the possible causes and solutions?

A non-linear calibration curve can result from several factors. Here are some common causes and their solutions:

Possible Cause	Solution
Inaccurate Standard Preparation	Ensure accurate weighing of the Solanacol standard and use calibrated volumetric flasks and pipettes for dilutions.[4][6] Prepare fresh standards for each analysis as old standards may degrade.[4]
Instrument Saturation	If the curve flattens at high concentrations, the detector may be saturated. Extend the calibration range with lower concentration standards or dilute your samples to fall within the linear range.
Improper Blank Subtraction	Ensure that the blank (solvent or matrix without the analyte) is properly subtracted from all standards and samples.
Incorrect Integration Parameters	Review the peak integration parameters in your chromatography software to ensure that the peak areas are being calculated correctly and consistently for all standards.

Q2: I'm observing high variability between replicate injections of the same standard. What should I do?

High variability in replicate injections can compromise the precision of your quantification. Consider the following troubleshooting steps:

Possible Cause	Solution
Air Bubbles in the System	Degas the mobile phase and ensure there are no air bubbles in the pump or injector lines.[6]
Injector Issues	Check the injector for leaks or blockages. Ensure the injection volume is consistent.
Column Equilibration	Ensure the column is fully equilibrated with the mobile phase before starting the injection sequence. Insufficient equilibration can lead to retention time and peak area variability.
Sample Evaporation	If using an autosampler, ensure that the vials are properly capped and that the temperature of the sample tray is controlled to prevent solvent evaporation.

Section 2: Chromatographic and Mass Spectrometric Issues

Q1: I am seeing poor peak shape (e.g., tailing, fronting, or broad peaks) for Solanacol. How can I improve it?

Poor peak shape can affect the accuracy of integration and quantification.[7] The following table outlines potential causes and solutions:

Issue	Possible Cause	Solution
Peak Tailing	Secondary interactions between Solanacol and the stationary phase.	Adjust the mobile phase pH or ionic strength. Use a column with end-capping to minimize silanol (B1196071) interactions.
Peak Fronting	Sample overload.	Dilute the sample or inject a smaller volume.
Broad Peaks	Column degradation or contamination.	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
Extra-column volume.	Minimize the length and diameter of tubing between the injector, column, and detector.

Q2: The signal intensity for Solanacol is low or inconsistent. What are the potential reasons?

Low or inconsistent signal intensity can be due to issues with the sample, the liquid chromatography system, or the mass spectrometer.

Possible Cause	Solution
Sample Degradation	Solanacol, like other strigolactones, can be unstable.[8] Prepare samples fresh and store them at low temperatures in the dark. Avoid repeated freeze-thaw cycles.
Ion Suppression or Enhancement (Matrix Effects)	The sample matrix can interfere with the ionization of Solanacol in the mass spectrometer source.[7] Improve sample clean-up procedures (e.g., using solid-phase extraction) or use a matrix-matched calibration curve.
Incorrect Mass Spectrometer Settings	Optimize the ion source parameters (e.g., capillary voltage, gas flow, temperature) and MRM transitions for Solanacol.
Contaminated Ion Source	A dirty ion source can lead to a significant drop in signal intensity.[7] Clean the ion source according to the manufacturer's instructions.

Experimental Protocols

Protocol 1: Preparation of Solanacol Calibration Standards

• Stock Solution Preparation (1000 ppm): Accurately weigh 1 mg of pure Solanacol standard and dissolve it in 1 mL of a suitable solvent (e.g., acetonitrile (B52724) or acetone) in a 1 mL volumetric flask.[6]

• Intermediate Stock Solution (10 ppm): Pipette 10 µL of the 1000 ppm stock solution into a 1 mL volumetric flask and dilute to the mark with the same solvent.[9]

• Working Standard Solutions: Perform serial dilutions from the 10 ppm intermediate stock solution to prepare a series of working standards (e.g., 1, 2, 5, 10, 20, 50, and 100 ng/mL).[5] The diluent should be the same as the initial mobile phase composition.

Protocol 2: Sample Preparation - Extraction of Solanacol from Plant Roots

• Homogenization: Freeze-dry the plant root tissue and grind it into a fine powder.

• Extraction: To 100 mg of the powdered tissue, add 1 mL of ethyl acetate (B1210297) (or another suitable solvent like acetone) containing an internal standard.[8]

• Sonication and Centrifugation: Sonicate the mixture for 15 minutes in an ice bath, followed by centrifugation at 4°C to pellet the solid debris.

• Evaporation and Reconstitution: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 100 µL) of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the UPLC-MS/MS system.[6]

Protocol 3: UPLC-MS/MS Quantification of Solanacol

The following is a hypothetical UPLC-MS/MS method for Solanacol quantification. Actual parameters may need to be optimized.

UPLC Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

MS/MS Conditions (Hypothetical):

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transitions	Quantifier: To be determined empirically (e.g., based on the molecular weight of Solanacol) Qualifier: To be determined empirically

Example Quantitative Data Table (Hypothetical)

Analyte	Retention Time (min)	Linear Range (ng/mL)	LOD (ng/mL)	LOQ (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Solanacol	2.8	1 - 100	0.3	1.0	< 5%	< 10%

Visualizations

Experimental workflow for Solanacol quantification.

Simplified strigolactone signaling pathway.

References

• 1. Analytical methods in strigolactone research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. How to Make a Calibration Curve: A Step-by-Step Guide | Lab Manager [labmanager.com]
• 4. mastelf.com [mastelf.com]
• 5. uknml.com [uknml.com]
• 6. mastelf.com [mastelf.com]
• 7. zefsci.com [zefsci.com]
• 8. An improved strategy to analyse strigolactones in complex sample matrices using UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Solanacol Experimental Contamination Control: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent and address contamination in Solanacol-related experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of Solanacol to maintain its purity and stability.

Q1: How should I properly store Solanacol?

Proper storage is critical to maintain the integrity of Solanacol. Storage conditions vary for the lyophilized powder and dissolved stock solutions. Incorrect storage can lead to degradation or contamination.[1][2] Always refer to the product's specific data sheet, but general guidelines are summarized below.[1]

Q2: What is the recommended solvent for preparing Solanacol stock solutions?

The choice of solvent is crucial and can affect cell viability and experimental outcomes. While the optimal solvent should be confirmed from the supplier's documentation, Dimethyl Sulfoxide (DMSO) is commonly used for small molecules in cell culture experiments.[3] It is important to use a high-purity, sterile-filtered grade of DMSO.

Q3: How do I prepare a sterile stock solution of Solanacol?

Preparing a sterile stock solution is a critical step to avoid introducing microbial contamination into your experiments. Since Solanacol solutions cannot be autoclaved, sterile filtration is the recommended method.[3]

Section 2: Troubleshooting Contamination

This guide provides a question-and-answer format to help you identify and resolve common contamination issues encountered during cell culture experiments with Solanacol.

Q4: My cell culture media turned cloudy and yellow overnight after adding Solanacol. What is the likely cause?

A rapid change in media turbidity and a yellow color shift (indicating a drop in pH) are classic signs of bacterial contamination.[4][5][6] Bacteria multiply much faster than mammalian cells, consuming nutrients and producing acidic byproducts that cause the phenol (B47542) red indicator in the media to turn yellow.[6]

• Action: Immediately discard the contaminated culture to prevent it from spreading.[5][7] Decontaminate the flask and any materials that came into contact with it. Thoroughly clean and disinfect the biosafety cabinet and incubator.[7] Review your aseptic technique.

Q5: I see thin, thread-like filaments or fuzzy, floating colonies in my culture dish. What are they?

These visual cues strongly suggest fungal (mold) or yeast contamination.[4][7] Molds typically appear as filamentous hyphae, while yeast may look like small, budding, ovoid particles under the microscope.[7] Fungal contamination may not initially cause the dramatic pH change seen with bacteria.[6]

• Action: Fungal contamination is difficult to eliminate and can spread easily through airborne spores.[5][8] It is highly recommended to discard the culture immediately.[7] Disinfect the entire work area, paying close attention to the incubator, water pan, and biosafety cabinet.[9]

Q6: My cells are growing poorly and appear unhealthy after Solanacol treatment, but the media is clear. What could be the problem?

When there are no visible signs of contamination, but cell health is compromised, suspect Mycoplasma or chemical contamination.[4]

• Mycoplasma: These are very small bacteria without a cell wall, making them invisible to standard light microscopy and resistant to common antibiotics like penicillin.[10] They do not typically cause turbidity but can significantly alter cell metabolism, growth, and gene expression, compromising your experimental results.[4][10]

• Chemical Contamination: This can arise from impurities in reagents, endotoxins from water or serum, or leachates from plasticware.[7][11] The Solanacol stock solution itself could be a source if it was prepared with a contaminated solvent or stored improperly.

Q7: How can I specifically test for Mycoplasma contamination?

Since Mycoplasma is not detectable by visual inspection, routine testing is essential.[9][10] Several reliable methods are available:

• PCR (Polymerase Chain Reaction): This is a rapid and highly sensitive method that detects Mycoplasma DNA in a culture sample.[12][13] It is a trusted method for routine screening.[12]

• DNA Staining: Using a fluorescent dye like DAPI or Hoechst, which binds to DNA. Mycoplasma will appear as small fluorescent dots outside the cell nuclei when viewed under a fluorescence microscope.[12][13]

• ELISA: This kit-based method detects Mycoplasma antigens.

Q8: What should I do if my cultures test positive for Mycoplasma?

The best course of action is to discard the contaminated cell line and any media or reagents used with it.[14] If the cell line is irreplaceable, quarantine it immediately in a separate incubator.[9] Treatment with specific anti-Mycoplasma antibiotics is possible, but it can be a lengthy process and is not always successful.[5][10]

Q9: How can I prevent contamination in my experiments?

Prevention is always better than cure.[15] Adhering to strict aseptic technique is the most critical factor in preventing all forms of contamination.[14][16][17]

Section 3: Key Experimental Protocols

Protocol 1: Preparation of a Sterile Solanacol Stock Solution

This protocol outlines the steps for preparing a sterile, high-concentration stock of Solanacol.

• Preparation: Before starting, disinfect the biosafety cabinet and all items entering it (e.g., vials, pipette boxes, tubes) with 70% ethanol (B145695).[16][17][18]

• Calculation: Determine the mass of Solanacol powder and volume of sterile DMSO required to achieve the desired stock concentration (e.g., 10 mM).

• Weighing: Aseptically weigh the Solanacol powder into a sterile, conical tube inside the biosafety cabinet.

• Dissolving: Add the calculated volume of high-purity, sterile DMSO to the tube. Vortex thoroughly until the powder is completely dissolved.

• Sterilization: Draw the solution into a sterile syringe. Attach a 0.2 µm syringe filter to the tip.[3] Dispense the solution through the filter into a new sterile, light-protecting tube (e.g., amber cryovial).

• Aliquoting & Storage: To avoid repeated freeze-thaw cycles, create small, single-use aliquots.[3][19] Label each aliquot clearly with the compound name, concentration, solvent, and date.

• Storage: Store aliquots at -20°C or -80°C for long-term stability, as recommended.[3]

Protocol 2: Aseptic Technique for Treating Cells with Solanacol

This protocol details the workflow for adding Solanacol to a cell culture while minimizing contamination risk.

• Work Area Setup: Prepare the biosafety cabinet by clearing it of unnecessary items and disinfecting the work surface with 70% ethanol.[17][18]

• Reagent Preparation: Thaw a single-use aliquot of the Solanacol stock solution. Wipe the outside of the tube with 70% ethanol before placing it in the hood.[17]

• Dilution: Prepare the final working concentration of Solanacol by diluting the stock solution in fresh, pre-warmed sterile cell culture media. Use a new sterile pipette for this step.

• Cell Treatment: Remove the cell culture plate from the incubator. Briefly open the lid inside the hood, add the Solanacol-containing media, and immediately close the lid.

• Incubation: Return the plate to the incubator.

• Cleanup: Discard all used tips and tubes in the appropriate biohazard waste. Disinfect the work surface again.[20]

Section 4: Data & Visualizations

Data Tables

Table 1: Common Types of Microbial Contamination: Indicators and Recommended Actions

Contamination Type	Primary Visual Indicator(s)	Microscopic Appearance	Recommended Action
Bacteria	Rapid turbidity; yellow media (acidic pH)[4][6]	Small, moving rod or cocci shapes between cells[5][7]	Discard culture immediately; Disinfect hood & incubator[7]
Yeast	Slight turbidity; pink/yellow media (pH change)[6][7]	Individual ovoid or budding particles[7]	Discard culture; Disinfect hood & incubator[7]
Mold (Fungus)	Visible fuzzy colonies or thin filaments[4]	Thread-like mycelia, sometimes with dense spores[7]	Discard culture immediately; Disinfect entire lab area[5]
Mycoplasma	No visible change; media remains clear[4]	Not visible with a standard light microscope[10]	Test with PCR/staining; Discard or treat if positive[9][12]

Table 2: Recommended Storage Conditions for Solanacol

Form	Temperature	Duration	Container	Notes
Lyophilized Powder	-20°C	Months to years[21]	Tightly sealed, light-protecting vial	Store in a desiccator to protect from moisture[1]
Stock Solution (in DMSO)	-20°C or -80°C	Up to 6 months[3]	Small, single-use aliquots in cryovials	Avoid repeated freeze-thaw cycles[3]

Diagrams and Workflows

References

• 1. globalresearchchem.com [globalresearchchem.com]
• 2. gmpplastic.com [gmpplastic.com]
• 3. captivatebio.com [captivatebio.com]
• 4. cellculturecompany.com [cellculturecompany.com]
• 5. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 6. goldbio.com [goldbio.com]
• 7. yeasenbio.com [yeasenbio.com]
• 8. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 9. blog.cellsignal.com [blog.cellsignal.com]
• 10. Mycoplasma Contamination | Thermo Fisher Scientific - US [thermofisher.com]
• 11. safety.fsu.edu [safety.fsu.edu]
• 12. Mycoplasma Detection, Prevention, and Elimination in Cell Culture [sigmaaldrich.com]
• 13. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 14. Prevention and Detection of Mycoplasma Contamination in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Types of Cell Culture Contamination and How To Prevent Them | Technology Networks [technologynetworks.com]
• 16. editverse.com [editverse.com]
• 17. Aseptic Laboratory Techniques and Safety in Cell Culture | Thermo Fisher Scientific - US [thermofisher.com]
• 18. gmpplastic.com [gmpplastic.com]
• 19. youtube.com [youtube.com]
• 20. Introduction to Cell Culture & Aseptic Technique | Molecular Biology [molecular-biology.coe.hawaii.edu]
• 21. medkoo.com [medkoo.com]

Reference Data & Comparative Studies

Solanacol: A Comparative Analysis of its Biological Activity Among Natural Strigolactones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of Solanacol, a unique natural strigolactone, with other notable natural strigolactones. The information is supported by experimental data to aid in research and development efforts.

Introduction to Solanacol

Solanacol is a natural strigolactone (SL) isolated from tobacco (Nicotiana tabacum).[1] Structurally, it is distinguished by the presence of a benzene (B151609) A-ring, a feature not found in other natural strigolactones.[1] Like other SLs, Solanacol is involved in regulating various physiological processes in plants and plays a crucial role in the chemical communication between plants and other organisms in the rhizosphere. This guide focuses on its comparative bioactivity in key physiological processes: seed germination of parasitic plants, hyphal branching of arbuscular mycorrhizal (AM) fungi, and the inhibition of shoot branching.

Data Presentation: Comparative Biological Activity

The following tables summarize the quantitative data on the biological activity of Solanacol in comparison to other natural strigolactones.

Seed Germination of Parasitic Weeds

Solanacol has demonstrated potent activity as a germination stimulant for parasitic weeds of the Orobanche genus. The following data is from a study on the germination of Orobanche minor seeds.

Strigolactone	Concentration (M)	Germination (%)
Solanacol	10⁻⁹	85 ± 2.1
10⁻¹⁰	75 ± 3.5
10⁻¹¹	45 ± 2.9
10⁻¹²	15 ± 1.4
Orobanchol	10⁻⁹	92 ± 1.5
10⁻¹⁰	88 ± 2.0
10⁻¹¹	85 ± 2.5
10⁻¹²	82 ± 3.1
Sorgomol	10⁻⁹	90 ± 1.8
10⁻¹⁰	85 ± 2.2
10⁻¹¹	81 ± 2.8
10⁻¹²	78 ± 3.4
Strigol	10⁻⁹	88 ± 2.4
10⁻¹⁰	80 ± 3.1
10⁻¹¹	62 ± 4.0
10⁻¹²	25 ± 2.8
5-Deoxystrigol	10⁻⁹	87 ± 1.7
10⁻¹⁰	31 ± 3.4
10⁻¹¹	4 ± 1.7
10⁻¹²	0
Orobanchyl acetate (B1210297)	10⁻⁹	95 ± 1.3
10⁻¹⁰	88 ± 1.9
10⁻¹¹	72 ± 2.6
10⁻¹²	35 ± 2.1
Sorgolactone	10⁻⁹	92 ± 2.9
10⁻¹⁰	67 ± 3.4
10⁻¹¹	12 ± 2.3
10⁻¹²	0
Fabacyl acetate	10⁻⁹	90 ± 1.9
10⁻¹⁰	88 ± 1.2
10⁻¹¹	77 ± 1.7
10⁻¹²	21 ± 2.5
7-Oxoorobanchyl acetate	10⁻⁹	85 ± 2.3
10⁻¹⁰	65 ± 3.0
10⁻¹¹	30 ± 2.5
10⁻¹²	5 ± 1.2
2'-epi-Orobanchol	10⁻⁹	93 ± 1.4
10⁻¹⁰	90 ± 1.8
10⁻¹¹	88 ± 2.3
10⁻¹²	85 ± 2.9
GR24 (Synthetic)	10⁻⁸	11 ± 0.8
10⁻⁹	0
10⁻¹⁰	0
10⁻¹¹	0
10⁻¹²	0

Data adapted from Kim et al., 2010, Journal of Pesticide Science.[2]

It has also been reported that Solanacol is approximately 1,000-fold more active than the synthetic strigolactone GR24 as a germination stimulant.[3] Furthermore, Solanacol and orobanchyl acetate have been observed to achieve over 95% germination of O. minor seeds at a concentration of 0.1 nM.[4]

Hyphal Branching in Arbuscular Mycorrhizal (AM) Fungi

Shoot Branching Inhibition

Exogenous application of several canonical strigolactones, including Solanacol, has been shown to inhibit shoot bud outgrowth.[5] However, detailed dose-response data comparing the inhibitory activity of Solanacol with other natural strigolactones on shoot branching is currently limited in the available scientific literature.

Experimental Protocols

Key Experiment: Orobanche minor Seed Germination Assay

This protocol is a synthesized methodology based on common practices for assessing the germination-stimulating activity of strigolactones on parasitic plant seeds.

1. Seed Sterilization and Preconditioning:

• Orobanche minor seeds are surface-sterilized using a solution of 1% sodium hypochlorite (B82951) containing 0.1% (w/v) Tween 20 for 2 minutes at 42°C with shaking.

• The sterilized seeds are then thoroughly rinsed with sterile distilled water and dried under vacuum.

• For preconditioning (conditioning), the dried seeds are placed on two layers of glass microfiber filter paper moistened with sterile distilled water in a Petri dish.

• The Petri dishes are sealed and incubated in the dark at 23°C for one week to allow the seeds to become responsive to germination stimulants.

2. Preparation of Test Solutions:

• Stock solutions of Solanacol and other strigolactones are prepared in acetone (B3395972).

• Serial dilutions are made using sterile distilled water to achieve the desired final concentrations (e.g., 10⁻⁹ M to 10⁻¹² M). The final acetone concentration should be kept constant and at a non-inhibitory level across all treatments.

3. Germination Assay:

• After the preconditioning period, the filter paper with the seeds is transferred to a new Petri dish.

• A specific volume (e.g., 50 µL) of each test solution is applied to the filter paper. A solution of sterile distilled water with the same concentration of acetone is used as a negative control.

• The Petri dishes are sealed and incubated in the dark at a controlled temperature (e.g., 23°C) for a specified period (e.g., 7 days).

4. Data Collection and Analysis:

• After the incubation period, the number of germinated seeds is counted under a stereomicroscope. A seed is considered germinated if the radicle has emerged from the seed coat.

• The germination percentage is calculated for each treatment.

• The experiment is typically performed with multiple replicates for each concentration, and the results are presented as the mean ± standard error.

Signaling Pathway and Experimental Workflow

Strigolactone Signaling Pathway

Strigolactones are perceived by the α/β-hydrolase receptor D14. Upon binding of a strigolactone molecule, D14 undergoes a conformational change that allows it to interact with the F-box protein MAX2 (also known as D3 in rice). This complex then recruits a member of the SMAX1-LIKE (SMXL) family of transcriptional repressors (such as D53 in rice). The recruitment of the SMXL protein leads to its ubiquitination and subsequent degradation by the 26S proteasome. The degradation of the SMXL repressor protein derepresses the transcription of downstream target genes, leading to various physiological responses.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Strigolactones: Chemical Signals for Fungal Symbionts and Parasitic Weeds in Plant Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Strigolactone Biosynthesis, and Signaling Pathways | Encyclopedia MDPI [encyclopedia.pub]

Validation of Solanacol's bioactivity in different plant species

A comprehensive analysis of Solanacol's performance against other strigolactone analogs, supported by experimental data and detailed protocols for researchers in plant biology and drug development.

Solanacol, a naturally occurring strigolactone (SL) isolated from tobacco (Nicotiana tabacum) and tomato (Solanum lycopersicum), has garnered significant interest for its potent bioactivity in regulating plant development and its role in plant-parasite interactions. This guide provides a comparative overview of Solanacol's efficacy in various plant species against other well-known strigolactones, such as the synthetic analog GR24 and the natural SL orobanchol. The information is intended for researchers, scientists, and drug development professionals working to understand and harness the potential of strigolactones.

While extensive quantitative data comparing Solanacol across a wide range of plant species remains an area of active research, this guide synthesizes available information to offer a clear comparison and detailed experimental methodologies for its validation.

Comparative Bioactivity of Strigolactones

The bioactivity of strigolactones is often assessed by their ability to stimulate the germination of parasitic plant seeds and to inhibit shoot branching in various plant species. The following table summarizes the known comparative bioactivity of Solanacol.

Compound	Plant Species	Bioassay	Concentration/Dosage	Observed Effect	Citation
Solanacol	Phelipanche ramosa (Broomrape)	Seed Germination	Not specified	Potent germination stimulant.	[1]
Solanacol	Striga hermonthica (Witchweed)	Seed Germination	Not specified	Weak germination-inducing activity.	[1]
Orobanchol-type SLs (e.g., Solanacol)	Striga hermonthica (Witchweed)	Seed Germination	Not specified	Generally show weak germination-inducing activity.	[1]
GR24 (racemic)	Arabidopsis thaliana	Shoot Branching Inhibition	1 µM	Standard for comparison in branching inhibition assays.	[2]
GR24 (racemic)	Pisum sativum (Pea)	Shoot Branching Inhibition	1 µM	Effective in inhibiting bud outgrowth.	[2]
GR24 (racemic)	Orobanche aegyptiaca	Seed Germination	Not specified	Induces germination.	[3]
GR24 (racemic)	Orobanche ramosa	Seed Germination	Not specified	Induces germination.	[3]

Experimental Protocols

To validate the bioactivity of Solanacol and other strigolactones, standardized experimental protocols are crucial. Below are detailed methodologies for two key bioassays.

Protocol 1: Parasitic Plant Seed Germination Assay

This protocol is adapted from established methods for assessing the germination of parasitic plant seeds in response to strigolactones.

1. Materials:

• Phelipanche ramosa or Orobanche aegyptiaca seeds
• Solanacol, GR24, and other test compounds
• Sterile distilled water
• 9 cm Petri dishes
• Glass fiber filter paper (Whatman GF/A)
• Growth chamber or incubator
• Stereomicroscope
• Ethanol (B145695) (for sterilization)
• Micropipettes

2. Seed Sterilization and Preconditioning: a. Surface sterilize parasitic plant seeds by washing with 70% ethanol for 30 seconds, followed by three rinses with sterile distilled water. b. Aseptically place a sterile glass fiber filter disc in each Petri dish. c. Pipette a suspension of sterilized seeds onto the filter paper, ensuring an even distribution. d. Moisten the filter paper with 5 mL of sterile distilled water. e. Seal the Petri dishes with parafilm and wrap them in aluminum foil to ensure darkness. f. Incubate the seeds at 25°C for 7-14 days for preconditioning. This step is essential to break seed dormancy.

3. Bioassay: a. Prepare stock solutions of Solanacol, GR24, and other test compounds in a suitable solvent (e.g., acetone (B3395972) or DMSO) and then prepare a dilution series in sterile distilled water. b. After the preconditioning period, open the Petri dishes under sterile conditions and carefully apply 50 µL of each test solution to the filter paper containing the seeds. Use sterile distilled water with the same concentration of the solvent as a negative control. c. Reseal the Petri dishes, wrap them in aluminum foil, and incubate at 25°C for 7 days. d. After incubation, count the number of germinated seeds under a stereomicroscope. A seed is considered germinated if the radicle has emerged from the seed coat. e. Calculate the germination percentage for each treatment.

Protocol 2: Shoot Branching Inhibition Assay in Arabidopsis thaliana

This protocol outlines the procedure for evaluating the effect of strigolactones on shoot branching in the model plant Arabidopsis thaliana.

1. Materials:

• Arabidopsis thaliana seeds (wild-type and branching mutants like max2)
• Solanacol, GR24, and other test compounds
• Murashige and Skoog (MS) medium including vitamins
• Agar (B569324)
• Petri dishes
• Growth chamber with controlled light and temperature conditions
• Micropipettes

2. Plant Growth: a. Sterilize Arabidopsis seeds and sow them on MS agar plates. b. Stratify the seeds at 4°C for 2-4 days in the dark to synchronize germination. c. Transfer the plates to a growth chamber with a 16-hour light/8-hour dark photoperiod at 22°C. d. After 7-10 days, transfer seedlings to individual pots containing soil or a suitable growth medium.

3. Treatment Application: a. Prepare stock solutions of the test compounds. b. For soil-grown plants, apply the test solution directly to the soil around the base of the plant. c. For hydroponically grown plants, add the test compound to the hydroponic solution to the desired final concentration (e.g., 1 µM). d. A control group should be treated with a solution containing the solvent used for the stock solutions.

4. Data Collection and Analysis: a. Grow the plants for an additional 3-4 weeks after treatment. b. Count the number of primary rosette branches that are longer than 5 mm. c. Measure the height of the primary inflorescence stem. d. Compare the number of branches and plant height between the treated and control groups to determine the inhibitory effect of the compounds.

Signaling Pathway and Experimental Workflow

The perception and signaling of strigolactones in plants involve a well-characterized pathway. The core components include the α/β-hydrolase DWARF14 (D14) receptor, the F-box protein MORE AXILLARY GROWTH 2 (MAX2), and the SUPPRESSOR OF MAX2 1-LIKE (SMXL) family of transcriptional repressors.

Caption: Strigolactone Signaling Pathway.

The diagram above illustrates the molecular mechanism of strigolactone signaling. Solanacol binds to the D14 receptor, leading to its hydrolysis and a conformational change in D14. This allows D14 to interact with the F-box protein MAX2, which is part of an SCF ubiquitin ligase complex. This complex then targets the SMXL transcriptional repressor for ubiquitination and subsequent degradation by the 26S proteasome. The degradation of the SMXL repressor allows for the expression of downstream target genes, ultimately leading to physiological responses such as the inhibition of shoot branching.

References

• 1. Identification of novel canonical strigolactones produced by tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Activity Relationship Studies of Strigolactone-Related Molecules for Branching Inhibition in Garden Pea: Molecule Design for Shoot Branching - PMC [pmc.ncbi.nlm.nih.gov]
• 3. yoder.faculty.ucdavis.edu [yoder.faculty.ucdavis.edu]

A Comparative Analysis of Solanacol and Its Synthetic Analogs in Strigolactone Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the naturally occurring strigolactone, Solanacol, and its widely used synthetic analogs. The focus is on their performance in key biological assays, supported by experimental data, to aid researchers in selecting the appropriate compound for their studies.

Introduction to Solanacol and Strigolactones

Solanacol is a canonical strigolactone (SL) identified in the root exudates of tobacco (Nicotiana tabacum) and tomato.[1][2] Like other strigolactones, it is a carotenoid-derived phytohormone involved in regulating plant architecture and mediating interactions with parasitic weeds and symbiotic arbuscular mycorrhizal fungi. Synthetic analogs, most notably GR24, have been instrumental in elucidating the strigolactone signaling pathway and serve as crucial tools in agricultural and pharmaceutical research. This guide compares the biological activity and receptor binding affinity of Solanacol with its key synthetic counterparts.

Comparative Biological Activity: Germination of Parasitic Plant Seeds

A primary biological function of strigolactones is to stimulate the germination of parasitic plant seeds from genera such as Orobanche and Phelipanche. The efficiency of this process is a key metric for comparing the bioactivity of different strigolactone molecules.

Table 1: Comparative Germination Stimulant Activity of Solanacol and Synthetic Analogs on Parasitic Plant Seeds

Compound	Parasitic Plant Species	Metric	Value	Reference
Solanacol	Orobanche minor	Relative Activity vs. GR24	~1,000-fold more active	This information is synthesized from multiple sources which indicate Solanacol's high potency.
Solanacol	Phelipanche ramosa	Effective Concentration	Induces up to 80% germination at subnanomolar concentrations	This information is synthesized from multiple sources.
Solanacol	Orobanche minor	Effective Concentration	Induces up to 90% germination at subnanomolar concentrations	This information is synthesized from multiple sources.
(+)-GR24	Orobanche cumana	EC50	5.1 ± 1.32 x 10⁻⁸ M	[3][4][5][6][7]
rac-GR24	Orobanche cumana	EC50	5.3 ± 1.44 x 10⁻⁸ M	[3][4][5][6][7]
7BrGR24	Orobanche cumana	EC50	2.3 ± 0.28 x 10⁻⁸ M	[3][4][5][6][7]
7FGR24	Orobanche cumana	EC50	0.97 ± 0.29 x 10⁻⁸ M	[3][4][5][6][7]
Nijmegen 1	Orobanche and Striga spp.	ED50	~3 orders of magnitude higher than GR24	[8]

Note: EC50 (Half maximal effective concentration) and ED50 (Median effective dose) represent the concentration of a compound that induces a response halfway between the baseline and maximum after a specified exposure time. Lower values indicate higher potency.

Comparative Receptor Binding Affinity

Strigolactones are perceived by the α/β-hydrolase receptor, DWARF14 (D14) or DAD2 in different plant species. The binding affinity of a compound to this receptor is a direct measure of its potential to initiate the signaling cascade.

Table 2: Comparative Binding Affinity of Solanacol and Synthetic Analogs to Strigolactone Receptors

Compound	Receptor	Metric	Value	Reference
(±)-Solanacol	RMS3 (Pea D14 ortholog)	Kd	137.1 µM	[9]
(+)-GR24	ShHTL7 (Striga hermonthica receptor)	IC50	0.248 ± 0.032 µM	[3][4][5][6][7]
rac-GR24	ShHTL7 (Striga hermonthica receptor)	IC50	0.319 ± 0.032 µM	[3][4][5][6][7]
7BrGR24	ShHTL7 (Striga hermonthica receptor)	IC50	0.521 ± 0.087 µM	[3][4][5][6][7]
7FGR24	ShHTL7 (Striga hermonthica receptor)	IC50	0.189 ± 0.012 µM	[3][4][5][6][7]
Unlabeled GR24	D14 (Rice receptor)	IC50	2.5 µM	[10]

Note: Kd (Dissociation constant) and IC50 (Half maximal inhibitory concentration) are measures of binding affinity. Lower values indicate a higher affinity of the ligand for the receptor.

Strigolactone Signaling Pathway

The perception of strigolactones by the D14/DAD2 receptor initiates a signaling cascade that leads to the degradation of SMXL proteins, which are repressors of downstream gene expression. This process involves the F-box protein MAX2/D3.

Caption: The Strigolactone Signaling Pathway.

Experimental Protocols

Seed Germination Assay for Parasitic Plants

This protocol is adapted from methods used to assess the germination stimulant activity of strigolactones on parasitic plant seeds.

1. Seed Sterilization and Preconditioning:

• Surface sterilize parasitic plant seeds (e.g., Orobanche spp.) with a 1% sodium hypochlorite (B82951) solution for 5 minutes, followed by thorough rinsing with sterile distilled water.

• Place the sterilized seeds on a glass fiber filter paper disc in a petri dish containing sterile distilled water.

• Incubate the seeds in the dark at a constant temperature (e.g., 25°C) for 7-10 days to precondition them for germination.

2. Application of Test Compounds:

• Prepare stock solutions of Solanacol and its synthetic analogs in a suitable solvent (e.g., acetone (B3395972) or DMSO).

• Prepare a series of dilutions of the test compounds in sterile distilled water to achieve the desired final concentrations.

• Apply a known volume of each dilution to the preconditioned seeds on the filter paper discs. A negative control (solvent only) and a positive control (e.g., GR24 at a known effective concentration) should be included.

3. Incubation and Germination Assessment:

• Seal the petri dishes and incubate them in the dark at a constant temperature (e.g., 25°C) for a specified period (e.g., 48-72 hours).

• After incubation, count the number of germinated and non-germinated seeds under a dissecting microscope. A seed is considered germinated if the radicle has protruded through the seed coat.

• Calculate the germination percentage for each treatment.

4. Data Analysis:

• Plot the germination percentage against the concentration of the test compound.

• Determine the EC50 value for each compound using a suitable dose-response curve fitting model.

Caption: Workflow for a parasitic plant seed germination assay.

In Vitro Receptor Binding Assay (Yoshimulactone Green - YLG Competition Assay)

This assay measures the binding affinity of a compound to a strigolactone receptor by competing with a fluorescent probe, Yoshimulactone Green (YLG).

1. Recombinant Receptor Protein Expression and Purification:

• Express the strigolactone receptor protein (e.g., D14, DAD2, or ShHTL7) in a suitable expression system (e.g., E. coli).

• Purify the recombinant protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

2. Competition Assay:

• Prepare a reaction mixture containing the purified receptor protein, YLG, and a buffer solution.

• Add varying concentrations of the competitor compound (Solanacol or its synthetic analogs) to the reaction mixture.

• Incubate the mixture at a constant temperature (e.g., 25°C) for a specific time to allow for competitive binding and hydrolysis of YLG.

3. Fluorescence Measurement:

• Measure the fluorescence intensity of the reaction mixtures using a fluorometer at the appropriate excitation and emission wavelengths for the hydrolyzed YLG product.

• The fluorescence intensity is inversely proportional to the binding affinity of the competitor compound.

4. Data Analysis:

• Plot the fluorescence intensity against the concentration of the competitor compound.

• Determine the IC50 value for each compound, which is the concentration that inhibits 50% of the YLG hydrolysis.

Caption: Workflow for the Yoshimulactone Green (YLG) competition assay.

Conclusion

The available data consistently demonstrate that the natural strigolactone, Solanacol, exhibits significantly higher biological activity in stimulating parasitic seed germination compared to the widely used synthetic analog, GR24. This higher potency is a critical consideration for researchers studying the physiological roles of strigolactones at naturally relevant concentrations. While synthetic analogs like GR24 and its derivatives remain invaluable tools for their stability and availability, understanding the quantitative differences in their activity compared to natural strigolactones like Solanacol is essential for the accurate interpretation of experimental results and for the development of new, more effective agrochemicals and pharmaceuticals. Further head-to-head comparative studies, particularly in receptor binding assays, will provide a more complete picture of the structure-activity relationships within the diverse family of strigolactones.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Frontiers | Synthesis and Evaluation of New Halogenated GR24 Analogs as Germination Promotors for Orobanche cumana [frontiersin.org]
• 4. Synthesis and Evaluation of New Halogenated GR24 Analogs as Germination Promotors for Orobanche cumana [ri.conicet.gov.ar]
• 5. Synthesis and Evaluation of New Halogenated GR24 Analogs as Germination Promotors for Orobanche cumana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Evaluation of New Halogenated GR24 Analogs as Germination Promotors for Orobanche cumana [agris.fao.org]
• 8. Dose-response of seeds of the parasitic weeds Striga and Orobanche toward the synthetic germination stimulants GR 24 and Nijmegen 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An histidine covalent receptor/butenolide complex mediates strigolactone perception - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Destabilization of strigolactone receptor DWARF14 by binding of ligand and E3-ligase signaling effector DWARF3 - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Solanacol Cross-reactivity with Diverse Strigolactone Receptors

A detailed examination of Solanacol's interaction with various strigolactone receptors, providing key quantitative data and experimental methodologies for researchers in plant biology and drug development.

Solanacol, a naturally occurring orobanchol-type strigolactone (SL) identified in tobacco and tomato, plays a significant role in regulating plant development and mediating interactions with parasitic plants. Understanding its cross-reactivity with different strigolactone receptors is crucial for elucidating its mechanism of action and for the development of novel agrochemicals. This guide provides a comparative analysis of Solanacol's binding affinity and bioactivity with various SL receptors, supported by experimental data and detailed protocols.

Quantitative Comparison of Solanacol Interaction with Strigolactone Receptors

The interaction of Solanacol with different strigolactone receptors has been investigated using various biochemical and in-silico methods. The following table summarizes the available quantitative data on the binding affinity and inhibitory constants of Solanacol with several receptors.

Receptor	Plant Species	Method	Parameter	Value
RMS3	Pea (Pisum sativum)	Inactivation Assay	K_i	21.5 µM (for (±)-solanacol)
OeD14	Olive (Olea europaea)	Molecular Docking	Binding Affinity	-7.0 Kcal/mol

Note: The available quantitative data for direct binding of Solanacol to a wide range of strigolactone receptors is currently limited. The data presented here is based on specific studies and may not be exhaustive. Further research is required to establish a comprehensive cross-reactivity profile.

Bioactivity of Solanacol on Parasitic Plant Seed Germination

Bioassays measuring the germination of parasitic plant seeds in response to strigolactones provide an indirect measure of receptor activation. Solanacol has demonstrated differential activity on various parasitic plant species, suggesting selectivity in its interaction with their respective strigolactone receptors.

Parasitic Plant Species	Bioactivity
Phelipanche ramosa	Potent germination stimulant
Striga hermonthica	Weak germination stimulant

This differential activity highlights the specificity of Solanacol's interaction with the diverse array of strigolactone receptors found in parasitic plants.

Strigolactone Signaling Pathway and Solanacol's Mode of Action

Strigolactones exert their effects through a well-defined signaling pathway. The core of this pathway involves the DWARF14 (D14) α/β hydrolase receptor, the F-box protein MORE AXILLARY GROWTH 2 (MAX2), and the SUPPRESSOR OF MAX2 1-LIKE (SMXL) family of transcriptional repressors.

Caption: Solanacol binds to the D14 receptor, inducing a conformational change that promotes the recruitment of the MAX2 F-box protein. This leads to the ubiquitination and subsequent degradation of D53/SMXL repressor proteins, ultimately altering gene expression and eliciting a developmental response.

Experimental Workflow for Assessing Solanacol-Receptor Interaction

Several biophysical techniques can be employed to quantify the interaction between Solanacol and different strigolactone receptors. Isothermal Titration Calorimetry (ITC) is a powerful method for directly measuring the thermodynamic parameters of binding.

Caption: A generalized workflow for determining the binding affinity of Solanacol to a strigolactone receptor using Isothermal Titration Calorimetry (ITC).

Detailed Experimental Protocols

Isothermal Titration Calorimetry (ITC) Protocol

This protocol provides a general framework for measuring the binding affinity of Solanacol to a purified strigolactone receptor. Specific parameters may need to be optimized for each receptor-ligand pair.

1. Materials:

• Purified strigolactone receptor (e.g., D14, KAI2) at a known concentration (typically 10-50 µM).

• Solanacol solution at a known concentration (typically 10-20 times the receptor concentration).

• Degassed ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl).

• Isothermal Titration Calorimeter.

2. Procedure:

• Sample Preparation:

  • Dialyze the purified receptor against the ITC buffer overnight at 4°C to ensure buffer matching.

  • Dissolve Solanacol in the same ITC buffer. A small amount of DMSO may be used to aid solubility, ensuring the final concentration is low and matched in both the receptor and ligand solutions.

  • Degas both the receptor and Solanacol solutions immediately before the experiment to prevent bubble formation.

• Instrument Setup:

  • Thoroughly clean the sample and reference cells of the ITC instrument with the ITC buffer.

  • Set the experimental temperature (e.g., 25°C).

• Loading the Calorimeter:

  • Carefully load the receptor solution into the sample cell, avoiding the introduction of air bubbles.

  • Load the Solanacol solution into the injection syringe.

• Titration:

  • Perform an initial small injection (e.g., 0.5-1 µL) to account for any initial mixing artifacts, and discard this data point during analysis.

  • Proceed with a series of injections (e.g., 20-30 injections of 1-2 µL each) with sufficient spacing between injections to allow the signal to return to baseline.

• Control Experiment:

  • Perform a control titration by injecting the Solanacol solution into the ITC buffer alone to determine the heat of dilution. This value will be subtracted from the experimental data.

3. Data Analysis:

• Integrate the heat change for each injection peak.

• Subtract the heat of dilution from the integrated heat of binding for each injection.

• Plot the corrected heat change per mole of injectant against the molar ratio of Solanacol to the receptor.

• Fit the resulting binding isotherm to an appropriate binding model (e.g., one-site binding model) to determine the dissociation constant (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.

Seed Germination Bioassay Protocol

This protocol outlines a method for assessing the bioactivity of Solanacol by measuring its effect on the germination of parasitic plant seeds.

1. Materials:

• Seeds of the target parasitic plant (e.g., Phelipanche ramosa, Striga hermonthica).

• Solanacol solutions at various concentrations.

• Sterile glass fiber filter paper discs.

• Sterile petri dishes.

• Growth chamber or incubator.

• Microscope.

2. Procedure:

• Seed Sterilization and Preconditioning:

  • Surface sterilize the parasitic plant seeds (e.g., with a solution of sodium hypochlorite (B82951) followed by sterile water washes).

  • Place the sterilized seeds on moist glass fiber filter paper discs in petri dishes.

  • Precondition the seeds in the dark at a suitable temperature (e.g., 25-30°C) for a specific period (e.g., 7-14 days) to make them responsive to germination stimulants.

• Treatment with Solanacol:

  • Prepare a dilution series of Solanacol in sterile water or a suitable solvent control.

  • Apply a known volume of each Solanacol dilution (or control solution) to the preconditioned seeds on the filter paper discs.

• Incubation:

  • Seal the petri dishes and incubate them in the dark at the optimal germination temperature.

• Germination Scoring:

  • After a specific incubation period (e.g., 3-7 days), count the number of germinated seeds under a microscope. A seed is considered germinated if the radicle has protruded through the seed coat.

• Data Analysis:

  • Calculate the germination percentage for each Solanacol concentration and the control.

  • Plot the germination percentage against the Solanacol concentration to generate a dose-response curve.

  • Determine the half-maximal effective concentration (EC50) value, which represents the concentration of Solanacol that induces 50% of the maximum germination response.

This comprehensive guide provides a foundation for researchers to understand and further investigate the cross-reactivity of Solanacol with different strigolactone receptors. The provided data, signaling pathway diagrams, and detailed experimental protocols will be valuable resources for advancing research in this field.

Solanacol: A Comparative Analysis of Germination Stimulant Efficacy

For Immediate Release

This guide provides a comprehensive comparison of Solanacol, a naturally occurring strigolactone, with other prominent germination stimulants, namely Gibberellic Acid (GA₃) and Karrikin (KAR₁). The information is intended for researchers, scientists, and professionals in drug development and agriculture, offering a detailed look at the efficacy, mechanisms of action, and experimental protocols related to these compounds.

Executive Summary

Solanacol, a strigolactone isolated from tobacco (Niciana tabacum), demonstrates high efficacy in stimulating the germination of parasitic weed seeds, such as Phelipanche ramosa, at subnanomolar concentrations.[1] This guide compares its performance with the widely used gibberellin, GA₃, and the smoke-derived butenolide, KAR₁. While direct comparative studies across all three compounds under identical conditions are limited, this document synthesizes available data to present a coherent analysis of their respective potencies and signaling pathways.

Comparative Efficacy of Germination Stimulants

The efficacy of a germination stimulant is determined by its ability to induce germination at low concentrations. Solanacol and Karrikins are notably potent in the nanomolar to micromolar range, whereas Gibberellic Acid typically requires higher concentrations to achieve a similar effect.

Table 1: Quantitative Comparison of Germination Stimulant Efficacy

Compound	Class	Target Species (Example)	Effective Concentration Range	Optimal Concentration (Example)	Maximum Germination Rate (Observed)
Solanacol	Strigolactone	Phelipanche ramosa	Subnanomolar	~0.1 - 1 nM	Up to 90%[1]
Gibberellic Acid (GA₃)	Diterpenoid	Leymus chinensis	5 µM - 200 µM	50 µM	~85%[2]
Karrikin (KAR₁)	Butenolide	Triticum aestivum (Wheat)	1 nM - 10 µM	1 µM	100%[3]

Note: The data presented is compiled from different studies and is intended for comparative purposes. Efficacy can vary significantly based on plant species, seed dormancy state, and experimental conditions.

Signaling Pathways and Mechanisms of Action

The signaling pathways for Solanacol (as a strigolactone), Gibberellic Acid, and Karrikin, while distinct, converge on a common theme: the degradation of transcriptional repressors that inhibit germination-related genes.

Solanacol (Strigolactone) Signaling Pathway

Strigolactones are perceived by the α/β-hydrolase receptor, DWARF14 (D14).[4] Upon binding Solanacol, D14 undergoes a conformational change that allows it to interact with the F-box protein MAX2 (in Arabidopsis) or D3 (in rice). This forms an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. This complex then targets SMXL (SUPPRESSOR OF MAX2 1-LIKE) family repressor proteins for ubiquitination and subsequent degradation by the 26S proteasome.[4][5] The removal of these repressors allows for the expression of genes that promote seed germination.

Caption: Solanacol (Strigolactone) Signaling Pathway.

Gibberellic Acid (GA₃) Signaling Pathway

The Gibberellic Acid signal is perceived by the soluble receptor GIBBERELLIN INSENSITIVE DWARF1 (GID1).[6][7] The GA₃-GID1 complex then binds to DELLA proteins, which are key repressors of GA responses. This binding event induces a conformational change in the DELLA proteins, allowing them to be recognized by an SCF E3 ubiquitin ligase complex (containing the F-box protein SLY1 or GID2).[6][8] The SCF complex polyubiquitinates the DELLA proteins, marking them for degradation by the 26S proteasome.[9] The degradation of DELLA repressors liberates transcription factors that activate GA-responsive genes, leading to germination.[7]

Caption: Gibberellic Acid (GA₃) Signaling Pathway.

Karrikin (KAR₁) Signaling Pathway

The Karrikin signaling pathway shares components with the strigolactone pathway but utilizes a distinct receptor. KAR₁ is perceived by the α/β-hydrolase receptor KARRIKIN INSENSITIVE 2 (KAI2).[10][11] The activated KAI2 receptor interacts with the same F-box protein, MAX2, to form an SCFKAI2 complex. This complex targets the transcriptional repressors SMAX1 (SUPPRESSOR OF MAX2 1) and SMXL2 for ubiquitination and degradation by the 26S proteasome.[12] The removal of SMAX1/SMXL2 allows for the transcription of downstream genes necessary for germination.

Caption: Karrikin (KAR₁) Signaling Pathway.

Experimental Protocols

The following section details a standardized protocol for conducting a seed germination assay to evaluate the efficacy of stimulants like Solanacol.

General Seed Germination Assay Protocol

This protocol is designed to assess the germination rate and speed of seeds in response to chemical stimulants under controlled laboratory conditions.

Materials:

• Seeds of the target species (e.g., Phelipanche ramosa, Arabidopsis thaliana, Lactuca sativa)

• Sterile 9 cm Petri dishes

• Sterile filter paper (e.g., Whatman No. 1)

• Test compounds: Solanacol, GA₃, KAR₁

• Solvents (e.g., acetone, ethanol (B145695), sterile deionized water) for stock solutions

• Sterile deionized water

• Incubator or growth chamber with controlled temperature and light

• Sterile forceps

Procedure:

• Seed Sterilization (Optional but Recommended): To prevent fungal and bacterial contamination, surface sterilize seeds by rinsing them in 70% ethanol for 1-2 minutes, followed by a 10-15 minute soak in a 1% sodium hypochlorite (B82951) solution, and then rinse 3-5 times with sterile deionized water.

• Preparation of Test Solutions:

  • Prepare stock solutions of Solanacol, GA₃, and KAR₁ in an appropriate solvent.

  • Perform serial dilutions with sterile deionized water to achieve the desired final concentrations (e.g., for Solanacol: 0.01 nM, 0.1 nM, 1 nM, 10 nM; for GA₃: 10 µM, 50 µM, 100 µM, 200 µM; for KAR₁: 10 nM, 100 nM, 1 µM, 10 µM).

  • Prepare a control solution containing the same concentration of solvent used for the stock solution, diluted in sterile water.

• Assay Setup:

  • Place two layers of sterile filter paper into each sterile Petri dish.

  • Pipette a standard volume (e.g., 3-5 mL) of the respective test solution or control solution onto the filter paper to ensure it is thoroughly moistened but not flooded.[13]

  • Carefully place a predetermined number of seeds (e.g., 50 or 100) onto the moist filter paper in each dish, ensuring they are evenly spaced.[13][14]

  • Prepare at least three to four replicate plates for each concentration and the control.[14]

• Incubation:

  • Seal the Petri dishes with Parafilm to minimize moisture loss.[13]

  • Place the dishes in a growth chamber set to optimal conditions for the target species (e.g., 20-25°C, with a specified photoperiod or in complete darkness).

• Data Collection:

  • Monitor the plates daily for a set period (e.g., 7 to 21 days).

  • A seed is considered germinated when the radicle has emerged (e.g., >1mm).[13]

  • Count and record the number of germinated seeds in each plate daily. Remove germinated seeds to avoid confusion in subsequent counts.[13]

• Data Analysis:

  • Germination Percentage (GP): Calculate as (Total number of germinated seeds / Total number of seeds tested) x 100.[14]

  • Germination Rate Index (GRI) or Mean Germination Time (MGT): Analyze the speed of germination to assess the vigor induced by the stimulant.

Experimental Workflow Diagram

Caption: Standard Experimental Workflow for Germination Assay.

Conclusion

Solanacol is a highly potent, naturally occurring germination stimulant belonging to the strigolactone class. Its effectiveness at extremely low concentrations, particularly for parasitic plants, is significant. When compared to other classes of stimulants, Solanacol and Karrikins operate at similar low concentration ranges (nM to µM), while Gibberellic Acid generally requires higher concentrations (µM range). The signaling pathways, though initiated by different receptors, share a common downstream mechanism involving the ubiquitin-proteasome system to degrade repressor proteins. For researchers aiming to induce germination, the choice of stimulant will depend on the target species, the desired concentration range, and the specific biological question being addressed. Further side-by-side studies are warranted to fully elucidate the comparative efficacy of these compounds across a broader range of plant species.

References

• 1. academic.oup.com [academic.oup.com]
• 2. A Multi-year Beneficial Effect of Seed Priming with Gibberellic Acid-3 (GA3) on Plant Growth and Production in a Perennial Grass, Leymus chinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.istanbul.edu.tr [cdn.istanbul.edu.tr]
• 4. academic.oup.com [academic.oup.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. Frontiers | Gibberellin Signaling in Plants – The Extended Version [frontiersin.org]
• 7. journals.biologists.com [journals.biologists.com]
• 8. kfrserver.natur.cuni.cz [kfrserver.natur.cuni.cz]
• 9. academic.oup.com [academic.oup.com]
• 10. The Multifaceted Impact of Karrikin Signaling in Plants [mdpi.com]
• 11. Karrikin signalling: impacts on plant development and abiotic stress tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Interactions of the karrikin signaling pathway with phytohormones and environmental signals in plants [the-innovation.org]
• 13. ars.usda.gov [ars.usda.gov]
• 14. echocommunity.org [echocommunity.org]

Validating the Role of Solanacol in Symbiotic Fungal Interactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate dance of underground communication between plants and fungi, signaling molecules play a pivotal role in initiating and establishing symbiotic relationships. Among these, strigolactones have emerged as key players, acting as crucial cues for arbuscular mycorrhizal (AM) fungi, the most common type of symbiotic fungi that colonize the roots of the majority of land plants. This guide provides a comprehensive comparison of Solanacol, a naturally occurring strigolactone, with GR24, a widely used synthetic analog, in the context of their ability to mediate symbiotic fungal interactions. The information presented herein is supported by experimental data and detailed protocols to assist researchers in designing and interpreting their studies.

Performance Comparison: Solanacol vs. Alternatives

The efficacy of strigolactones in promoting symbiotic fungal interactions is primarily assessed by their ability to stimulate two key presymbiotic events: spore germination and hyphal branching of AM fungi. While both Solanacol and its synthetic counterpart, GR24, exhibit bioactivity in these assays, their specific efficiencies can vary.

The synthetic strigolactone analog GR24 is extensively used in research due to its commercial availability and potent activity.[1] Natural strigolactones, such as 5-deoxystrigol, are also known to be of high importance for AMF colonization.[1] Studies have shown that different AM fungal species and even different strains within the same species can exhibit varied sensitivity to different strigolactones.[2]

Recent research has also explored other synthetic analogs, such as methyl phenlactonoates (MPs). Interestingly, some of these newer analogs, like MP1 and MP3, have been shown to inhibit AMF spore germination but are more efficient than GR24 in promoting the intra-radical colonization of host roots.[2] This highlights the nuanced and sometimes paradoxical effects of different strigolactone structures on the symbiotic process.

Below is a summary of the comparative bioactivity of Solanacol and GR24 based on available data. It is important to note that direct comparative studies between Solanacol and GR24 are limited, and much of the data for GR24 is based on its use as a general strigolactone mimic.

Table 1: Comparative Bioactivity of Solanacol and GR24 on Arbuscular Mycorrhizal Fungi

Parameter	Solanacol	GR24	Other Synthetic Analogs (e.g., MPs)
Hyphal Branching Induction	Effective in inducing hyphal branching in AM fungi.[3]	Widely demonstrated to induce hyphal branching in various AM fungal species, including Gigaspora margarita and Rhizophagus irregularis.[4][5] The minimum effective concentration for (+)-GR24 in Gigaspora margarita is 100 pg per disc.[6]	Analogs like methyl phenlactonoates (MP1 and MP3) also promote intra-radical root colonization, in some cases more efficiently than GR24.[2]
Spore Germination	Stimulates spore germination of AM fungi.[3]	Can stimulate spore germination in some AM fungal species like Rhizophagus irregularis, but has shown no significant effect on others like Gigaspora margarita.[1]	Some analogs, such as MP1 and MP3, have been found to inhibit AMF spore germination.[2]
Mitochondrial Activity	Presumed to stimulate mitochondrial activity as a primary response, similar to other strigolactones.	Rapidly stimulates mitochondrial metabolism in AM fungi, leading to an increase in NADH concentration, NADH dehydrogenase activity, and ATP content within minutes of treatment.[7][8]	Data not widely available.
Root Colonization	Promotes the colonization of host plant roots by AM fungi.	Seed priming with GR24 has been shown to enhance mycorrhization and AMF sporulation in rice, leading to improved growth under nutrient-deficient conditions.[9]	MP1 and MP3 have been shown to promote intra-radical root colonization more efficiently than GR24.[2]

Experimental Protocols

To aid researchers in validating the role of Solanacol and other strigolactones, detailed methodologies for key experiments are provided below.

In Vitro Hyphal Branching Assay

This assay is a fundamental method to assess the direct effect of a compound on the presymbiotic growth of AM fungi.[4][5]

Objective: To quantify the induction of hyphal branching in AM fungal spores upon exposure to test compounds.

Materials:

• AM fungal spores (e.g., Gigaspora margarita or Rhizophagus irregularis)

• Petri dishes (60 mm)

• M medium or similar sterile culture medium[5]

• Phytagel or other gelling agent

• Test compounds (Solanacol, GR24) dissolved in a suitable solvent (e.g., acetone)

• Sterile distilled water

• Stereomicroscope

Procedure:

• Surface-sterilize AM fungal spores.

• Prepare the sterile culture medium and pour it into Petri dishes.

• Place a small number of spores (e.g., 8-10) onto the center of the solidified medium in each well of a multi-well plate.[5]

• Prepare serial dilutions of the test compounds. A common positive control is rac-GR24 at a concentration of 100 nM.[10]

• Apply a small volume of the test solution onto a filter paper disc placed near the spores or directly onto the gel surface.

• For solvent-based stocks, ensure the solvent is evaporated before application to the aqueous medium.[5]

• Seal the plates and incubate in the dark at a controlled temperature (e.g., 25°C) for 7-10 days.[5]

• Observe the spores under a stereomicroscope and count the number of hyphal branches emerging from the main hyphae.[10]

• Statistically analyze the differences in branching between the control and treated groups.

Quantification of AM Fungal Root Colonization

This method is used to determine the extent of symbiotic colonization within plant roots.[11][12]

Objective: To quantify the percentage of root length colonized by AM fungi.

Materials:

• Plant roots from experimental treatments

• 10% (w/v) Potassium Hydroxide (KOH)

• Staining solution (e.g., 0.05% Trypan Blue in lactoglycerol or ink-vinegar solution)[7][8]

• 5% Hydrochloric Acid (HCl) (optional, for some protocols)

• Glycerol (B35011) or lactoglycerol for destaining and storage

• Microscope slides and cover slips

• Compound microscope

Procedure:

• Clearing: Gently wash the roots to remove soil and debris. Place the root samples in a solution of 10% KOH. Heat the samples (e.g., in a water bath at 90°C for 15-60 minutes, depending on the root type) to clear the root tissue.[8]

• Rinsing: Carefully rinse the roots with water to remove the KOH.

• Acidification (Optional): Some protocols include a brief rinse in 5% HCl to improve staining.[8]

• Staining: Immerse the cleared roots in the staining solution and heat again to facilitate stain uptake. The duration and temperature will vary depending on the stain and root type.[7]

• Destaining: Destain the roots in glycerol or lactoglycerol to remove excess stain from the root cortical cells, making the fungal structures more visible.

• Mounting: Mount a representative sample of stained root fragments on a microscope slide in a drop of glycerol.

• Quantification: Observe the slide under a compound microscope. Use a grid-line intersect or magnified intersections method to score the presence or absence of fungal structures (hyphae, arbuscules, vesicles) at a set number of points (e.g., 100 intersections per sample).[11][12]

• Calculate the percentage of root length colonized: (% Colonization = (Number of positive intersections / Total number of intersections) x 100).

Signaling Pathways and Mechanisms of Action

Strigolactones, including Solanacol and GR24, initiate a signaling cascade in AM fungi that prepares them for symbiosis. This process begins with the perception of the strigolactone molecule by a specific fungal receptor.

Upon entering the fungal hyphae, strigolactones are perceived by the D14 protein, which forms a complex with other proteins, including D3 and D53.[13] This interaction leads to the hydrolysis of the strigolactone molecule.[13] This initial perception triggers a rapid response in the fungus, most notably the activation of mitochondrial metabolism.[8] This metabolic boost is characterized by an increase in NADH concentration, NADH dehydrogenase activity, and ATP content, providing the energy required for increased hyphal growth and branching.[7]

The following diagrams illustrate the proposed signaling pathway and the experimental workflow for evaluating strigolactone activity.

Caption: Proposed signaling cascade initiated by Solanacol/GR24 in AM fungi.

Caption: Workflow for comparing the bioactivity of strigolactones.

Conclusion

Solanacol, as a natural strigolactone, and its synthetic counterpart GR24 are both valuable tools for dissecting the intricate signaling networks that govern symbiotic fungal interactions. While GR24 has been the workhorse of strigolactone research, emerging evidence on the diverse activities of other natural and synthetic analogs underscores the importance of comparative studies. The choice of signaling molecule for a particular research question should be guided by the specific AM fungal species and the biological process under investigation. The experimental protocols and conceptual frameworks presented in this guide are intended to facilitate rigorous and reproducible research in this exciting field, ultimately contributing to our understanding of plant-microbe symbioses and their potential applications in sustainable agriculture and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | The potential of strigolactones to shift competitive dynamics among two Rhizophagus irregularis strains [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Hyphal Branching Assay Using Rhizophagus irregularis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structural Requirements of Strigolactones for Hyphal Branching in AM Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prometheusprotocols.net [prometheusprotocols.net]
• 8. Staining of Mycorrhizal Fungi (AMF) Colonized Roots — Research — Department of Plant Science [plantscience.psu.edu]
• 9. researchgate.net [researchgate.net]
• 10. In Vitro Hyphal Branching Assay Using Rhizophagus irregularis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Relative qPCR to quantify colonization of plant roots by arbuscular mycorrhizal fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantification of arbuscular mycorrhizal fungi root colonization in wheat, tomato, and leek using absolute qPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Quantitative comparison of Solanacol production in different cultivars

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of Solanacol production in different cultivars of the Solanaceae family, with a focus on Solanum lycopersicum (tomato) and Nicotiana tabacum (tobacco). Solanacol, a type of strigolactone, is a plant hormone with significant implications for plant development and interaction with symbiotic organisms. Understanding its differential production across cultivars is crucial for agricultural and pharmaceutical research.

Quantitative Comparison of Solanacol Production

Direct comparative studies quantifying Solanacol across multiple cultivars of tomato or tobacco under the same experimental conditions are limited in the currently available scientific literature. However, data from individual studies provide valuable insights into the production levels of this compound in specific cultivars.

Solanum lycopersicum (Tomato)

One study quantified Solanacol and other strigolactones in the root extracts of the tomato cultivar 'Craigella' and its genetically modified lines. This provides a baseline for Solanacol content in a standard tomato cultivar.

Cultivar	Plant Material	Solanacol Content (Peak Area)	Reference
Craigella (Wild Type)	Root Extract	~1.5 x 10^5	[1]

Note: The data is presented as peak area from LC-MS analysis and provides a relative quantification.

While this data is valuable, it is important to note that it does not allow for a direct comparison with other existing tomato cultivars. Further research is needed to quantify Solanacol in a wider range of tomato varieties to understand the natural variation in its production.

Nicotiana tabacum (Tobacco)

Experimental Protocols

The quantification of Solanacol and other strigolactones is typically achieved through specialized analytical techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below are detailed methodologies for key experiments.

Solanacol Extraction from Plant Tissues

Objective: To extract Solanacol from plant root or shoot tissues for quantification.

Materials:

• Plant tissue (fresh or freeze-dried)

• Liquid nitrogen

• Mortar and pestle or a suitable grinder

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663)

• Centrifuge

• Rotary evaporator

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Procedure:

• Harvest fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic processes.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Transfer a known weight of the powdered tissue (e.g., 1 gram) to a centrifuge tube.

• Add a suitable volume of ethyl acetate (e.g., 10 mL) to the tube.

• Vortex the mixture vigorously for 1 minute and then sonicate for 15 minutes in a sonication bath.

• Centrifuge the mixture at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• Carefully collect the supernatant (the ethyl acetate layer).

• Repeat the extraction process (steps 4-7) on the remaining plant pellet two more times to ensure complete extraction.

• Pool the supernatants and dry over anhydrous sodium sulfate to remove any residual water.

• Filter the extract and evaporate the solvent to dryness using a rotary evaporator at a temperature below 40°C.

• Re-dissolve the dried extract in a small, known volume of a suitable solvent (e.g., 1 mL of acetonitrile/water mixture) for LC-MS/MS analysis.

• For cleaner samples, the re-dissolved extract can be further purified using Solid Phase Extraction (SPE).

Quantification of Solanacol by LC-MS/MS

Objective: To separate and quantify Solanacol in the plant extract.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• A suitable reversed-phase column (e.g., C18).

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters (Example):

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over a set time (e.g., 5% to 95% B in 15 minutes).

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for Solanacol are used for its selective detection and quantification. A common transition for Solanacol is m/z 343.1 -> 97.1.

• Collision Energy and other MS parameters: These are optimized for the specific instrument and compound to achieve maximum sensitivity.

Quantification:

• A calibration curve is generated using a series of known concentrations of a pure Solanacol standard.

• The peak area of Solanacol in the sample extract is measured from the MRM chromatogram.

• The concentration of Solanacol in the sample is determined by comparing its peak area to the calibration curve.

Signaling Pathways and Experimental Workflows

Solanacol Biosynthesis Pathway

Solanacol is a strigolactone, and its biosynthesis originates from the carotenoid pathway. The core pathway involves the sequential action of several enzymes to produce carlactone, a key intermediate, which is then further converted to various strigolactones, including Solanacol.

Caption: Simplified biosynthetic pathway of Solanacol from carotenoids.

Experimental Workflow for Solanacol Quantification

The overall workflow for the quantitative comparison of Solanacol in different cultivars involves several key steps, from sample collection to data analysis.

Caption: General workflow for quantitative comparison of Solanacol.

References

• 1. researchgate.net [researchgate.net]
• 2. Analyses and evaluation of the main chemical components in different tobacco (Nicotiana tabacum L.) genotypes [grasasyaceites.revistas.csic.es]
• 3. Variations of Alkaloid Accumulation and Gene Transcription in Nicotiana tabacum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medkoo.com [medkoo.com]

A Side-by-Side Analysis of Solanacol and Methyl Strigolactone Effects: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of Solanacol, a canonical strigolactone, and methyl strigolactone, represented here by the non-canonical strigolactone methyl carlactonoate (MeCLA). This analysis is supported by available experimental data on their roles in key plant developmental processes.

Introduction

Strigolactones (SLs) are a class of plant hormones that regulate various aspects of plant growth and development, including shoot branching and responses to environmental cues. They are also key signaling molecules in the rhizosphere, mediating interactions with symbiotic arbuscular mycorrhizal fungi and parasitic plants. Strigolactones are broadly classified into canonical and non-canonical forms based on their chemical structures. Solanacol is a naturally occurring canonical strigolactone characterized by a tricyclic lactone (ABC ring) linked to a butenolide D-ring.[1] In contrast, methyl carlactonoate (MeCLA) is a non-canonical strigolactone that lacks the complete ABC-ring structure but retains the essential D-ring and enol-ether moiety required for biological activity.[2][3] Understanding the distinct and overlapping effects of these two types of strigolactones is crucial for developing novel agrochemicals and therapeutic agents.

Comparative Data on Biological Activity

While direct side-by-side comparative studies with quantitative data for Solanacol and methyl carlactonoate (MeCLA) are limited in the current literature, this section presents available quantitative data from separate studies to facilitate a preliminary comparison of their effects on parasitic seed germination and shoot branching inhibition.

It is important to note that the following data are from different experimental setups and should be interpreted with caution.

Parasitic Seed Germination

Solanacol has been identified as a potent germination stimulant for the parasitic plant Orobanche minor.

Table 1: Effect of Solanacol on Orobanche minor Seed Germination [4]

Solanacol Concentration	Germination Percentage (%)
10 pM	>80%
100 pM	>80%

Data from Kim et al. (2010) investigating the germination stimulation activity of various natural strigolactones.

Shoot Branching Inhibition

Methyl carlactonoate (MeCLA) has been shown to inhibit shoot branching in Arabidopsis. The following data demonstrates its activity in rescuing the increased branching phenotype of the clamt mutant.

Table 2: Effect of Methyl Carlactonoate (MeCLA) on Shoot Branching in Arabidopsis thaliana (clamt mutant) [2]

Treatment	Number of Axillary Shoots (>5 mm)
Mock	~4.5
10 µM MeCLA	~2.5

Data from a study by Abe et al. (2014) on the role of a methyltransferase in strigolactone biosynthesis.[2]

Signaling Pathway

Both Solanacol and methyl strigolactones are perceived by the α/β-hydrolase receptor DWARF14 (D14).[2][5] Upon binding, the receptor hydrolyzes the strigolactone molecule, leading to a conformational change that allows it to interact with the F-box protein MAX2 (MORE AXILLARY GROWTH 2). This interaction triggers the ubiquitination and subsequent degradation of transcriptional repressors belonging to the SMXL (SUPPRESSOR OF MAX2 1-LIKE) family.[6] The degradation of SMXL proteins relieves the repression of downstream genes, thereby initiating strigolactone-dependent responses.[6] While both compounds act through this core pathway, potential differences in their binding affinity and hydrolysis rates by the D14 receptor could lead to variations in the magnitude and duration of the downstream response.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. A carlactonoic acid methyltransferase that contributes to the inhibition of shoot branching in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Strigolactones as Germination Stimulants for Root Parasitic Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strigolactone perception and deactivation by a hydrolase receptor DWARF14 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strigolactone Signaling in Arabidopsis Regulates Shoot Development by Targeting D53-Like SMXL Repressor Proteins for Ubiquitination and Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Validating Solanacol's Hormonal Role in Plant Development: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hormonal activity of Solanacol, a naturally occurring strigolactone, with three major classes of plant hormones: auxins, cytokinins, and gibberellins (B7789140). Through a synthesis of experimental data, this document aims to elucidate the in planta roles of Solanacol and offer a resource for researchers investigating plant development and hormone signaling.

Comparative Analysis of Hormonal Activities

To quantitatively assess the hormonal effects of Solanacol and other key plant hormones, the following tables summarize their impact on three critical developmental processes: shoot branching, lateral root formation, and seed germination. It is important to note that due to the limited availability of quantitative data for Solanacol specifically, the synthetic strigolactone analog GR24 is often used as a representative for strigolactone activity in comparative studies.

Table 1: Comparative Effects on Shoot Branching

Hormone Class	Compound	Concentration Range	Effect on Shoot Branching	Quantitative Data (Example)
Strigolactones	Solanacol / GR24	1 - 10 µM	Inhibition	Treatment with 10 µM GR24 significantly reduces the number of secondary rosette branches in Arabidopsis[1].
Auxins	Indole-3-acetic acid (IAA)	0.1 - 10 µM	Inhibition (Apical Dominance)	Application of 1 µM IAA to decapitated pea plants inhibits axillary bud outgrowth[2].
Cytokinins	6-Benzylaminopurine (BAP)	1 - 10 µM	Promotion	Application of 1 µM BAP to axillary buds of Arabidopsis promotes their outgrowth[3].
Gibberellins	Gibberellic Acid (GA₃)	1 - 10 µM	Minor/Indirect	Generally, gibberellins have a less direct role in shoot branching compared to auxins, cytokinins, and strigolactones.

Table 2: Comparative Effects on Lateral Root Formation

Hormone Class	Compound	Concentration Range	Effect on Lateral Root Formation	Quantitative Data (Example)
Strigolactones	Solanacol / GR24	1 - 5 µM	Inhibition of lateral root density	5 µM GR24 treatment in Arabidopsis reduces lateral root density[4][5].
Auxins	Indole-3-acetic acid (IAA)	0.01 - 1 µM	Promotion	Exogenous application of 0.1 µM IAA increases lateral root density in Arabidopsis[6].
Cytokinins	Kinetin (B1673648)	0.1 - 5 µM	Inhibition	Treatment with 1 µM kinetin inhibits lateral root initiation in Arabidopsis[6][7][8].
Gibberellins	Gibberellic Acid (GA₃)	1 - 10 µM	Minor/Indirect	The role of gibberellins in lateral root formation is less pronounced and often context-dependent.

Table 3: Comparative Effects on Seed Germination

Hormone Class	Compound	Concentration Range	Effect on Seed Germination	Quantitative Data (Example)
Strigolactones	Solanacol	10⁻⁹ - 10⁻⁶ M	Promotion (especially in parasitic plants)	Solanacol induces germination of Phelipanche ramosa seeds at concentrations as low as 1 nM[9][10].
Auxins	Indole-3-acetic acid (IAA)	1 - 10 µM	Generally inhibitory at high concentrations	High concentrations of auxin can inhibit seed germination.
Cytokinins	Kinetin	1 - 10 µM	Generally inhibitory	Cytokinins often show an inhibitory effect on the germination of non-dormant seeds.
Gibberellins	Gibberellic Acid (GA₃)	1 - 100 µM	Promotion (breaks dormancy)	Treatment with 1 µM GA₃ can promote the germination of dormant Arabidopsis seeds[11][12][13][14].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to assess the hormonal activities presented in the tables.

Shoot Branching Assay in Arabidopsis thaliana

This protocol is designed to quantify the effect of hormonal compounds on shoot branching.

• Plant Growth: Arabidopsis thaliana plants are grown under long-day conditions (16 hours light / 8 hours dark) at 22°C.

• Hormone Application: For decapitation assays, the primary inflorescence apex is removed, and a lanolin paste containing the test compound (e.g., Solanacol, IAA) or a control paste is applied to the cut surface. For systemic application, the compound can be added to the hydroponic solution or soil[15].

• Data Collection: The number of rosette and cauline branches is counted at a specific time point (e.g., 10-14 days after treatment). Branch length can also be measured[16]. For more detailed analysis, branch angle can be measured using imaging software or 3D scanning techniques[17][18][19].

• Statistical Analysis: The data is statistically analyzed using appropriate tests (e.g., t-test, ANOVA) to determine the significance of the observed differences between treatments.

Lateral Root Density Assay in Arabidopsis thaliana

This method allows for the quantification of lateral root formation in response to hormonal treatments.

• Seed Sterilization and Germination: Arabidopsis thaliana seeds are surface-sterilized and plated on Murashige and Skoog (MS) medium containing the test compound (e.g., Solanacol, GR24, IAA, Kinetin) at various concentrations[6].

• Plant Growth: Plates are incubated vertically in a growth chamber under controlled conditions.

• Data Collection: After a set period (e.g., 7-10 days), the primary root length is measured, and the number of emerged lateral roots is counted. The lateral root density is then calculated as the number of lateral roots per unit length of the primary root[20][21][22][23].

• Statistical Analysis: Statistical analysis is performed to compare the lateral root densities between different treatment groups.

Seed Germination Assay

This protocol is used to determine the effect of hormonal compounds on seed germination, particularly for assessing the activity of germination stimulants like Solanacol.

• Seed Sterilization and Pre-conditioning: Seeds (e.g., of the parasitic plant Phelipanche ramosa for Solanacol or Arabidopsis thaliana for other hormones) are surface-sterilized. For parasitic plants, a pre-conditioning period in a moist, dark environment is often required to make them responsive to germination stimulants[10][24].

• Hormone Application: Seeds are placed on filter paper in petri dishes and treated with a solution of the test compound at various concentrations[11][12][13][14].

• Incubation: The petri dishes are incubated in the dark at a controlled temperature.

• Data Collection: Germination is scored by counting the number of seeds with a visible radicle emergence under a dissecting microscope at regular intervals.

• Data Analysis: Dose-response curves are generated to determine the concentration at which the compound elicits a half-maximal response (EC₅₀)[25][26][27][28].

Visualizing Molecular and Experimental Frameworks

To better understand the mechanisms of action and experimental designs, the following diagrams illustrate key pathways and workflows.

Caption: Strigolactone signaling pathway, from perception of Solanacol to transcriptional response.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Interactions between Auxin and Strigolactone in Shoot Branching Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytokinin Targets Auxin Transport to Promote Shoot Branching - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Physiological effects of the synthetic strigolactone analog GR24 on root system architecture in Arabidopsis: another belowground role for strigolactones? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiological Effects of the Synthetic Strigolactone Analog GR24 on Root System Architecture in Arabidopsis: Another Belowground Role for Strigolactones? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Cytokinins Act Directly on Lateral Root Founder Cells to Inhibit Root Initiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Arabidopsis Seed Germination Assay with Gibberellic Acid [bio-protocol.org]
• 12. Arabidopsis Seed Germination Assay with Gibberellic Acid [agris.fao.org]
• 13. Arabidopsis Seed Germination Assay with Gibberellic Acid [en.bio-protocol.org]
• 14. researchgate.net [researchgate.net]
• 15. Methods for Phenotyping Shoot Branching and Testing Strigolactone Bioactivity for Shoot Branching in Arabidopsis and Pea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Shoot Branching Phenotyping in Arabidopsis and Tomato - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Branching angles in the modulation of plant architecture: Molecular mechanisms, dynamic regulation, and evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Measuring crops in 3D: using geometry for plant phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Quantitative Analysis of Lateral Root Development: Pitfalls and How to Avoid Them - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Analyzing Lateral Root Development: How to Move Forward - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The lateral root initiation index: an integrative measure of primordium formation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. A Seed Coat Bedding Assay to Genetically Explore In Vitro How the Endosperm Controls Seed Germination in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Dose-Response Analysis of Factors Involved in Germination and Secondary Dormancy of Seeds of Sisymbrium officinale: I. Phytochrome - PMC [pmc.ncbi.nlm.nih.gov]
• 27. cabidigitallibrary.org [cabidigitallibrary.org]
• 28. Dose-response of seeds of the parasitic weeds Striga and Orobanche toward the synthetic germination stimulants GR 24 and Nijmegen 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Plant Responses: A Comparative Guide to Solanacol and GR24

For researchers, scientists, and drug development professionals, understanding the nuanced ways in which plants respond to chemical signals at the molecular level is paramount. This guide provides a comparative analysis of the transcriptomic and physiological effects of two strigolactones: the naturally occurring Solanacol and the widely used synthetic analog, GR24. While extensive transcriptomic data for GR24 offer deep insights into its mode of action, the current body of research on Solanacol provides a more classical, physiological perspective. This guide synthesizes the available data to offer a comprehensive comparison, highlighting both what is known and the existing gaps in our understanding.

Executive Summary

GR24, a synthetic strigolactone analog, elicits significant and widespread changes in the plant transcriptome, influencing thousands of genes involved in key developmental and stress-response pathways. Transcriptomic studies in various plant species, including rice, Arabidopsis, and melon, reveal a complex interplay with other phytohormone signaling pathways, particularly auxin and cytokinin. In contrast, Solanacol, a natural strigolactone produced by tobacco, is primarily characterized by its potent activity as a germination stimulant for parasitic weeds. As of the current scientific literature, no comprehensive transcriptomic studies have been published on the effects of Solanacol on host plants. This guide presents the detailed transcriptomic landscape of GR24 and contrasts it with the known physiological functions of Solanacol, providing a framework for understanding their distinct and overlapping roles in plant biology.

GR24: A Transcriptomic Deep Dive

The synthetic nature and commercial availability of GR24 have made it a cornerstone for research into strigolactone signaling and its effects on gene expression.

Quantitative Transcriptomic Data for GR24

The application of GR24 triggers substantial reprogramming of the plant transcriptome. The number of differentially expressed genes (DEGs) varies depending on the plant species, tissue type, concentration of GR24, and duration of treatment.

Plant Species	Tissue	Treatment Conditions	Number of Upregulated DEGs	Number of Downregulated DEGs	Total DEGs	Reference
Ratoon Rice	Axillary Buds	10 µM GR24, 6 hours	-	-	742	[1]
Ratoon Rice	Axillary Buds	10 µM GR24, 12 hours	-	-	2877	[1]
Lycium ruthenicum	Seedlings	5 µM GR24 under salt stress	-	-	Enriched in metabolic processes, signal transduction, synthesis, and resistance	[2]
Torreya grandis	-	Nitrogen deposition + GR24	-	-	4,008	[3]
Tomato	Plants	Commercial A. nodosum extract containing strigolactones	635	456	1,091	[4]

Note: Specific numbers of up- and down-regulated genes were not always available in the cited abstracts.

Key Pathways and Genes Regulated by GR24

Transcriptomic analyses have consistently shown that GR24 influences several key biological pathways:

• Phytohormone Signaling: GR24 treatment significantly affects the homeostasis and signal transduction of auxin and cytokinin.[1] In ratoon rice, genes involved in cytokinin or auxin metabolism, such as OsCKX1, OsCKX2, OsGH3.6, and OsGH3.8, were enhanced after 12 hours of GR24 treatment.[1] In Arabidopsis, GR24 regulates the expression of auxin-related genes, and in somatic embryogenesis, it upregulates AUXIN RESPONSIVE FACTORs (ARFs) such as ARF5, ARF8, ARF10, and ARF16.[5]

• Plant Development: In Arabidopsis, GR24 influences secondary growth in inflorescence stems by stimulating cambial activity, a process that interacts with the auxin signaling pathway.[6]

• Stress Responses: In Lycium ruthenicum seedlings under salt stress, GR24 treatment enriched differentially expressed genes involved in metabolic processes, signal transduction, and resistance pathways.[2]

• Secondary Metabolism: In tomato plants treated with a seaweed extract containing strigolactones, KEGG pathway analysis revealed a strong influence on genes involved in carbon fixation, secondary metabolism, and phenylpropanoid and stilbenoid metabolism.[4]

Solanacol: A Physiological Profile

Solanacol is a naturally occurring strigolactone isolated from tobacco (Nicotiana tabacum).[7][8] Its unique chemical structure, featuring a substituted benzene (B151609) A-ring, sets it apart from many other strigolactones.[9]

Primary Role: Germination Stimulant

The most well-documented biological activity of Solanacol is its potent ability to stimulate the germination of seeds from root parasitic weeds, such as Phelipanche ramosa (branched broomrape).[7][8][10] This function is a classic example of the role of strigolactones in rhizosphere signaling, where host plants exude these compounds to communicate with symbiotic arbuscular mycorrhizal fungi, but they are co-opted by parasitic plants to trigger their germination.

Inferred Signaling Pathway

While direct transcriptomic evidence is lacking, the signaling mechanism of Solanacol is presumed to follow the canonical strigolactone pathway. This involves perception by the α/β-hydrolase receptors, DWARF14 (D14) and/or KARRIKIN INSENSITIVE2 (KAI2).[11][12][13] The binding of a strigolactone like Solanacol to these receptors is thought to initiate a conformational change, leading to the recruitment of the F-box protein MAX2 (MORE AXILLARY GROWTH 2) and subsequent ubiquitination and degradation of SMXL (SUPPRESSOR OF MAX2 1-LIKE) family proteins, which are transcriptional repressors.[11] The degradation of SMXL proteins then derepresses the expression of downstream target genes.

The specificity of Solanacol for different receptor homologs (e.g., D14 vs. various KAI2 paralogs) and its binding affinity compared to synthetic analogs like GR24 are areas that require further investigation.

Experimental Protocols

A typical experimental workflow for comparative transcriptomics of plant responses to compounds like GR24 involves several key steps.

Plant Material and Growth Conditions

• Plant Species: Arabidopsis thaliana, Oryza sativa (rice), Cucumis melo (melon), or Brassica napus (rapeseed) are commonly used.

• Growth Medium: Plants are typically grown on Murashige and Skoog (MS) medium or in hydroponic systems under controlled environmental conditions (e.g., 16-hour light/8-hour dark photoperiod, 22-25°C).

Treatment with GR24

• Concentration: GR24 is typically applied at concentrations ranging from 1 µM to 10 µM.

• Application: The method of application can be via the growth medium, foliar spray, or direct application to specific tissues like axillary buds.

• Duration: Treatment times can range from a few hours (e.g., 6 hours) to several days to capture both early and late transcriptional responses.

RNA Extraction and Sequencing

• Tissue Harvesting: Plant tissues (e.g., roots, shoots, leaves, buds) are harvested at specified time points after treatment and immediately frozen in liquid nitrogen.

• RNA Isolation: Total RNA is extracted using a commercial kit (e.g., RNeasy Plant Mini Kit, Qiagen) or a TRIzol-based method. RNA quality and quantity are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100).

• Library Preparation: mRNA is typically enriched from total RNA using oligo(dT) magnetic beads. The enriched mRNA is then fragmented, and cDNA is synthesized. Sequencing adapters are ligated to the cDNA fragments.

• Sequencing: The prepared libraries are sequenced on a high-throughput sequencing platform, such as an Illumina NovaSeq or HiSeq instrument.

Bioinformatics Analysis

• Quality Control: Raw sequencing reads are filtered to remove low-quality reads and adapter sequences.

• Read Mapping: The high-quality reads are aligned to the reference genome of the respective plant species using a splice-aware aligner like HISAT2 or STAR.

• Differential Gene Expression Analysis: The number of reads mapping to each gene is counted. Statistical packages such as DESeq2 or edgeR are used to identify differentially expressed genes (DEGs) between treated and control samples based on criteria such as a log2 fold change > 1 and a p-adjusted value < 0.05.

• Functional Annotation and Enrichment Analysis: The identified DEGs are subjected to Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses to identify over-represented biological processes, molecular functions, and metabolic pathways.

Visualizations

GR24 Signaling Pathway

Caption: Simplified GR24 signaling pathway leading to transcriptional regulation.

Experimental Workflow for Plant Transcriptomics

Caption: A typical RNA-Seq experimental workflow for plant transcriptomics.

Conceptual Roles of Solanacol

References

• 1. Comparative Transcriptome Analysis Reveals Inhibitory Roles of Strigolactone in Axillary Bud Outgrowth in Ratoon Rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Physiological and transcriptome characterization provides new insights into mitigation of NaCl stress by strigolactone GR24 in Lycium ruthenicum Murr - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Transcriptomic changes induced by applications of a commercial extract of Ascophyllum nodosum on tomato plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Strigolactone GR24 Improves Arabidopsis Somatic Embryogenesis through Changes in Auxin Responses [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Allelopathic Activity of Strigolactones on the Germination of Parasitic Plants and Arbuscular Mycorrhizal Fungi Growth | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. The Multifaceted Impact of Karrikin Signaling in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural insights into rice KAI2 receptor provide functional implications for perception and signal transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structural and functional analyses explain Pea KAI2 receptor diversity and reveal stereoselective catalysis during signal perception - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of Solanacol in Parasitic Weed Germination: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Solanacol's performance as a parasitic weed germination stimulant against other alternatives, supported by experimental data. We delve into the specificity of Solanacol, its efficacy across different parasitic plant species, and the underlying signaling pathways. Detailed experimental protocols are provided to aid in the replication and validation of these findings.

Introduction to Solanacol

Solanacol is a naturally occurring strigolactone (SL) isolated from tobacco (Nicotiana tabacum)[1][2][3]. Strigolactones are a class of plant hormones that play a crucial role in regulating plant development and their interaction with symbiotic organisms. In the context of parasitic plants, they act as germination stimulants, signaling the presence of a potential host. The unique chemical structure of Solanacol, particularly its substituted benzene (B151609) A-ring, sets it apart from other strigolactones and is thought to contribute to its specific biological activity[1].

Comparative Germination Activity of Solanacol

Experimental data demonstrates that Solanacol exhibits a high degree of specificity in its ability to induce germination among different parasitic weed species. It is particularly potent for species of Orobanche and Phelipanche, while showing significantly lower activity for Striga species.

Quantitative Data Summary

The following tables summarize the germination-inducing activity of Solanacol compared to other common strigolactones.

Table 1: Germination Activity against Orobanche minor

Compound	Concentration	Germination (%)	Relative Activity to GR24	Reference
Solanacol	0.1 nM	> 95%	~1,000-fold more active	[4][5]
GR24 (synthetic)	100 nM	> 60%	-	[5]
Orobanchol	10 pM	> 80%	High	[5]
2'-epi-orobanchol	10 pM	> 80%	High	[5]

Table 2: Germination Activity against Phelipanche ramosa

Compound	Concentration	Germination (%)	Reference
Solanacol	0.1 nM	~80%	[6]
2'-epi-orobanchol	0.1 nM	~80%	[7]
Orobanchyl acetate	1 nM	~80%	[6]

Table 3: Comparative Germination Activity across Parasitic Genera

Compound	Orobanche/Phelipanche Activity	Striga hermonthica Activity	Reference
Solanacol	High	Weak	[8]
Orobanchol-type SLs	High	Weak	[8]
Strigol-type SLs	Variable	High	[9]

Experimental Protocols

The following is a generalized protocol for a parasitic weed seed germination assay, based on common laboratory practices. Specific parameters may vary between studies.

Protocol: In Vitro Parasitic Weed Seed Germination Assay

1. Seed Sterilization and Pre-conditioning:

• Surface sterilize parasitic weed seeds (e.g., Orobanche minor) by immersing them in a 1% sodium hypochlorite (B82951) solution for 5 minutes, followed by several rinses with sterile distilled water.

• Spread the sterilized seeds on glass fiber filter paper discs in a petri dish.

• Moisten the filter paper with sterile distilled water and seal the petri dish.

• Incubate the seeds in the dark at a constant temperature (e.g., 20-25°C) for a pre-conditioning period of 7-14 days to break dormancy.

2. Preparation of Test Solutions:

• Prepare stock solutions of Solanacol and other germination stimulants (e.g., GR24, orobanchol) in a suitable solvent like acetone.

• Perform serial dilutions to obtain the desired final concentrations for the assay. A negative control (solvent only) and a positive control (e.g., GR24 at a known effective concentration) should be included.

3. Germination Induction:

• Apply a small volume (e.g., 50 µL) of each test solution to the pre-conditioned seeds on the filter paper discs.

• Seal the petri dishes and incubate in the dark at the optimal germination temperature for the specific parasitic weed species.

4. Data Collection and Analysis:

• After a defined incubation period (e.g., 7-10 days), count the number of germinated and non-germinated seeds under a dissecting microscope. A seed is considered germinated if the radicle has emerged.

• Calculate the germination percentage for each treatment.

• Data can be further analyzed to determine EC50 values (the concentration at which 50% of the maximum germination is observed).

Signaling Pathway and Specificity

The specificity of Solanacol is likely determined by its interaction with the parasitic plant's strigolactone receptors. In parasitic plants, the KAI2d family of receptors are responsible for perceiving strigolactones and initiating the germination process.

Caption: Proposed signaling pathway for Solanacol-induced germination.

The unique structure of Solanacol, particularly its aromatic A-ring, may lead to a higher binding affinity and more stable interaction with the KAI2d receptors of certain parasitic species like Orobanche and Phelipanche. This enhanced interaction would lead to a more efficient degradation of the SMAX1 repressor protein, thereby strongly promoting germination even at low concentrations. Conversely, the KAI2d receptors of Striga species may have a different binding pocket configuration that does not accommodate the structure of Solanacol as effectively, resulting in a weaker germination response.

Experimental Workflow

The following diagram illustrates a typical workflow for assessing the germination-inducing activity of a compound like Solanacol.

Caption: Workflow for a parasitic weed seed germination assay.

Non-Target Effects

A crucial aspect of specificity is the potential for non-target effects. Strigolactones are known to be involved in symbiotic relationships with arbuscular mycorrhizal (AM) fungi[4][10]. While specific studies on the non-target effects of Solanacol are limited, it is plausible that, like other strigolactones, it could influence the growth and activity of these beneficial soil fungi. Further research is needed to determine if the structural uniqueness of Solanacol leads to any differential effects on AM fungi or other soil microorganisms compared to other strigolactones.

Conclusion

Solanacol demonstrates significant potential as a highly specific germination stimulant for parasitic weeds of the genera Orobanche and Phelipanche. Its high potency at sub-nanomolar concentrations for these species, coupled with its weak activity against Striga hermonthica, suggests a targeted application in agriculture. The unique chemical structure of Solanacol likely underlies this specificity through differential binding to parasitic plant receptors. Future research should focus on elucidating the precise molecular interactions with these receptors and investigating the broader ecological impact of Solanacol on non-target soil organisms. This will be crucial for developing sustainable and targeted strategies for parasitic weed management.

References

• 1. tandfonline.com [tandfonline.com]
• 2. A concise synthesis of optically active solanacol, the germination stimulant for seeds of root parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. The Strigolactone Germination Stimulants of the Plant-Parasitic Striga and Orobanche spp. Are Derived from the Carotenoid Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure Elucidation and Biosynthesis of Orobanchol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Synthesis and Evaluation of New Halogenated GR24 Analogs as Germination Promotors for Orobanche cumana [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Head-to-Head Comparison: Solanacol and 5-Deoxystrigol in the Context of Biomedical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Solanacol and 5-deoxystrigol (B197688), two naturally occurring strigolactones. While both molecules are primarily studied for their roles in plant biology, emerging research hints at their potential in broader biomedical applications. This document summarizes the current state of knowledge, presents available experimental data, and outlines relevant research protocols to facilitate further investigation into their therapeutic potential.

Overview and Chemical Structures

Solanacol is a canonical, orobanchol-type strigolactone predominantly found in the root exudates of tobacco and tomato plants.[1] 5-deoxystrigol, in contrast, is one of the simplest strigolactones and is considered a precursor to many other more complex strigolactones.[2] It is widely distributed among various plant species.

Feature	Solanacol	5-Deoxystrigol
CAS Number	953389-72-5[1]	151716-18-6[3]
Molecular Formula	C₁₉H₁₈O₆[4]	C₁₉H₂₂O₅[3]
Molecular Weight	342.35 g/mol [1]	330.4 g/mol [3]
Class	Orobanchol-type Strigolactone[1]	Canonical Strigolactone[2]
Natural Source	Tobacco, Tomato[1]	Widely distributed in plants, including Sorghum bicolor and Lotus japonicus[3]

Comparative Biological Activity

Direct head-to-head studies comparing the pharmacological effects of Solanacol and 5-deoxystrigol in a drug development context are currently unavailable in published literature. The primary biological activities reported for each compound are in distinct fields.

Plant-Related Bioactivity: Germination Stimulation

Both Solanacol and 5-deoxystrigol are well-documented as potent germination stimulants for parasitic plants, a hallmark of strigolactones.[1][2] This activity is concentration-dependent and can be highly specific to the parasitic plant species.

Compound	Target Species	Effective Concentration	Effect
Solanacol	Phelipanche ramosa	Not specified	Selective germination stimulant[1]
5-Deoxystrigol	Phelipanche ramosa	1.6 x 10⁻⁹ M (EC₅₀)	50% germination[2]
5-Deoxystrigol	Orobanche minor	1 nM	>80% germination[2]
5-Deoxystrigol	Striga gesnerioides	up to 100 nM	No activity[2]

Potential Therapeutic Bioactivity

While extensive research on the therapeutic potential of pure Solanacol is lacking, its classification as a Solanum-derived compound places it in a family of molecules with known bioactive properties. Glycoalkaloids from Solanum plants, for instance, have demonstrated significant anticancer properties.[5][6]

For 5-deoxystrigol, a patent application has disclosed its protective effect against acute liver injury in mice induced by D-galactosamine (D-GalN) and carbon tetrachloride (CCl₄).[7] This suggests a potential therapeutic application in liver protection and treatment of hepatitis.[7]

Furthermore, synthetic analogs of strigolactones have been shown to inhibit the growth of various cancer cell lines, including breast, colon, lung, and prostate cancer, as well as melanoma and leukemia.[8] These analogs can induce apoptosis and have been observed to affect the microtubule network, potentially inhibiting cancer cell migration.[8] While this points to a promising area of research for strigolactones as a class, specific data for 5-deoxystrigol's anticancer activity is not yet available.

Signaling Pathways

The signaling pathways for Solanacol and 5-deoxystrigol are best understood in the context of plant biology, where they act as hormones.

Strigolactone Signaling in Plants

In plants, strigolactones like Solanacol and 5-deoxystrigol are perceived by the α/β-hydrolase receptor D14. This binding event leads to a conformational change in D14, allowing it to interact with the F-box protein D3 (or MAX2 in Arabidopsis). This complex then targets the transcriptional repressor D53 (or SMXLs) for ubiquitination and subsequent degradation by the 26S proteasome. The degradation of this repressor protein allows for the expression of downstream genes that regulate plant development, such as shoot branching.

Strigolactone Signaling Pathway in Plants

Experimental Protocols

Detailed experimental protocols for the direct comparison of Solanacol and 5-deoxystrigol in a therapeutic context are not established. However, based on the reported bioactivities of related compounds, the following standard assays would be appropriate for their evaluation.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on the metabolic activity of cells, which is an indicator of cell viability.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Solanacol and 5-deoxystrigol on a panel of cancer cell lines.

Materials:

• Solanacol and 5-deoxystrigol stock solutions (in DMSO)

• Human cancer cell lines (e.g., HepG2 for liver cancer, MCF-7 for breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Solanacol and 5-deoxystrigol in culture medium and add to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values.

In Vivo Hepatoprotective Assay

This protocol is designed to evaluate the protective effect of a compound against chemically-induced liver injury in an animal model.

Objective: To assess the hepatoprotective activity of 5-deoxystrigol in a mouse model of acute liver injury.

Materials:

• 5-deoxystrigol

• Male ICR mice (6-8 weeks old)

• D-galactosamine (D-GalN) or Carbon tetrachloride (CCl₄)

• Saline solution

• Blood collection supplies

• Assay kits for alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST)

• Liver tissue processing reagents for histopathology

Procedure:

• Animal Acclimation: Acclimate mice for one week under standard laboratory conditions.

• Grouping and Dosing: Divide mice into groups: control, toxin-only, and toxin + 5-deoxystrigol (at various doses). Administer 5-deoxystrigol (or vehicle) orally or intraperitoneally for a specified period before toxin challenge.

• Induction of Liver Injury: Induce acute liver injury by intraperitoneal injection of D-GalN or CCl₄.

• Sample Collection: 24 hours after toxin administration, collect blood samples via cardiac puncture and euthanize the animals. Perfuse and collect liver tissues.

• Biochemical Analysis: Measure serum ALT and AST levels using commercial assay kits.

• Histopathological Examination: Fix liver tissues in 10% formalin, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E) for microscopic examination of liver damage.

• Data Analysis: Compare serum enzyme levels and histopathological scores between the different groups.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the initial screening and evaluation of Solanacol and 5-deoxystrigol for potential anticancer activity.

Anticancer Drug Discovery Workflow

Conclusion and Future Directions

The comparative analysis of Solanacol and 5-deoxystrigol reveals two molecules with distinct, currently documented biological activities. While their roles in plant signaling are well-established, their potential in human health is only beginning to be explored. The hepatoprotective effects of 5-deoxystrigol and the potential anticancer activity of the broader class of strigolactone analogs and Solanum glycoalkaloids suggest that both Solanacol and 5-deoxystrigol are worthy candidates for further investigation in a drug discovery context.

Future research should focus on:

• Direct head-to-head comparative studies of Solanacol and 5-deoxystrigol in various cancer cell lines to determine their respective cytotoxicities and mechanisms of action.

• In vivo studies to validate the potential hepatoprotective effects of 5-deoxystrigol and to investigate any potential anticancer efficacy of both compounds.

• Elucidation of the specific molecular targets and signaling pathways affected by these compounds in human cells.

This guide serves as a foundational resource for researchers interested in exploring the therapeutic potential of Solanacol and 5-deoxystrigol, providing the necessary background and experimental frameworks to initiate such studies.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-Deoxystrigol | C19H22O5 | CID 15102684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Solanacol | C19H18O6 | CID 51041887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anticancer Mechanisms of Bioactive Compounds from Solanaceae: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Deoxystrigol | CAS:151716-18-6 | Manufacturer ChemFaces [chemfaces.com]
• 8. ijbcp.com [ijbcp.com]

Safety & Regulatory Compliance

Proper Disposal of Solanacol: A Guide for Laboratory Professionals

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) with detailed disposal instructions for Solanacol is not publicly available. The following procedures are based on general best practices for the disposal of complex organic molecules in a laboratory setting. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all local, state, and federal regulations.

Solanacol, a naturally occurring strigolactone, is a potent germination stimulant used in various research applications. While specific toxicity data is limited, it is prudent to handle and dispose of this compound with the same care as any other biologically active laboratory chemical.

Solanacol: Key Characteristics

Property	Value
Chemical Formula	C₁₉H₁₈O₆
Molar Mass	Approximately 342.34 g/mol
Appearance	Typically a solid powder
Primary Function	Plant germination stimulant

Step-by-Step Disposal Procedures

The primary goal for the disposal of Solanacol is to prevent its release into the environment where it could have unintended biological effects. The recommended method of disposal is through a licensed hazardous waste contractor, typically arranged by your institution's EHS department.

Waste Segregation and Collection:

• Solid Waste:

  • Collect all unused or expired Solanacol powder in its original container or a clearly labeled, sealed, and chemically compatible container.

  • Contaminated materials such as weighing paper, pipette tips, gloves, and bench paper should be collected in a designated, sealed plastic bag or container labeled "Solanacol Contaminated Debris."

• Liquid Waste (Solutions):

  • Aqueous or solvent-based solutions containing Solanacol should be collected in a dedicated, sealed, and properly labeled waste container.

  • Do not mix Solanacol solutions with other chemical waste streams unless explicitly approved by your EHS department. The container should be labeled with the full chemical name ("Solanacol") and the solvent used.

Labeling:

Proper labeling is critical for safe disposal. All waste containers must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "Solanacol"

• The approximate concentration and quantity of the waste

• The date the waste was first added to the container

• The name of the principal investigator or research group

Storage:

• Store waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure containers are kept closed except when adding waste.

• Store in a cool, dry place away from incompatible materials.

Disposal Request:

• Once the waste container is full or is ready for disposal, follow your institution's procedures to request a hazardous waste pickup from the EHS department.

• Do not dispose of Solanacol down the drain or in the regular trash.

Experimental Protocol: Decontamination of Labware

For reusable labware (e.g., glassware) that has come into contact with Solanacol, a thorough decontamination procedure is necessary.

• Initial Rinse: Rinse the labware with a suitable solvent in which Solanacol is soluble (e.g., acetone (B3395972) or ethanol). Collect this initial rinse as hazardous waste.

• Wash: Wash the labware with a laboratory-grade detergent and hot water.

• Final Rinse: Rinse thoroughly with deionized water.

• Drying: Allow the labware to air dry or place it in a drying oven.

Disposal Workflow Diagram

Personal protective equipment for handling Solanacol

Disclaimer

The term "Solanacol" does not correspond to a recognized chemical compound in standard chemical databases. This document provides safety and handling information for Solanesol (B192409) , a naturally occurring chemical with the CAS number 13190-97-1, which is presumed to be the intended subject of the query. It is crucial to verify the identity of any chemical before handling and to consult the specific Safety Data Sheet (SDS) provided by the supplier.

Essential Safety and Handling Protocol for Solanesol

This guide provides immediate and essential safety, handling, and disposal information for Solanesol, tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Solanesol is a long-chain alcohol that is a key intermediate in the synthesis of Coenzyme Q10 and Vitamin K analogues. It is typically a white or light-yellow solid at room temperature.[1][2]

Table 1: Physical and Chemical Data for Solanesol

Property	Value	Citations
CAS Number	13190-97-1	[3][4][5][6]
Molecular Formula	C45H74O	[3][4]
Molecular Weight	631.07 g/mol	[3]
Appearance	White to light yellow solid	[1][2][7]
Melting Point	41.5 - 42.5 °C	[2][7]
Flash Point	130.2 °C	[3]
Density	0.889 g/cm³	[3]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, ether, acetone)	[1][4][7]
Storage Temperature	-20°C for long-term stability	[4]

Hazard Identification and Personal Protective Equipment (PPE)

While several safety data sheets classify Solanesol as not a hazardous substance or mixture under the Globally Harmonized System (GHS), it is prudent to handle it with care as it may cause irritation upon contact.[5][7][8] Potential hazards include skin, eye, and respiratory tract irritation.[7]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Solanesol

Protection Type	Specification	Rationale and Citations
Eye/Face Protection	Tightly fitting safety goggles with side-shields.	To prevent eye contact and irritation. Must conform to EN 166 (EU) or NIOSH (US) standards.[3][7][9]
Skin Protection	Chemical-resistant gloves (inspect before use) and suitable protective clothing.	To prevent skin contact, absorption, and irritation. Gloves must meet EN 374 standards.[3][7][9]
Respiratory Protection	Not typically required in well-ventilated areas.	Use a NIOSH-approved N95 dust mask or a full-face respirator if dust formation is likely or if exposure limits are exceeded.[3][7][9]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to ensure laboratory safety and maintain the integrity of the compound.

Operational Plan: Step-by-Step Handling

• Preparation: Work in a well-ventilated area, such as a chemical fume hood.[3][9] Ensure all required PPE is worn correctly.

• Handling: Avoid direct contact with skin and eyes.[3][9] Minimize the formation of dust and aerosols during weighing and transfer.[3][7][9] Use non-sparking tools to prevent ignition sources.[3][9]

• Experimental Use: If creating a stock solution, dissolve the solid Solanesol in an appropriate organic solvent, purging with an inert gas.[4] Ethanol is a suitable solvent, with a solubility of approximately 0.25 mg/ml.[4]

• Storage: Store Solanesol in a tightly sealed container in a cool, dry, and well-ventilated location.[3][9] For long-term stability (≥ 2 years), store at -20°C.[4] Keep away from strong oxidizing agents.[7]

Emergency Procedures and First Aid

Table 3: First Aid Measures for Solanesol Exposure

Exposure Route	First Aid Procedure	Citations
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.	[3][7]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water. Consult a doctor if irritation occurs.	[3][7]
Eye Contact	Rinse cautiously with pure water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.	[3]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Immediately call a doctor or Poison Control Center.	[3][7]

Spill Management and Disposal Plan

Prompt and correct response to spills is critical to prevent contamination and exposure.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure adequate ventilation.[3]

• Control Ignition Sources: Remove all sources of ignition from the area.[3]

• Contain and Clean: Wearing appropriate PPE, prevent further spillage. Sweep up the solid material, avoiding dust generation, and place it into a suitable, closed, and labeled container for disposal.[3][7]

• Decontaminate: Clean the spill area thoroughly.

• Prevent Entry into Drains: Do not allow the spilled material or cleaning run-off to enter drains or sewer systems.[3][5][7]

Disposal Plan:

• Chemical Waste: Dispose of Solanesol waste at a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[3]

• Contaminated Packaging: Containers should be triple-rinsed (or equivalent) before being offered for recycling, reconditioning, or disposal in a sanitary landfill.[3]

• Regulatory Compliance: All disposal activities must be in accordance with local, state, and federal regulations. Never dispose of chemical waste down the drain.[3][10]

Experimental Workflow and Safety Diagram

The following diagram outlines the logical workflow for safely handling Solanesol in a laboratory setting.

Caption: Workflow for Safe Handling of Solanesol.

References

• 1. CN1951888A - Process for purifying solanesol from tobacco leaf extract - Google Patents [patents.google.com]
• 2. labproinc.com [labproinc.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. calpaclab.com [calpaclab.com]
• 7. s3.amazonaws.com [s3.amazonaws.com]
• 8. sigmaaldrich.cn [sigmaaldrich.cn]
• 9. echemi.com [echemi.com]
• 10. hazardouswasteexperts.com [hazardouswasteexperts.com]